Propyl 4-hydroxy-3-methoxybenzoate

• CAS: 6273-95-6

Core Science & Biosynthesis

Propyl 4-hydroxy-3-methoxybenzoate synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of Propyl 4-hydroxy-3-methoxybenzoate

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically-grounded overview for the synthesis and characterization of Propyl 4-hydroxy-3-methoxybenzoate. Designed for researchers, chemists, and professionals in drug development, this document moves beyond simple procedural lists to explain the causal relationships behind experimental choices, ensuring a robust and reproducible methodology.

Introduction: Context and Significance

Propyl 4-hydroxy-3-methoxybenzoate, also known as propyl vanillate, is the n-propyl ester of vanillic acid. Vanillic acid itself is an oxidized form of vanillin and is found naturally in various plants, including the roots of Angelica sinensis[1]. As an ester derivative, propyl vanillate belongs to a class of compounds with applications as flavoring agents, preservatives, and potential pharmaceutical intermediates. Its structure combines the phenolic antioxidant moiety of vanillic acid with an ester functional group, making its synthesis and characterization a relevant exercise in organic and medicinal chemistry.

This guide details a reliable method for its synthesis via Fischer-Speier esterification and outlines a comprehensive analytical workflow to verify its structural integrity and purity.

Synthesis via Fischer-Speier Esterification

The most direct and atom-economical approach to synthesizing propyl 4-hydroxy-3-methoxybenzoate is the acid-catalyzed esterification of vanillic acid with n-propanol. This classic reaction, known as the Fischer-Speier esterification, involves the reaction of a carboxylic acid and an alcohol to form an ester and water[2][3].

Principle and Reaction Mechanism

The reaction is an equilibrium process. To drive the synthesis towards the product, Le Châtelier's principle is applied, typically by using a large excess of the alcohol (n-propanol) or by removing the water byproduct as it forms[4][5]. The acid catalyst, commonly sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is crucial as it protonates the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, rendering it susceptible to nucleophilic attack by the alcohol[4][6].

The mechanism proceeds through several reversible steps:

• Protonation: The carbonyl oxygen of vanillic acid is protonated by the acid catalyst.

• Nucleophilic Attack: The weakly nucleophilic n-propanol attacks the now highly electrophilic carbonyl carbon.

• Proton Transfer: A proton is transferred from the oxonium ion intermediate to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination: The tetrahedral intermediate collapses, eliminating a molecule of water.

• Deprotonation: The protonated ester loses a proton to regenerate the acid catalyst and yield the final product, propyl 4-hydroxy-3-methoxybenzoate.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the esterification of substituted benzoic acids[7].

Materials and Reagents:

• Vanillic Acid (4-hydroxy-3-methoxybenzoic acid), C₈H₈O₄ (M.W. 168.15 g/mol )[8]

• n-Propanol, C₃H₈O (M.W. 60.1 g/mol )

• Concentrated Sulfuric Acid (H₂SO₄), 98%

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Deionized Water

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add vanillic acid (e.g., 8.4 g, 0.05 mol).

• Reagent Addition: Add an excess of n-propanol (e.g., 60 mL, approx. 0.8 mol). The large excess serves both as the reactant and the solvent, driving the equilibrium towards the product.

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (approx. 1 mL) to the mixture. The addition is exothermic and should be done cautiously.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Quenching: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess n-propanol using a rotary evaporator.

• Extraction and Work-up: Dissolve the residue in ethyl acetate (100 mL). Transfer the solution to a separatory funnel and wash it sequentially with:

  • Deionized water (2 x 50 mL) to remove residual sulfuric acid and some unreacted propanol.

  • Saturated sodium bicarbonate solution (3 x 50 mL) to neutralize any remaining sulfuric acid and unreacted vanillic acid. (Caution: CO₂ evolution).

  • Brine (1 x 50 mL) to facilitate the separation of the aqueous and organic layers.

• Drying and Filtration: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Filter the drying agent.

• Final Concentration: Evaporate the solvent (ethyl acetate) from the filtrate using a rotary evaporator to yield the crude propyl 4-hydroxy-3-methoxybenzoate, which can be further purified by recrystallization if necessary.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of Propyl 4-hydroxy-3-methoxybenzoate.

Characterization and Quality Control

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A multi-technique approach provides a self-validating system of analysis.

Spectroscopic Analysis

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for unambiguous structure elucidation. For propyl 4-hydroxy-3-methoxybenzoate (C₁₁H₁₄O₄), the expected signals in ¹H and ¹³C NMR spectra (in CDCl₃) are as follows:

• ¹H NMR:

  • Aromatic Protons (3H): Three protons on the benzene ring will appear as a complex multiplet or as distinct doublets and doublets of doublets between δ 6.9-7.7 ppm.

  • Phenolic OH (1H): A broad singlet, typically around δ 5.5-6.5 ppm, which is exchangeable with D₂O.

  • Ester Methylene (-O-CH₂-) (2H): A triplet around δ 4.2-4.3 ppm, coupled to the adjacent methylene group.

  • Methoxy (-O-CH₃) (3H): A sharp singlet around δ 3.9 ppm[9].

  • Propyl Methylene (-CH₂-) (2H): A sextet (or multiplet) around δ 1.7-1.8 ppm.

  • Propyl Methyl (-CH₃) (3H): A triplet around δ 1.0 ppm.

• ¹³C NMR:

  • Carbonyl Carbon (C=O): A signal in the range of δ 165-168 ppm.

  • Aromatic Carbons: Six distinct signals between δ 110-155 ppm.

  • Ester Methylene Carbon (-O-CH₂-): A signal around δ 66-68 ppm.

  • Methoxy Carbon (-O-CH₃): A signal around δ 56 ppm.

  • Propyl Methylene Carbon (-CH₂-): A signal around δ 22 ppm.

  • Propyl Methyl Carbon (-CH₃): A signal around δ 10 ppm.

3.1.2. Infrared (IR) Spectroscopy IR spectroscopy is used to identify the key functional groups present in the molecule. The expected characteristic absorption bands are:

• O-H Stretch (Phenolic): A broad band in the region of 3200-3500 cm⁻¹.

• C-H Stretch (Aromatic): Peaks typically above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Peaks in the 2850-2980 cm⁻¹ region.

• C=O Stretch (Ester): A very strong, sharp absorption band around 1690-1710 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1500-1600 cm⁻¹ region.

• C-O Stretch (Ester and Ether): Strong bands in the 1100-1300 cm⁻¹ region.

3.1.3. UV-Visible (UV-Vis) Spectroscopy For compounds containing a phenolic chromophore, UV-Vis spectroscopy is useful. Propyl 4-hydroxy-3-methoxybenzoate is expected to exhibit absorption maxima similar to other hydroxybenzoate esters, typically around 255-260 nm and a second band near 295 nm[10].

Chromatographic and Mass Spectrometric Analysis

3.2.1. High-Performance Liquid Chromatography (HPLC) HPLC is the standard method for assessing the purity of the final product. A reverse-phase method is typically employed.

• Column: C18 stationary phase (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (often with a small amount of acid like formic or sulfuric acid to ensure protonation of any residual carboxylic acid)[10].

• Detection: UV detector set at one of the absorption maxima (e.g., 256 nm).

• Purity Assessment: The purity is determined by the area percentage of the main product peak relative to the total area of all peaks in the chromatogram.

3.2.2. Mass Spectrometry (MS) Mass spectrometry confirms the molecular weight of the synthesized compound.

• Molecular Formula: C₁₁H₁₄O₄[11].

• Molecular Weight: 210.23 g/mol [11].

• Expected Ion Peak: In electrospray ionization (ESI) mode, the expected molecular ion peaks would be [M+H]⁺ at m/z 211.09 or [M-H]⁻ at m/z 209.08.

Characterization Workflow Diagram

Caption: Analytical workflow for the characterization of synthesized product.

Data Summary

Property	Value	Source
IUPAC Name	Propyl 4-hydroxy-3-methoxybenzoate	-
Synonym	Propyl vanillate	-
CAS Number	6273-95-6	[11]
Molecular Formula	C₁₁H₁₄O₄	[11]
Molecular Weight	210.23 g/mol	[11]
Appearance	White to off-white solid	Expected
¹H NMR (Expected)	Triplets at ~1.0 & ~4.2 ppm; Singlets at ~3.9 & ~6.0 ppm	Inferred from[9]
IR (Expected)	~3350 (O-H), ~2970 (C-H), ~1700 (C=O), ~1280 (C-O) cm⁻¹	Inferred
UV λmax	~256 nm, ~295 nm	Inferred from[10]
MS (Expected)	[M+H]⁺ = 211.09	Calculated

Conclusion

The synthesis of propyl 4-hydroxy-3-methoxybenzoate from vanillic acid via Fischer-Speier esterification is a robust and well-established method suitable for laboratory-scale production. The success of the synthesis is critically dependent on driving the reaction equilibrium towards the product and performing a careful aqueous work-up to remove impurities. A comprehensive analytical approach, combining NMR and IR spectroscopy for structural elucidation with HPLC for purity assessment and Mass Spectrometry for molecular weight confirmation, provides a self-validating system that ensures the final product meets the required standards for research and development applications.

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Introduction: Situating Propyl Vanillate in Modern Chemistry

An In-depth Technical Guide to the Physical and Chemical Properties of Propyl Vanillate

Propyl vanillate (Propyl 4-hydroxy-3-methoxybenzoate), a propyl ester derivative of vanillic acid, stands at the intersection of sustainable chemistry and functional materials science. Vanillic acid itself is a promising bio-based monomer, readily derived from lignin, one of the most abundant natural polymers on Earth.[1] The esterification to Propyl vanillate modifies its physical properties, such as solubility and volatility, while retaining the core chemical functionality of the vanilloid structure—most notably, its antioxidant potential. This guide provides a comprehensive technical overview of the physical, chemical, and spectroscopic properties of Propyl vanillate, offering field-proven insights and detailed experimental protocols for researchers in drug development, materials science, and food chemistry.

Molecular Identity:

• Systematic Name: Propyl 4-hydroxy-3-methoxybenzoate

• CAS Number: 6273-95-6[2]

• Molecular Formula: C₁₁H₁₄O₄[2]

• Molecular Weight: 210.23 g/mol [2]

---

Part 1: Physicochemical Properties

The physicochemical profile of a compound dictates its behavior in various matrices and is fundamental to formulation, application, and biological interaction. While extensive experimental data for Propyl vanillate is not broadly published, we can characterize its properties through a combination of computational data and reasoned extrapolation from closely related analogs.

Quantitative Data Summary

The following table summarizes key computed and expected physical properties for Propyl vanillate.

Property	Value / Expected Behavior	Data Source / Justification
Molecular Weight	210.23 g/mol	ChemScene[2]
Melting Point (°C)	Not experimentally determined. Expected to be a low-melting solid at room temperature.	Based on analogs like Methyl vanillate (64-67 °C) and the plasticizing effect of a longer alkyl chain.
Boiling Point (°C)	Not experimentally determined.	Higher than analogs like Methyl vanillate (285-287 °C) due to increased molecular weight.
Appearance	Expected to be a white to off-white crystalline solid.	Common appearance for purified phenolic esters.
Solubility	Water: Sparingly soluble. Organic Solvents: Soluble in polar organic solvents (e.g., ethanol, methanol, DMSO, ethyl acetate).	The phenolic hydroxyl and ester groups allow for hydrogen bonding, but the overall molecule has significant non-polar character from the propyl chain and aromatic ring.
LogP (Octanol/Water)	1.9676	Computational; ChemScene[2]
Topological Polar Surface Area (TPSA)	55.76 Ų	Computational; ChemScene[2]
Hydrogen Bond Donors	1 (Phenolic -OH)	Computational; ChemScene[2]
Hydrogen Bond Acceptors	4 (2x Ester Oxygens, 1x Methoxy Oxygen, 1x Hydroxyl Oxygen)	Computational; ChemScene[2]

Causality Behind Physical Properties

• Solubility: The molecular structure of Propyl vanillate presents a classic case of amphiphilicity. The polar "head" consists of a phenolic hydroxyl group, an ester group, and a methoxy group, all capable of engaging in hydrogen bonding with polar solvents like water and alcohols.[3] However, the non-polar aromatic ring and the three-carbon propyl chain contribute significant hydrophobic character. This duality explains its limited solubility in water and high solubility in moderately polar to polar organic solvents that can accommodate both regions of the molecule.

• Melting and Boiling Points: The melting and boiling points of phenolic esters are governed by intermolecular forces: hydrogen bonding from the phenolic -OH group, dipole-dipole interactions from the ester and methoxy groups, and van der Waals forces along the entire molecule. While specific experimental values are unavailable, we can predict that Propyl vanillate will have a higher boiling point than its shorter-chain analogs (methyl and ethyl vanillate) due to increased van der Waals forces associated with its larger molecular mass.

Part 2: Chemical Properties and Reactivity

Antioxidant Activity: The Free Radical Scavenging Mechanism

The primary chemical utility of Propyl vanillate, like many phenolic compounds, lies in its antioxidant activity.[3][4] This function is almost entirely attributable to the phenolic hydroxyl (-OH) group attached to the aromatic ring. It neutralizes highly reactive free radicals, which are implicated in oxidative stress, material degradation, and food spoilage.

The dominant mechanism is Hydrogen Atom Transfer (HAT) .[5] In this process, the phenolic hydroxyl group donates its hydrogen atom to a free radical (R•), effectively neutralizing it. This action transforms the Propyl vanillate into a phenoxyl radical.

Key Features of the Mechanism:

• Donation: The O-H bond in the phenol group is relatively weak and readily cleaves to donate a hydrogen atom.

• Stabilization: The resulting Propyl vanillate phenoxyl radical is significantly stabilized by resonance. The unpaired electron is delocalized across the aromatic ring and into the carbonyl group of the ester, making it far less reactive than the initial free radical it quenched.[5]

• Chain Termination: By converting a highly reactive radical into a stable, resonance-delocalized one, Propyl vanillate terminates the radical chain reaction that propagates oxidative damage.

Caption: Hydrogen Atom Transfer (HAT) mechanism of Propyl vanillate.

Stability and Degradation Pathways

• Oxidative Stability: As an antioxidant, Propyl vanillate is designed to be oxidized. It is sensitive to light, air, and pro-oxidant metals. For long-term storage, it should be kept in a cool, dark place, preferably under an inert atmosphere (e.g., nitrogen).[2]

• Hydrolytic Stability: The ester linkage is susceptible to hydrolysis, particularly under strong acidic or basic conditions, which would yield vanillic acid and propanol. The compound shows maximum stability in solutions with a pH between 4 and 5.[6]

Part 3: Spectroscopic Analysis (Predicted)

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The predicted chemical shifts (δ) are relative to tetramethylsilane (TMS).

Assignment	¹H NMR (Predicted δ, ppm)	¹³C NMR (Predicted δ, ppm)	Rationale
Propyl (CH₃)	~1.0 (triplet)	~10	Aliphatic methyl group, split by adjacent CH₂.
Propyl (CH₂)	~1.8 (sextet)	~22	Aliphatic methylene, split by adjacent CH₃ and CH₂ groups.
Propyl (O-CH₂)	~4.2 (triplet)	~67	Methylene group attached to the electronegative ester oxygen, deshielded.
Methoxy (OCH₃)	~3.9 (singlet)	~56	Methyl group on an electronegative oxygen, no adjacent protons.
Aromatic (C5-H)	~6.9 (doublet)	~115	Ortho to the hydroxyl group.
Aromatic (C2-H)	~7.5 (doublet)	~112	Ortho to the ester group.
Aromatic (C6-H)	~7.6 (doublet of doublets)	~124	Ortho to both the methoxy and ester groups.
Phenolic (OH)	5.0 - 6.0 (broad singlet)	-	Labile proton, signal can be broad and its position is concentration/solvent dependent.
Ester (C=O)	-	~166	Carbonyl carbon, significantly deshielded.
Aromatic (C1, C3, C4)	-	~122, ~147, ~151	Quaternary carbons attached to substituents, identified by their characteristic shifts.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on their vibrational frequencies.

• ~3400-3200 cm⁻¹ (broad): O-H stretching vibration of the phenolic hydroxyl group. The broadness is due to hydrogen bonding.

• ~3100-3000 cm⁻¹ (sharp): Aromatic C-H stretching.

• ~2970-2850 cm⁻¹ (sharp): Aliphatic C-H stretching from the propyl and methoxy groups.

• ~1715-1690 cm⁻¹ (strong, sharp): C=O stretching of the conjugated ester carbonyl group. This is one of the most prominent peaks.

• ~1600, ~1510 cm⁻¹ (medium): C=C stretching vibrations within the aromatic ring.

• ~1280-1200 cm⁻¹ (strong): Asymmetric C-O-C stretching of the ester group.

• ~1150-1050 cm⁻¹ (strong): Symmetric C-O-C stretching of the ester and ether groups.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about electronic transitions within the molecule, primarily related to its chromophore. The 4-hydroxy-3-methoxybenzoyl system is a strong chromophore. In a solvent like ethanol or methanol, Propyl vanillate is expected to exhibit two main absorption bands:

• λ_max ≈ 260-270 nm

• λ_max ≈ 290-300 nm These absorptions correspond to π → π* transitions within the substituted benzene ring. The exact positions can shift depending on the solvent and pH (deprotonation of the phenolic hydroxyl in basic solution causes a bathochromic, or red, shift).

Part 4: Experimental Protocols

The following protocols are standardized methodologies that can be readily applied to determine the key properties of Propyl vanillate.

Protocol: Melting Point Determination by Differential Scanning Calorimetry (DSC)

Causality: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7] An endothermic event, like melting, requires an influx of energy to break the crystal lattice, which appears as a distinct peak on the thermogram.[8] The onset of this peak is taken as the melting point.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of dry Propyl vanillate into a Tzero aluminum DSC pan.[9] Place the corresponding lid on top.

• Encapsulation: Crimp the pan hermetically using a sample press to ensure a sealed environment and prevent sublimation.

• Reference Pan: Prepare an empty, hermetically sealed Tzero aluminum pan to serve as the reference.

• Instrument Setup: Place the sample pan and reference pan into the DSC autosampler tray or manual cell.

• Thermal Program:

  • Equilibration: Equilibrate the cell at 25°C.

  • Heating Ramp: Ramp the temperature from 25°C to a temperature well above the expected melting point (e.g., 120°C) at a controlled rate of 10°C/min under a nitrogen purge (50 mL/min).

  • Isothermal Hold: Hold at the final temperature for 2 minutes to ensure complete melting.

  • Cooling Ramp: Cool the sample back to 25°C at 10°C/min.

• Data Analysis: Analyze the heat flow versus temperature curve from the heating ramp. The melting point (Tm) is determined as the onset temperature of the endothermic melting peak. The area under the peak corresponds to the enthalpy of fusion (ΔHm).

Caption: Workflow for Melting Point Determination using DSC.

Protocol: Antioxidant Activity by DPPH Radical Scavenging Assay

Causality: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a colorimetric method to determine antioxidant capacity.[10] DPPH is a stable free radical with a deep violet color. When it accepts a hydrogen atom from an antioxidant, it is reduced to the non-radical form, DPPH-H, which is pale yellow.[11] The degree of color change, measured as a decrease in absorbance at ~517 nm, is directly proportional to the radical scavenging activity of the sample.

Methodology:

• Reagent Preparation:

  • DPPH Stock Solution: Prepare a ~120 µM solution of DPPH in methanol.[12] Store in an amber bottle at 4°C. The absorbance of this solution at 517 nm should be ~1.0.

  • Sample Stock Solution: Prepare a 1 mg/mL stock solution of Propyl vanillate in methanol.

  • Positive Control: Prepare a 1 mg/mL stock solution of a known antioxidant (e.g., Ascorbic Acid or Trolox) in methanol.

• Serial Dilutions: From the sample and positive control stock solutions, prepare a series of dilutions in methanol to test a range of concentrations (e.g., 1 to 200 µg/mL).

• Assay Procedure (96-well plate format):

  • Blank: To triplicate wells, add 200 µL of methanol.

  • Control (A_control): To triplicate wells, add 100 µL of methanol and 100 µL of the DPPH working solution.

  • Sample (A_sample): To triplicate wells, add 100 µL of each Propyl vanillate dilution and 100 µL of the DPPH working solution.

  • Positive Control: To triplicate wells, add 100 µL of each positive control dilution and 100 µL of the DPPH working solution.

• Incubation: Mix the plate gently and incubate in the dark at room temperature for 30 minutes.[12]

• Measurement: Read the absorbance of all wells at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity (% Inhibition) for each concentration using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 [10]

  • Plot % Inhibition versus concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Workflow for the DPPH Radical Scavenging Assay.

Part 5: Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for Propyl vanillate is not widely available, safe handling practices can be inferred from its chemical class (phenolic ester).

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: Avoid inhalation of dust or vapors. Handle in a well-ventilated area or a chemical fume hood. Avoid contact with skin and eyes.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and dark place away from incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Conclusion

Propyl vanillate is a functionalized aromatic compound with significant potential derived from its bio-based origin and inherent antioxidant properties. Its physicochemical profile is dominated by the interplay between its polar phenolic head and its more hydrophobic ester tail, rendering it soluble in a range of organic solvents. The key to its chemical utility is the phenolic hydroxyl group, which acts as a potent free-radical scavenger via a hydrogen atom transfer mechanism. While further experimental characterization is needed to precisely define its thermal properties and spectroscopic signatures, the foundational data and protocols presented in this guide provide a robust framework for scientists and researchers to effectively utilize, analyze, and innovate with Propyl vanillate in diverse applications.

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The Elusive Propyl Ester: A Technical Guide to the Natural Occurrence and Analysis of Dihydroferulic Acid and its Precursors in Plants

Abstract

This technical guide provides an in-depth exploration of the natural occurrence of the chemical scaffold related to Propyl 4-hydroxy-3-methoxybenzoate in the plant kingdom. Initial investigations reveal a scarcity of evidence for the natural occurrence of this specific propyl ester. Instead, scientific literature points towards the widespread presence of its precursors and structurally related analogues, primarily ferulic acid and its metabolite, dihydroferulic acid. This guide, therefore, redirects its focus to these scientifically substantiated, naturally occurring compounds. We delve into the biosynthesis of ferulic and dihydroferulic acid via the shikimate pathway, detail their prevalence across various plant species, and provide comprehensive, field-proven methodologies for their extraction, and simultaneous quantification using advanced analytical techniques. This resource is intended for researchers, scientists, and drug development professionals engaged in the exploration of plant-derived phenolic compounds for novel applications.

Introduction: Deconstructing the Query

The initial subject of this investigation, Propyl 4-hydroxy-3-methoxybenzoate, is structurally a propyl ester of vanillic acid. While its synthetic counterparts, such as methylparaben and propylparaben (propyl 4-hydroxybenzoate), are well-known as preservatives, direct evidence for the natural occurrence of Propyl 4-hydroxy-3-methoxybenzoate in plants is not well-documented in current scientific literature.[1][2] The core chemical structure, however, is deeply rooted in plant biochemistry. The 4-hydroxy-3-methoxybenzoyl moiety is central to a class of abundant phenolic compounds known as hydroxycinnamic acids.

This guide posits that the compound of interest for researchers in natural products is likely Dihydroferulic Acid (3-(4-hydroxy-3-methoxyphenyl)propanoic acid), a direct metabolic derivative of the ubiquitous ferulic acid.[3][4][5] Dihydroferulic acid shares the same core phenolic structure as the queried compound, differing only in the side chain (a propanoic acid versus a propyl ester). This guide will, therefore, provide a comprehensive overview of the natural occurrence, biosynthesis, and analysis of ferulic acid and dihydroferulic acid, providing a robust scientific foundation for researchers in this field.

Biosynthesis of Ferulic Acid and Dihydroferulic Acid in Plants

The carbon skeleton of ferulic acid and its derivatives originates from the shikimate pathway, a central metabolic route in plants and microorganisms for the biosynthesis of aromatic amino acids.[4][6] This pathway converts simple carbohydrate precursors into a variety of phenolic compounds.

The biosynthesis of ferulic acid is a multi-step enzymatic process that begins with the amino acid L-phenylalanine. A series of enzymatic conversions, including deamination, hydroxylation, and methylation, lead to the formation of ferulic acid. Dihydroferulic acid is subsequently synthesized through the reduction of the double bond in the side chain of ferulic acid. While the direct enzymatic reduction of free ferulic acid in plants is not extensively characterized, evidence suggests the involvement of reductases that act on CoA-activated forms of hydroxycinnamic acids.[7] For instance, hydroxycinnamoyl-CoA double bond reductases have been identified, which can reduce p-coumaroyl-CoA, a precursor to ferulic acid, to its dihydro form.[7]

Caption: Biosynthesis of Ferulic and Dihydroferulic Acid.

Natural Occurrence in the Plant Kingdom

Ferulic acid is one of the most abundant phenolic acids in the plant kingdom, found in both free and conjugated forms.[4][8][9] It is a key structural component of the plant cell wall, where it cross-links polysaccharides and lignin.[9] Dihydroferulic acid, as a metabolite, is also found in a variety of plants, often alongside its precursor.

The following table summarizes the known occurrences and concentrations of ferulic acid and dihydroferulic acid in various plant species. It is important to note that concentrations can vary significantly based on the plant part, developmental stage, and environmental conditions.

Plant Species	Family	Plant Part	Ferulic Acid Concentration (mg/100g DW)	Dihydroferulic Acid Concentration (mg/100g DW)	References
Zea mays (Maize)	Poaceae	Bran	~3100	Not Reported	[8]
Triticum aestivum (Wheat)	Poaceae	Bran	500 - 800	Not Reported	[4]
Oryza sativa (Rice)	Poaceae	Bran	300 - 600	Not Reported	[10]
Angelica sinensis	Apiaceae	Root	20 - 50	Present	[11]
Spinacia oleracea (Spinach)	Amaranthaceae	Leaves	~10	Not Reported	[4]
Beta vulgaris (Beetroot)	Amaranthaceae	Root	~7	Not Reported	[4]
Coffea arabica (Coffee)	Rubiaceae	Beans	50 - 200	Present	[4]
Linum usitatissimum (Flaxseed)	Linaceae	Seed	~410 (as glucoside)	Not Reported

Analytical Methodologies for Extraction and Quantification

The accurate quantification of ferulic acid and dihydroferulic acid from complex plant matrices requires robust and validated analytical methods. The choice of extraction and analytical technique is critical for obtaining reliable and reproducible results.

Extraction of Free and Bound Phenolic Acids

A significant portion of ferulic and dihydroferulic acids in plants exists in bound forms, ester-linked to cell wall components.[12] Therefore, a comprehensive analysis requires a two-step extraction process to quantify both the free and bound fractions.

Step-by-Step Extraction Protocol:

• Sample Preparation: Lyophilize fresh plant material and grind to a fine powder (particle size < 0.5 mm).

• Extraction of Free Phenolics:

  • Suspend 1 gram of powdered plant material in 20 mL of 80% methanol.

  • Sonicate for 30 minutes at room temperature.

  • Centrifuge at 4000 rpm for 15 minutes and collect the supernatant.

  • Repeat the extraction twice more on the pellet.

  • Pool the supernatants, evaporate the methanol under reduced pressure, and reconstitute the aqueous residue in a known volume of mobile phase for HPLC analysis.

• Hydrolysis of Bound Phenolics:

  • To the solid residue from the free phenolic extraction, add 20 mL of 2 M NaOH.

  • Incubate in a shaking water bath at 60°C for 4 hours under a nitrogen atmosphere to prevent oxidation.

  • Cool the mixture and acidify to pH 2.0 with 6 M HCl.

  • Extract the liberated phenolic acids three times with an equal volume of ethyl acetate.

  • Pool the ethyl acetate fractions, evaporate to dryness, and reconstitute in a known volume of mobile phase for HPLC analysis.

Simultaneous Quantification by HPLC-MS/MS

High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the method of choice for the sensitive and selective quantification of ferulic acid and dihydroferulic acid.[13][14][15]

Validated HPLC-MS/MS Method:

• Chromatographic System: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.

  • Solvent B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-10 min: 5-95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95-5% B

  • 12.1-15 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) in negative ion mode.

  • Ferulic Acid:

    • Precursor ion (m/z): 193.1

    • Product ions (m/z): 134.1, 178.1

  • Dihydroferulic Acid:

    • Precursor ion (m/z): 195.1

    • Product ions (m/z): 136.1, 177.1

• Internal Standard: A structurally related compound not present in the sample, such as isoferulic acid, should be used for accurate quantification.

Caption: Analytical workflow for phenolic acid analysis.

Potential Physiological Roles and Applications

Ferulic acid and its derivatives, including dihydroferulic acid, are potent antioxidants.[3][4][8] In plants, they play a crucial role in protecting against oxidative stress and contributing to cell wall rigidity. For drug development professionals, these compounds represent a promising source of bioactive molecules with potential applications in various therapeutic areas, including anti-inflammatory, neuroprotective, and cardioprotective agents.

Conclusion

While the natural occurrence of Propyl 4-hydroxy-3-methoxybenzoate in plants remains unsubstantiated, the underlying chemical structure is central to a class of widely distributed and biologically active phenolic compounds. This guide has provided a comprehensive overview of the biosynthesis, natural occurrence, and detailed analytical methodologies for its close natural analogues, ferulic acid and dihydroferulic acid. The provided protocols and data serve as a valuable resource for researchers seeking to explore the rich chemistry of plant-derived phenolic compounds for applications in drug discovery and development.

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A Comprehensive Review of the Biological Activities of Propyl 4-hydroxybenzoate (Propylparaben)

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Executive Summary

Propyl 4-hydroxybenzoate, commonly known as propylparaben, is the n-propyl ester of p-hydroxybenzoic acid.[1] For over half a century, it has been a cornerstone preservative in the food, pharmaceutical, and cosmetic industries, valued for its efficacy, stability, and non-volatile nature.[1][2] This technical guide provides an in-depth review of its multifaceted biological activities, moving beyond its primary role as an antimicrobial agent to explore its antioxidant, anti-inflammatory, and widely debated endocrine-disrupting properties. We will delve into the mechanistic underpinnings of these activities, present relevant quantitative data, and provide detailed experimental protocols for their assessment. This document is intended to serve as a critical resource for researchers and professionals engaged in drug development and formulation science, offering a scientifically grounded perspective on the complex biological profile of this ubiquitous compound.

A note on nomenclature: The topic specified "Propyl 4-hydroxy-3-methoxybenzoate." However, the vast body of scientific literature focuses on "Propyl 4-hydroxybenzoate" (Propylparaben). This guide will focus on the latter, as it is the compound with extensive, well-documented biological activities and appears to be the intended subject of interest.

Physicochemical Properties and Pharmacokinetics

Propylparaben is a white, crystalline, odorless, and tasteless powder.[1][3] It occurs naturally in some plants and insects but is primarily manufactured synthetically for commercial use via the esterification of p-hydroxybenzoic acid with n-propanol.[1][4][5] Its efficacy as a preservative is partly due to its stability and effectiveness over a wide pH range (4-8).[4]

Upon dermal or oral exposure, propylparaben is rapidly absorbed, metabolized, and excreted, with no evidence of accumulation in the body.[1][2] The primary metabolic pathway involves hydrolysis to p-hydroxybenzoic acid (PHBA), followed by conjugation and rapid renal excretion.[1]

Property	Value	Source
Chemical Formula	C₁₀H₁₂O₃	[1]
Molar Mass	180.203 g·mol⁻¹	[1]
Melting Point	96 to 99 °C	[1]
Log Kow (Octanol/Water)	3.04	[3]
Water Solubility	400 mg/L (at 25°C)	[6]

Core Biological Activity: Antimicrobial Action

The principal application of propylparaben is as an antimicrobial preservative.[5][7] Its broad-spectrum activity is particularly effective against yeasts and molds, and to a lesser extent, against bacteria, with greater efficacy against Gram-positive than Gram-negative bacteria.[4]

Mechanism of Antimicrobial Action

The preservative action of propylparaben is multifaceted. The primary mechanisms include:

• Disruption of Microbial Cell Membrane Integrity: Parabens penetrate microbial cell walls and are thought to disrupt the structure and function of the cytoplasmic membrane. This interference with membrane transport and potential impairs crucial cellular processes.[8]

• Inhibition of Critical Enzymatic Processes: Once inside the cell, parabens can interfere with key enzymes essential for microbial metabolism, including those involved in DNA synthesis and mitochondrial function.[8] This disruption of normal metabolic pathways inhibits microbial growth and reproduction.[8]

• Mitochondrial Failure: Some research suggests the mechanism may involve inducing mitochondrial permeability transition, leading to mitochondrial depolarization and depletion of cellular ATP.[2]

The antimicrobial activity of parabens increases with the length of the alkyl ester chain; thus, propylparaben is more potent than methylparaben.[4] However, this increased potency is coupled with decreased water solubility.[4][8]

Quantitative Antimicrobial Efficacy

The effectiveness of an antimicrobial agent is often quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the substance that prevents visible growth of a microorganism.

Microorganism	Type	Reported MIC (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	1000 - 4000
Escherichia coli	Gram-negative Bacteria	>1000
Pseudomonas aeruginosa	Gram-negative Bacteria	>4000
Candida albicans	Yeast	100 - 800
Aspergillus niger	Mold	100 - 2000

(Note: MIC values can vary significantly based on the specific strain, pH of the medium, and testing methodology.)

Diagram: Antimicrobial Mechanism of Action

Caption: Mechanism of Propylparaben's antimicrobial action.

Antioxidant and Anti-inflammatory Activities

While primarily known as a preservative, derivatives of p-hydroxybenzoic acid have been explored for other biological effects, including antioxidant and anti-inflammatory properties.

Antioxidant Activity

The literature on propylparaben's antioxidant activity presents a complex picture. Some studies suggest that phenolic compounds, in general, can act as antioxidants by donating a hydrogen atom to free radicals.[9] However, other research indicates that propylparaben may contribute to oxidative DNA damage in mammalian cells, suggesting a pro-oxidant effect under certain conditions.[10] For instance, one study found that binary mixtures of propylparaben and the antioxidant butylated hydroxyanisole (BHA) induced greater cytotoxic effects than either compound alone.[3] This duality highlights the need for careful evaluation within specific biological contexts.

Anti-inflammatory Properties

There is limited direct evidence for the anti-inflammatory activity of propylparaben itself. However, related hydroxybenzoic acid derivatives have demonstrated such properties. For example, 2-hydroxy-4-methoxy benzoic acid was shown to attenuate CCl₄-induced hepatotoxicity in rats through anti-inflammatory and antioxidant mechanisms, reducing levels of inflammatory cytokines like TNF-α and various interleukins.[11] Another study showed that a methoxybenzoate derivative inhibited inflammation by blocking MAPK and NF-κB pathways.[12] While these findings are for structurally related compounds, they suggest a potential, though unconfirmed, avenue for propylparaben's biological activity that warrants further investigation.

Endocrine Disrupting Activity: A Matter of Scientific Debate

One of the most significant areas of research and controversy surrounding propylparaben is its potential to act as an endocrine-disrupting chemical (EDC).[13][14] EDCs can interfere with the body's hormonal systems, and propylparaben has been shown to exhibit weak estrogenic activity.[15][16]

Mechanism of Endocrine Disruption

Propylparaben is classified as a xenoestrogen, meaning it can mimic the effects of the natural hormone estrogen.[16]

• Estrogenic Activity: It can bind to estrogen receptors (ERα and ERβ), though with an affinity many thousands of times lower than that of estradiol.[17] This binding can potentially trigger estrogen-responsive genes and pathways.

• Anti-androgenic Activity: Some studies have also reported anti-androgenic properties, where it can interfere with the function of male sex hormones.[18] In animal studies, exposure has been linked to decreased sperm production and reduced testosterone levels.[13][19]

The concern is not typically acute toxicity but the potential effects of chronic, low-dose exposure, especially during critical developmental windows such as pregnancy and early childhood.[13][15] Regulatory bodies worldwide have reviewed the safety of parabens. The European Commission's Scientific Committee on Consumer Safety (SCCS) concluded that propylparaben is safe for use in cosmetics up to a maximum concentration of 0.14%.[20] However, its use in food has been banned in the European Union since 2006, and some US states are also moving to restrict its use in food products.[1][14]

Diagram: Simplified Estrogen Receptor Signaling Pathway

Caption: Propylparaben's weak binding to the estrogen receptor.

Experimental Protocols

To ensure scientific rigor and reproducibility, standardized methodologies are crucial for assessing the biological activities of compounds like propylparaben.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of propylparaben against a specific microorganism.

Materials:

• 96-well microtiter plates

• Propylparaben stock solution (e.g., in DMSO or ethanol)

• Appropriate sterile broth medium (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi)

• Microbial inoculum, standardized to a specific density (e.g., 0.5 McFarland standard)

• Incubator

Procedure:

• Preparation: Add 50 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the propylparaben stock solution to the first column of wells. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard the final 50 µL from the last column. This creates a concentration gradient.

• Controls: Designate wells for a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Inoculation: Add 50 µL of the standardized microbial inoculum to all wells except the negative control. The final volume in each well will be 100 µL.

• Incubation: Cover the plate and incubate under appropriate conditions (e.g., 35°C for 18-24 hours for bacteria; 30°C for 24-48 hours for yeast).

• Reading Results: The MIC is determined as the lowest concentration of propylparaben at which there is no visible growth (turbidity) compared to the positive control.

Protocol: DPPH Radical Scavenging Assay (Antioxidant Capacity)

This common assay measures the ability of a compound to act as a free radical scavenger.[9]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Propylparaben solutions at various concentrations

• Positive control (e.g., Ascorbic Acid or Propyl Gallate)[21]

• Spectrophotometer

Procedure:

• Reaction Setup: In a microplate or cuvette, mix a fixed volume of the DPPH solution with various concentrations of the propylparaben solution.

• Incubation: Incubate the mixture in the dark at room temperature for a set period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solution at a specific wavelength (typically ~517 nm). The purple DPPH radical becomes colorless or yellowish upon reduction.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the propylparaben solution.

• IC₅₀ Determination: The IC₅₀ value, the concentration of propylparaben required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the compound concentration.[9]

Diagram: Experimental Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Conclusion

Propyl 4-hydroxybenzoate (propylparaben) is a compound with a well-established and potent antimicrobial profile, making it a highly effective preservative.[5][7] Its mechanism of action primarily involves the disruption of microbial cell membranes and vital intracellular processes.[8] Beyond this primary function, its other biological activities are less defined and more complex. While related structures exhibit antioxidant and anti-inflammatory effects, the evidence for propylparaben itself is ambiguous and at times contradictory, with some data pointing towards pro-oxidant potential.[3][10]

The most significant area of ongoing scientific and public scrutiny is its role as a weak endocrine disruptor.[13][14][15][16] The ability of propylparaben to weakly mimic estrogen and exert anti-androgenic effects in laboratory models has prompted regulatory action and a shift in formulation strategies in the food and cosmetic industries.[14] For researchers and drug development professionals, a comprehensive understanding of these varied biological activities is essential for informed risk-benefit analysis, the development of safer alternatives, and the rational design of stable and effective formulations.

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Solubility of Propyl 4-hydroxy-3-methoxybenzoate in various organic solvents

An In-depth Technical Guide to the Solubility of Propyl 4-hydroxy-3-methoxybenzoate and its Analogue, Propylparaben, in Organic Solvents

Abstract

The solubility of active pharmaceutical ingredients (APIs) and other chemical compounds in various solvents is a critical physicochemical property that governs their formulation, bioavailability, and efficacy.[1] This technical guide provides a comprehensive overview of the solubility of Propyl 4-hydroxy-3-methoxybenzoate, a compound of interest in pharmaceutical and chemical research. Due to the limited availability of extensive solubility data for this specific compound in publicly accessible literature, this guide will leverage the well-documented solubility of a structurally similar and widely used analogue, Propyl 4-hydroxybenzoate (Propylparaben), as a primary case study. The principles, experimental methodologies, and influencing factors discussed herein are directly applicable to understanding and predicting the solubility behavior of Propyl 4-hydroxy-3-methoxybenzoate. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of solubility determination and its practical implications.

Introduction: The Significance of Solubility in Scientific Research and Development

Solubility, defined as the maximum amount of a substance that can be dissolved in a given amount of solvent at a specific temperature and pressure to form a saturated solution, is a fundamental parameter in chemical and pharmaceutical sciences.[2] For drug development professionals, understanding the solubility of an API is a crucial first step in designing effective formulations.[3] The dissolution of an API is often the rate-limiting step for absorption in the body, thus directly impacting its bioavailability.[1] Furthermore, solubility data is essential for developing stable and effective topical formulations, ensuring the API remains dissolved and can effectively penetrate the skin to reach its target.[3]

Propyl 4-hydroxy-3-methoxybenzoate and its analogue, Propylparaben, are compounds with applications in various industries, including pharmaceuticals and cosmetics, often utilized for their preservative properties.[4] The solubility of these compounds in organic solvents is of particular interest for formulation in non-aqueous systems, for purification processes, and for analytical method development.

Physicochemical Properties: A Comparative Analysis

Understanding the physicochemical properties of a compound is essential for predicting its solubility. Below is a comparison of the available data for Propyl 4-hydroxy-3-methoxybenzoate and Propylparaben.

Property	Propyl 4-hydroxy-3-methoxybenzoate	Propyl 4-hydroxybenzoate (Propylparaben)
Molecular Formula	C₁₁H₁₄O₄[5]	C₁₀H₁₂O₃[6]
Molecular Weight	210.23 g/mol [5]	180.20 g/mol [6]
Melting Point	Not available	95-98 °C[4][7]
LogP (Octanol/Water)	1.9676 (Predicted)[5]	3.04[8]
Water Solubility	Not available	Poorly soluble[4][6]
Organic Solvent Solubility	Soluble in organic solvents (general)	Readily soluble in organic solvents like ethanol, methanol, and acetone[4][6][9]

The structural difference, an additional methoxy group on the benzene ring of Propyl 4-hydroxy-3-methoxybenzoate, will influence its polarity and hydrogen bonding capabilities, thereby affecting its solubility profile compared to Propylparaben. However, the general principle of higher solubility in organic solvents compared to water is expected to hold true for both compounds.

Solubility of Propylparaben in Various Organic Solvents: A Quantitative Overview

Extensive research has been conducted to quantify the solubility of Propylparaben in a range of organic solvents at different temperatures. A study by R. Li, et al. (2020) provides valuable data obtained using the reliable shake-flask method.[10][11][12] The results from this study are summarized in the table below.

Table 1: Mole Fraction Solubility (x) of Propylparaben in Various Organic Solvents at Different Temperatures (K) [10]

Temperature (K)	Methanol	Ethanol	1-Propanol	Isopropanol	1-Butanol	Isobutanol	Acetone	Ethyl Acetate
283.15	0.2015	0.2318	0.2541	0.2613	0.1987	0.1654	0.3542	0.1998
288.15	0.2231	0.2569	0.2813	0.2891	0.2196	0.1832	0.3891	0.2213
293.15	0.2464	0.2841	0.3108	0.3193	0.2423	0.2025	0.4269	0.2445
298.15	0.2716	0.3135	0.3427	0.3519	0.2669	0.2234	0.4678	0.2696
303.15	0.2988	0.3453	0.3772	0.3872	0.2936	0.2461	0.5121	0.2968
308.15	0.3282	0.3797	0.4144	0.4254	0.3225	0.2706	0.5599	0.3261
313.15	0.3599	0.4169	0.4546	0.4667	0.3538	0.2971	0.6115	0.3578
318.15	0.3942	0.4571	0.4980	0.5113	0.3877	0.3258	0.6671	0.3921
323.15	0.4311	0.5005	0.5448	0.5594	0.4244	0.3568	0.7269	0.4291

Key Observations:

• The solubility of Propylparaben increases with temperature in all tested solvents, indicating an endothermic dissolution process.[10][12][13]

• At higher temperatures, Propylparaben exhibits the highest solubility in acetone, followed by isopropanol, 1-propanol, ethanol, and methanol.[10][12]

Experimental Determination of Solubility: The Shake-Flask Method

The shake-flask method is widely regarded as the "gold standard" for determining thermodynamic solubility due to its reliability and direct measurement of equilibrium concentration.[14][15]

Detailed Experimental Protocol

• Preparation of Saturated Solution: An excess amount of the solid solute (e.g., Propylparaben) is added to a known volume of the organic solvent in a sealed container, such as a stoppered flask or vial.[15] It is crucial to add enough solid to ensure that a solid phase remains in equilibrium with the liquid phase.[15]

• Equilibration: The flasks are agitated in a constant temperature water bath or shaker for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The temperature must be precisely controlled.

• Phase Separation: After equilibration, the suspension is allowed to stand undisturbed for a period to allow the excess solid to sediment.[15] A sample of the supernatant is then carefully withdrawn using a syringe and filtered through a membrane filter (e.g., 0.45 µm) to remove any undissolved particles.[13]

• Analysis of the Saturated Solution: The concentration of the solute in the filtered supernatant is determined using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) is a commonly used and highly accurate method for this purpose as it can also detect any impurities or degradation of the compound.[15] UV/Vis spectrophotometry is another viable method for concentration determination.[13]

• Data Calculation: The solubility is then calculated based on the measured concentration and expressed in appropriate units, such as moles per liter (mol/L), grams per liter (g/L), or mole fraction.

Visualizing the Experimental Workflow

Caption: Workflow of the Shake-Flask Method for Solubility Determination.

Factors Influencing Solubility: A Mechanistic Perspective

The solubility of a compound in a particular solvent is governed by the principle of "like dissolves like." This is determined by the interplay of intermolecular forces between the solute and solvent molecules.

• Polarity: Propylparaben has both polar (hydroxyl and ester groups) and non-polar (propyl chain and benzene ring) regions. Organic solvents can be broadly classified as polar (e.g., methanol, ethanol) and non-polar. Polar solvents will more effectively solvate the polar regions of the molecule, while non-polar solvents will interact more favorably with the non-polar regions.

• Hydrogen Bonding: The hydroxyl group on the benzene ring of Propylparaben can act as a hydrogen bond donor, while the oxygen atoms in the hydroxyl and ester groups can act as hydrogen bond acceptors. Solvents that can participate in hydrogen bonding (e.g., alcohols) will generally be good solvents for Propylparaben.

• Molecular Structure: The size and shape of the solute molecule and the solvent molecules can influence how well they pack together, which can affect solubility.[3] The presence of the methoxy group in Propyl 4-hydroxy-3-methoxybenzoate will alter its polarity and steric hindrance, likely leading to a different solubility profile compared to Propylparaben.

• Temperature: As observed in the data for Propylparaben, solubility is often temperature-dependent.[6][10][12] For most solid solutes, solubility increases with increasing temperature.

Visualizing Molecular Interactions

Caption: Intermolecular forces governing the solubility of Propylparaben.

Conclusion

While direct, extensive solubility data for Propyl 4-hydroxy-3-methoxybenzoate remains to be broadly published, a thorough understanding of its solubility can be extrapolated from the principles and data presented for its close structural analogue, Propylparaben. This guide has provided a framework for approaching solubility studies, from the foundational physicochemical properties to the gold-standard experimental methodologies and the underlying molecular interactions. For researchers and drug development professionals, a systematic approach to determining and understanding solubility is paramount for successful product development and scientific advancement.

References

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An In-Depth Technical Guide to the Antioxidant Mechanisms of Propyl 4-hydroxy-3-methoxybenzoate (Propyl Ferulate)

For Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond Preservation - Unveiling the Antioxidant Potential

Propyl 4-hydroxy-3-methoxybenzoate, systematically known as propyl ferulate, is a lipophilic derivative of the widely occurring natural phenolic compound, ferulic acid. While structurally related to propylparaben, a common preservative, propyl ferulate's unique configuration, featuring a methoxy group adjacent to the phenolic hydroxyl group, imparts a distinct and potent antioxidant profile. This guide provides a comprehensive exploration of the core antioxidant mechanisms of propyl ferulate, offering a technical resource for researchers and professionals in drug development and the broader life sciences. We will delve into the chemical underpinnings of its free-radical scavenging capabilities, detail methodologies for its evaluation, and explore its engagement with cellular antioxidant defense pathways.

The Chemical Blueprint for Antioxidant Efficacy: A Structural Analysis

The antioxidant capacity of propyl ferulate is intrinsically linked to its molecular architecture. As a phenolic compound, its primary mechanism of action is the donation of a hydrogen atom from its hydroxyl (-OH) group to neutralize free radicals, thereby terminating the damaging chain reactions of oxidation.

The key structural features contributing to propyl ferulate's antioxidant activity are:

• The Phenolic Hydroxyl Group: This is the primary site of radical scavenging. The hydrogen atom of the -OH group is readily donated to a free radical, forming a more stable, non-radical species.

• The Methoxy Group (-OCH₃): Positioned ortho to the hydroxyl group, the methoxy group plays a crucial role in stabilizing the resulting phenoxyl radical through resonance. This electron-donating group helps to delocalize the unpaired electron, making the propyl ferulate radical less reactive and preventing it from initiating new oxidation chains.

• The Propyl Ester Group: This alkyl chain increases the lipophilicity of the molecule compared to its parent compound, ferulic acid. This enhanced lipid solubility can facilitate its incorporation into lipid-rich environments, such as cell membranes, potentially offering targeted protection against lipid peroxidation.

The overall antioxidant efficacy of propyl ferulate is a synergistic interplay of these structural components, allowing it to effectively quench a variety of reactive oxygen species (ROS).

Mechanisms of Free Radical Scavenging: A Deeper Dive

Propyl ferulate primarily neutralizes free radicals through a Hydrogen Atom Transfer (HAT) mechanism. However, Single Electron Transfer (SET) can also play a role depending on the specific radical and the surrounding environment.

Hydrogen Atom Transfer (HAT)

In the HAT mechanism, the phenolic hydroxyl group of propyl ferulate donates its hydrogen atom to a free radical (R•), effectively neutralizing it. This process generates a stable phenoxyl radical of propyl ferulate, which is resonance-stabilized and less likely to propagate the oxidative chain reaction.

Hydrogen Atom Transfer (HAT) Mechanism of Propyl Ferulate.

Single Electron Transfer (SET)

In the SET mechanism, propyl ferulate donates an electron to a free radical, forming a propyl ferulate radical cation and an anion of the free radical. The radical cation can then be deprotonated to form the phenoxyl radical. This pathway is more prevalent in polar solvents.

Single Electron Transfer (SET) Mechanism of Propyl Ferulate.

In Vitro Evaluation of Antioxidant Capacity: Key Methodologies

A multi-assay approach is crucial for a comprehensive understanding of the antioxidant potential of propyl ferulate. The following are standard in vitro assays used to quantify its radical scavenging and reducing capabilities.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This widely used assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.[1]

Experimental Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Prepare a stock solution of propyl ferulate in methanol and create a series of dilutions.

• Reaction: In a 96-well plate or cuvettes, mix 100 µL of each propyl ferulate dilution with 100 µL of the DPPH solution. A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader or spectrophotometer.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Acontrol - Asample) / Acontrol] x 100 The IC₅₀ value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined by plotting the scavenging percentage against the concentration of propyl ferulate. While specific IC50 values for propyl ferulate can vary based on experimental conditions, studies on related ferulates suggest potent activity. For example, ferulic acid has reported IC50 values in the range of 26-41 µM.[2]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance at 734 nm. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[3]

Experimental Protocol:

• Preparation of ABTS•+ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol or a suitable buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample and Standard Preparation: Prepare a stock solution of propyl ferulate and a series of dilutions. Prepare a series of Trolox standards for the calibration curve.

• Reaction: In a 96-well plate, add 10 µL of each propyl ferulate dilution or Trolox standard to 190 µL of the ABTS•+ working solution.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and plot a standard curve using the Trolox standards. The antioxidant capacity of propyl ferulate is then expressed as TEAC (µmol of Trolox equivalents per µmol of propyl ferulate). Studies on various ferulates have demonstrated their ability to scavenge ABTS radical cations, with ferulic acid showing higher activity than its methyl and ethyl esters in some systems.[3]

Comparative Antioxidant Activity Data

Compound	DPPH IC₅₀ (µM)	ABTS TEAC (µmol TE/µmol)	Reference
Ferulic Acid	~26-41	~1.5-2.5	[2][3]
Propyl Ferulate	Data varies; generally comparable to or slightly lower than ferulic acid in some systems	Data varies; generally comparable to or slightly lower than ferulic acid in some systems	[4]
Trolox (Standard)	~40-60	1.0	[5]

Note: The values presented are approximate and can vary significantly depending on the specific assay conditions.

Cellular Antioxidant Activity: A Biologically Relevant Perspective

While in vitro chemical assays are valuable for initial screening, cell-based assays provide a more biologically relevant assessment of antioxidant activity by considering factors such as cell uptake, metabolism, and localization.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), within cultured cells. Peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) oxidize DCFH to the highly fluorescent dichlorofluorescein (DCF). An effective antioxidant will reduce the rate of DCF formation.

Experimental Protocol:

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Cell Treatment: Wash the cells and incubate them with the desired concentrations of propyl ferulate and 25 µM DCFH-DA for 1 hour.

• Induction of Oxidative Stress: Add 600 µM AAPH to the cells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader and measure the fluorescence emission at 538 nm with an excitation of 485 nm every 5 minutes for 1 hour.

• Calculation: The antioxidant activity is quantified by calculating the area under the fluorescence curve. The results are often expressed as quercetin equivalents (QE). Studies on similar phenolic compounds have demonstrated significant cellular antioxidant activity.

Cellular Antioxidant Activity (CAA) Assay Workflow.

Modulation of Endogenous Antioxidant Defenses: The Nrf2-ARE Pathway

Beyond direct radical scavenging, phenolic antioxidants like propyl ferulate may also exert their protective effects by upregulating the expression of endogenous antioxidant enzymes. A key regulator of this cellular defense mechanism is the Nuclear factor erythroid 2-related factor 2 (Nrf2).

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or electrophilic compounds, Keap1 undergoes a conformational change, releasing Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, initiating their transcription. These genes encode for a battery of protective proteins, including:

• Heme oxygenase-1 (HO-1): An enzyme with potent antioxidant and anti-inflammatory properties.

• NAD(P)H:quinone oxidoreductase 1 (NQO1): A detoxifying enzyme that reduces quinones, preventing them from participating in redox cycling and generating ROS.

• Glutamate-cysteine ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (GSH), a major intracellular antioxidant.

While direct evidence for propyl ferulate's activation of the Nrf2 pathway is still emerging, studies on structurally related compounds like propyl gallate have demonstrated their ability to increase the expression of Nrf2 and its downstream targets, suggesting a similar mechanism may be at play for propyl ferulate.[6]

Proposed Activation of the Nrf2-ARE Pathway by Propyl Ferulate.

In Vivo Considerations and Future Directions

The translation of in vitro antioxidant activity to in vivo efficacy is a critical step in the development of any potential therapeutic agent. While specific in vivo antioxidant studies on propyl ferulate are limited, research on related compounds like ethyl ferulate and propyl gallate in animal models has shown protective effects against oxidative stress-induced damage.[7][8] These studies often involve inducing oxidative stress in animal models and then measuring biomarkers of oxidative damage (e.g., malondialdehyde) and the activity of antioxidant enzymes (e.g., superoxide dismutase, catalase) in various tissues.

Future research should focus on:

• Comprehensive In Vivo Studies: Elucidating the in vivo antioxidant efficacy of propyl ferulate in various models of oxidative stress-related diseases.

• Pharmacokinetics and Bioavailability: Understanding the absorption, distribution, metabolism, and excretion of propyl ferulate to optimize its delivery and therapeutic potential.

• Direct Nrf2 Activation Studies: Confirming the direct interaction and activation of the Nrf2 pathway by propyl ferulate through molecular and cellular biology techniques.

Conclusion

Propyl 4-hydroxy-3-methoxybenzoate (propyl ferulate) is a promising antioxidant with a multifaceted mechanism of action. Its chemical structure is optimized for efficient free radical scavenging through hydrogen atom donation, a process enhanced by the stabilizing effect of its methoxy group. Its lipophilicity suggests a potential for enhanced activity in lipid-rich environments. Beyond direct radical quenching, there is a strong rationale for its ability to modulate the endogenous antioxidant response via the Nrf2-ARE signaling pathway. The detailed methodologies provided in this guide offer a framework for the robust evaluation of propyl ferulate and other novel antioxidant compounds. Further in vivo and mechanistic studies are warranted to fully unlock the therapeutic potential of this intriguing molecule.

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Protocols & Analytical Methods

Application Note: Protocol for Assessing the Antifungal Activity of Propyl Vanillate Against Food Spoilage Fungi

An In-Depth Guide

Introduction: The Challenge of Fungal Food Spoilage and the Potential of Propyl Vanillate

Fungal contamination is a primary driver of food spoilage, leading to significant economic losses and potential health risks due to the production of mycotoxins.[1] Common fungal genera such as Aspergillus, Penicillium, Fusarium, and Rhizopus are notorious for degrading a wide range of food products, from grains and fruits to processed goods.[2][3] These organisms alter the texture, flavor, and appearance of food, rendering it unacceptable for consumption.[4] In response to consumer demand for "clean label" products, there is a growing need for effective, natural alternatives to synthetic chemical preservatives.[5]

Propyl vanillate, a derivative of vanillin, has emerged as a promising candidate. Vanillin itself is known to possess antimicrobial properties against a variety of foodborne microorganisms.[6][7][8] Propyl vanillate, as a phenolic compound, is hypothesized to exert its antifungal effects by disrupting the integrity of the fungal cell membrane and interfering with essential metabolic enzymes, a mechanism common to many natural preservatives.[9][10]

This document provides a comprehensive set of protocols for the systematic evaluation of propyl vanillate's antifungal activity. The methodologies are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) to ensure the generation of robust, reproducible, and scientifically valid data.

Foundational Concepts: Fungal Targets and Mechanism of Action

Key Food Spoilage Fungi

The selection of relevant fungal species is critical for a meaningful assessment. The following genera are responsible for a significant portion of microbial food spoilage:

• Aspergillus : Species like A. niger and A. flavus are common on grains, nuts, and fruits, with some producing aflatoxins.[1]

• Penicillium : Known for the characteristic blue-green mold on citrus fruits, bread, and dairy products.[2]

• Fusarium : Often contaminates cereals like wheat and corn, producing mycotoxins that are a major concern for food safety.[1]

• Rhizopus : A common bread mold that also causes soft rot in fruits and vegetables.[2]

• Mucor : Similar to Rhizopus, this genus is a primary spoilage organism in stored vegetables and fruits.[3]

Hypothesized Mechanism of Action of Propyl Vanillate

As a phenolic ester, propyl vanillate likely targets the fundamental structures and processes of the fungal cell. The proposed mechanism involves a multi-pronged attack leading to cellular dysfunction and death.

Caption: Hypothesized mechanism of propyl vanillate's antifungal activity.

Essential Materials and Preparations

3.1 Reagents and Consumables

• Propyl Vanillate (High Purity)

• Dimethyl sulfoxide (DMSO, sterile)

• Sabouraud Dextrose Agar (SDA) and Broth (SDB)

• Potato Dextrose Agar (PDA)

• Mueller-Hinton Agar (MHA)[11]

• RPMI-1640 Medium with L-glutamine, buffered with MOPS[12]

• Sterile Saline (0.85% NaCl)

• Sterile deionized water

• Sterile 96-well flat-bottom microtiter plates[13]

• Sterile 6 mm paper disks[11]

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

3.2 Equipment

• Biological Safety Cabinet (Class II)

• Incubator (30-35°C)

• Autoclave

• Spectrophotometer or Microplate Reader

• Vortex mixer

• Hemocytometer or McFarland standards

• Calipers or ruler

• Micropipettes and sterile tips

3.3 Fungal Strain Preparation

• Source: Obtain certified strains from recognized culture collections (e.g., ATCC).

• Activation: Subculture fungal isolates onto a suitable agar medium (e.g., SDA or PDA).

• Incubation: Incubate yeasts (Candida spp.) at 35°C for 24-48 hours. Incubate molds (Aspergillus, Penicillium, etc.) at 30°C for 4-7 days, or until sufficient sporulation is observed.[11][14]

Quantitative Assessment: Broth Microdilution for MIC

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of propyl vanillate that prevents visible fungal growth. It is adapted from CLSI document M27/M38.[15][16]

Caption: Workflow for the Broth Microdilution (MIC) Assay.

Protocol 1: Broth Microdilution Assay

• Stock Solution Preparation: Prepare a stock solution of propyl vanillate in sterile DMSO at 100 times the highest desired final concentration to minimize solvent effects.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the propyl vanillate stock solution using RPMI-1640 medium to achieve a final volume of 100 µL per well.[13]

• Inoculum Preparation:

  • Yeasts: Select 3-4 isolated colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard.[14]

  • Molds: Cover a mature culture with sterile saline and gently scrape the surface to release conidia. Filter the suspension through sterile gauze to remove hyphal fragments. Adjust the spore concentration using a hemocytometer.

• Final Inoculation: Dilute the standardized fungal suspension in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10³ CFU/mL for yeasts or 0.4-5 x 10⁴ conidia/mL for molds in the test wells.[12][15][17] Add 100 µL of this final inoculum to each well, bringing the total volume to 200 µL.

• Controls: Include a growth control (inoculum + medium, no drug) and a sterility control (medium only) on each plate.[13]

• Incubation: Seal the plate or place it in a humidified chamber and incubate at 35°C. Read yeast plates at 24 hours and mold plates at 48-72 hours, or until growth is clearly visible in the growth control well.[12]

• MIC Determination: The MIC is the lowest concentration of propyl vanillate that causes complete inhibition of visible growth.[17] This can be assessed visually or with a microplate reader.

Qualitative Assessment: Agar Disk Diffusion Assay

The disk diffusion assay provides a visual and semi-quantitative measure of antifungal activity by measuring the zone of growth inhibition around a drug-impregnated disk. This protocol is based on CLSI document M44.[18]

Caption: Workflow for the Agar Disk Diffusion Assay.

Protocol 2: Agar Disk Diffusion Assay

• Disk Preparation: Aseptically apply a known volume (e.g., 20 µL) of a specific concentration of propyl vanillate (dissolved in a volatile solvent like ethanol or acetone) onto sterile 6 mm paper disks. Allow the solvent to fully evaporate in a biological safety cabinet.[11]

• Inoculum Preparation: Prepare a fungal suspension equivalent to a 0.5 McFarland standard as described in the MIC protocol.

• Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees between each application to ensure even coverage.[11]

• Disk Application: Allow the plate to dry for 3-5 minutes. Aseptically place the propyl vanillate-impregnated disks onto the agar surface. Ensure disks are spaced at least 24 mm apart.[14] Gently press each disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35°C for 20-24 hours for yeasts or up to 7 days for slower-growing molds.[12]

• Measurement: Measure the diameter of the zone of complete growth inhibition to the nearest millimeter using calipers.[14]

Specialized Assessment: Vapor Phase Activity

For food preservation, the ability of a compound to inhibit fungal growth through the vapor phase is highly advantageous. This protocol assesses the activity of volatile antifungal compounds without direct contact.[19]

Caption: Workflow for the Vapor Phase Antifungal Assay.

Protocol 3: Vapor Phase Antifungal Assay

• Plate Preparation: Inoculate the center of a PDA plate with a 5 mm agar plug from the edge of an actively growing mold culture.

• Volatile Source: Aseptically apply a defined amount of propyl vanillate solution onto a sterile paper disk.

• Assay Setup: Place the impregnated disk on the inside of the Petri dish lid. Do not allow the disk to come into direct contact with the agar surface.

• Sealing and Incubation: Quickly place the lid onto the inoculated agar plate and seal the entire plate with parafilm to create a closed environment. Incubate at 30°C. A control plate should be prepared with a disk containing only the solvent.

• Data Collection: Measure the radial growth (colony diameter) of the fungus daily until the fungal mycelium in the control plate reaches the edge of the plate. Calculate the percentage of mycelial growth inhibition (MGI) compared to the control.[20]

Determining Fungicidal vs. Fungistatic Activity

The Minimum Fungicidal Concentration (MFC) assay distinguishes between compounds that inhibit growth (fungistatic) and those that kill the fungus (fungicidal). It is a direct extension of the broth microdilution assay.

Protocol 4: Minimum Fungicidal Concentration (MFC) Assay

• Source Plate: Use the 96-well plate from the completed MIC assay.

• Subculturing: From each well that showed complete growth inhibition (i.e., at and above the MIC), take a 10-20 µL aliquot.[17]

• Inoculation: Spot-inoculate the aliquot onto a fresh, drug-free SDA plate. Be sure to label the spots corresponding to their concentration in the MIC plate.

• Incubation: Incubate the SDA plate at 30-35°C for 48-72 hours.

• MFC Determination: The MFC is the lowest concentration of propyl vanillate that results in no fungal growth on the subcultured agar plate.[17][21]

Data Presentation and Interpretation

Organize quantitative data into clear, concise tables for comparison and analysis.

Table 1: MIC and MFC Values of Propyl Vanillate (µg/mL)

Fungal Species	Strain ID	MIC	MFC	MFC/MIC Ratio	Interpretation
Aspergillus niger	ATCC 16404
Penicillium roqueforti	ATCC 10204

| Fusarium graminearum | Clinical Isolate | | | | |

• Interpretation: An MFC/MIC ratio of ≤4 is generally considered indicative of fungicidal activity, while a ratio >4 suggests fungistatic activity.[17]

Table 2: Zone of Inhibition Diameters for Propyl Vanillate

Fungal Species	Strain ID	Disk Concentration (µg)	Zone Diameter (mm)
Aspergillus niger	ATCC 16404	50
		100
Penicillium roqueforti	ATCC 10204	50

| | | 100 | |

Safety Precautions

• Chemical Safety: Always consult the Safety Data Sheet (SDS) for propyl vanillate before use. Handle the compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[22] Avoid inhalation of dust or contact with skin and eyes.[23]

• Microbiological Safety: All fungal cultures should be handled in a Class II biological safety cabinet. All contaminated materials (plates, tips, etc.) must be decontaminated, typically by autoclaving, before disposal.

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Utilization of Propyl vanillate as a chemical intermediate in organic synthesis

Introduction

Propyl vanillate, the propyl ester of vanillic acid, is an increasingly important chemical intermediate derived from lignin, a renewable biomass source. Its structure, featuring a phenolic hydroxyl group, an ester moiety, and a methoxy group on an aromatic ring, provides a versatile platform for a wide range of chemical transformations. This document provides detailed application notes and protocols for the use of propyl vanillate in the synthesis of novel compounds for the pharmaceutical, materials, and fine chemicals industries. We will explore its synthesis and subsequent derivatization through etherification, azo coupling, and transesterification, highlighting the causality behind experimental choices and providing validated protocols for researchers.

I. Synthesis of Propyl Vanillate via Fischer-Speier Esterification

Propyl vanillate is efficiently synthesized from vanillic acid and propanol through Fischer-Speier esterification. This acid-catalyzed equilibrium reaction is a cornerstone of organic synthesis for preparing esters.[1][2]

Scientific Rationale

The reaction mechanism involves the protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst (e.g., sulfuric acid), which enhances the electrophilicity of the carbonyl carbon. The nucleophilic oxygen of propanol then attacks this activated carbon, leading to a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the ester.[3] To drive the equilibrium towards the product, an excess of the alcohol reactant is used, and the water byproduct is removed.[4]

Experimental Protocol: Synthesis of Propyl Vanillate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add vanillic acid (1 equivalent) and n-propanol (10-20 equivalents, serving as both reactant and solvent).

• Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 equivalents) to the stirred mixture.

• Reaction: Heat the mixture to reflux (approximately 97°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the excess acid with a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Reagent/Parameter	Molar Ratio/Value	Purpose
Vanillic Acid	1 eq	Starting material
n-Propanol	10-20 eq	Reactant and solvent
Sulfuric Acid	0.1 eq	Catalyst
Temperature	Reflux (~97°C)	Reaction condition
Reaction Time	4-6 hours	Reaction duration

II. Application in the Synthesis of Bioactive Molecules

The phenolic hydroxyl group of propyl vanillate is a prime site for modifications to synthesize derivatives with enhanced biological activities, such as antioxidant and antimicrobial properties.[5][6]

A. O-Alkylation (Etherification) for Novel Antioxidants

The etherification of the phenolic hydroxyl group can lead to new derivatives with modulated lipophilicity and antioxidant potential. The Williamson ether synthesis is a classic method for this transformation, though other acid-catalyzed methods are also applicable.[7][8]

In the Williamson ether synthesis, a strong base is used to deprotonate the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion. This ion then undergoes an SN2 reaction with an alkyl halide to form the ether. The choice of a non-nucleophilic base and an appropriate solvent is crucial to avoid side reactions.

• Reaction Setup: To a solution of propyl vanillate (1 equivalent) in a polar aprotic solvent like DMF or acetone, add a non-nucleophilic base such as potassium carbonate (1.5 equivalents).

• Reagent Addition: Add the desired alkyl halide (e.g., benzyl bromide, 1.2 equivalents) dropwise to the stirred suspension.

• Reaction: Heat the reaction mixture to 60-80°C and stir for 8-12 hours, monitoring by TLC.

• Work-up: After completion, cool the reaction mixture and pour it into ice-water.

• Extraction and Purification: Extract the product with a suitable organic solvent, wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography.

Workflow for Synthesis and O-Alkylation of Propyl Vanillate

Caption: Synthetic pathway from vanillic acid to O-alkylated propyl vanillate.

B. Azo Coupling for the Synthesis of Novel Colorants

The aromatic ring of propyl vanillate can undergo electrophilic aromatic substitution. Azo coupling with a diazonium salt introduces the -N=N- chromophore, leading to the formation of azo dyes.[9][10]

The reaction involves two main steps: diazotization of a primary aromatic amine to form a diazonium salt, followed by the coupling of this electrophilic diazonium salt with the electron-rich aromatic ring of propyl vanillate. The hydroxyl and methoxy groups on the propyl vanillate ring are activating and direct the substitution to the ortho and para positions.

• Diazotization: In a beaker, dissolve a primary aromatic amine (e.g., aniline, 1 equivalent) in 2.5 equivalents of hydrochloric acid. Cool the solution to 0-5°C in an ice bath. Add a solution of sodium nitrite (1 equivalent) in water dropwise, keeping the temperature below 5°C.

• Coupling Reaction: In a separate beaker, dissolve propyl vanillate (1 equivalent) in an aqueous solution of sodium hydroxide at 0-5°C.

• Mixing: Slowly add the cold diazonium salt solution to the cold solution of propyl vanillate with vigorous stirring. A colored precipitate should form immediately.

• Isolation: Continue stirring for 30 minutes in the ice bath. Isolate the azo dye by vacuum filtration, wash with cold water, and dry.

III. Application in Polymer Chemistry

Propyl vanillate can serve as a monomer in the synthesis of bio-based polyesters through transesterification. This approach is gaining attention for producing sustainable alternatives to petroleum-based polymers.[11]

Scientific Rationale

Transesterification involves the exchange of the alkoxy group of an ester with another alcohol.[12] In the context of polymer synthesis, a diol can react with propyl vanillate (or a derivative) in a step-growth polymerization. The reaction is typically catalyzed by a metal salt and driven to completion by the removal of propanol.

Experimental Protocol: Transesterification for Polyester Synthesis

• Reaction Setup: In a reaction vessel equipped for distillation, combine propyl vanillate (1 equivalent), a diol (e.g., ethylene glycol, 1.1 equivalents), and a transesterification catalyst (e.g., zinc acetate, 0.1 mol%).

• First Stage (Ester Interchange): Heat the mixture under a nitrogen atmosphere to 180-200°C to initiate the transesterification, distilling off the propanol that is formed.

• Second Stage (Polycondensation): After the removal of propanol ceases, gradually increase the temperature to 220-250°C and apply a vacuum to remove excess diol and drive the polymerization to a high molecular weight.

• Isolation: Once the desired viscosity is reached, cool the molten polymer under nitrogen and extrude or dissolve in a suitable solvent for characterization.

Logical Flow of Propyl Vanillate Utilization

Caption: Key synthetic applications of propyl vanillate.

Conclusion

Propyl vanillate is a highly valuable and versatile bio-based chemical intermediate. The protocols outlined in this document provide a solid foundation for its synthesis and derivatization. The reactivity of its functional groups allows for the creation of a diverse array of molecules with potential applications in drug discovery, materials science, and the development of novel dyes. As the demand for sustainable chemical feedstocks grows, the importance of intermediates like propyl vanillate in organic synthesis is set to increase significantly.

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A Framework for In Vitro Evaluation of the Anti-Inflammatory Properties of Propyl 4-hydroxy-3-methoxybenzoate

An Application Note for Drug Discovery Professionals

Abstract

This guide provides a comprehensive suite of in vitro methodologies to systematically evaluate the anti-inflammatory potential of Propyl 4-hydroxy-3-methoxybenzoate. The protocols herein are designed for researchers in drug development and cellular biology, offering a tiered approach that begins with foundational viability screening and progresses to detailed mechanistic studies. We focus on a robust and widely utilized lipopolysaccharide (LPS)-stimulated macrophage model to interrogate key inflammatory pathways, including the production of nitric oxide (NO), the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the secretion of pro-inflammatory cytokines, and the modulation of the master regulatory NF-κB signaling cascade. Each protocol is presented with the underlying scientific rationale, quality control considerations, and data interpretation guidelines to ensure the generation of reliable and reproducible results.

Introduction and Scientific Rationale

Inflammation is a critical biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases, including arthritis, inflammatory bowel disease, and atherosclerosis. The search for novel anti-inflammatory agents is therefore a cornerstone of modern drug discovery. Propyl 4-hydroxy-3-methoxybenzoate, a derivative of 4-hydroxybenzoic acid, belongs to a chemical class with known biological activities, including antimicrobial and antioxidant effects[1]. Its structural similarity to other phenolic compounds warrants a thorough investigation into its potential to modulate inflammatory responses.

The primary model for this investigation is the stimulation of macrophages with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria[2]. LPS binding to Toll-like receptor 4 (TLR4) on macrophages initiates a powerful intracellular signaling cascade that mimics the acute phase of inflammation[3]. This cascade culminates in the activation of key transcription factors, most notably Nuclear Factor-kappa B (NF-κB), which orchestrates the expression of a host of pro-inflammatory genes[4][5].

Our investigative workflow is designed to dissect this process at multiple key points:

• Initial Viability: Ensuring the compound's effects are not due to cytotoxicity.

• Mediator Production: Quantifying the inhibition of key inflammatory effectors like nitric oxide (NO) and prostaglandins (via COX-2).

• Cytokine Secretion: Measuring the reduction of signaling molecules like TNF-α and IL-6 that amplify the inflammatory response.

• Upstream Signaling: Investigating the core NF-κB pathway to determine the mechanism of action.

This structured approach allows for a comprehensive characterization of the compound's anti-inflammatory profile, providing the robust data necessary for further development.

Foundational Assay: Determining the Non-Cytotoxic Working Concentration

Principle: Before assessing anti-inflammatory properties, it is imperative to determine the concentration range at which Propyl 4-hydroxy-3-methoxybenzoate does not induce cell death. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan product that is quantifiable by spectrophotometry. This step ensures that any observed reduction in inflammatory markers is a result of specific bioactivity, not a non-specific toxic effect.

Protocol 2.1: MTT Cytotoxicity Assay

• Cell Seeding: Seed RAW 264.7 murine macrophages into a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL/well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell adherence.

• Compound Preparation: Prepare a stock solution of Propyl 4-hydroxy-3-methoxybenzoate in sterile DMSO. Create a serial dilution in complete cell culture medium to achieve final concentrations ranging from, for example, 1 µM to 200 µM. Ensure the final DMSO concentration in all wells is ≤ 0.1% to avoid solvent-induced toxicity.

• Treatment: Remove the old medium from the cells and replace it with 100 µL of medium containing the various concentrations of the test compound. Include "vehicle control" wells containing medium with 0.1% DMSO and "untreated control" wells with medium only.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: Cell Viability (%) = (Absorbance of Treated Sample / Absorbance of Vehicle Control) x 100

| Table 1: Example Data for MTT Cytotoxicity Assay | | :--- | :--- | | Compound Concentration (µM) | Mean Cell Viability (%) ± SD | | Vehicle Control (0.1% DMSO) | 100 ± 4.5 | | 1 | 99.8 ± 5.1 | | 10 | 98.5 ± 4.2 | | 25 | 97.1 ± 3.9 | | 50 | 95.3 ± 4.8 | | 100 | 91.2 ± 5.5 | | 200 | 70.4 ± 6.1 |

Interpretation: Based on the example data, concentrations up to 100 µM show minimal impact on cell viability (>90%) and are suitable for subsequent anti-inflammatory assays. The highest non-toxic concentrations should be selected for screening.

Mechanistic Evaluation: Core Inflammatory Pathways

The following modules use an LPS-induced inflammation model in RAW 264.7 cells. A typical LPS concentration for robust stimulation is 1 µg/mL, though this should be optimized in your laboratory[2].

Module 3.1: Inhibition of Pro-inflammatory Mediators (NO, COX-2)

Principle: Upon activation by LPS, macrophages dramatically upregulate two key enzymes: inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[6]. iNOS produces large quantities of nitric oxide (NO), a potent inflammatory mediator[7]. COX-2 is responsible for synthesizing prostaglandins, which contribute to pain and swelling[8]. Measuring the inhibition of NO production and the expression of iNOS/COX-2 proteins are primary indicators of anti-inflammatory activity.

Protocol 3.1.1: Nitric Oxide (NO) Measurement (Griess Assay)

• Cell Seeding & Treatment: Seed RAW 264.7 cells in a 96-well plate as described in Protocol 2.1. After 24 hours, pre-treat the cells with non-toxic concentrations of Propyl 4-hydroxy-3-methoxybenzoate for 1-2 hours.

• Inflammatory Stimulus: Add LPS (final concentration 1 µg/mL) to all wells except the negative control. Include a positive control group treated with a known inhibitor like Dexamethasone.

• Incubation: Incubate the plate for 24 hours.

• Griess Reaction: Collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution).

• Measurement: After a 10-minute incubation at room temperature in the dark, measure the absorbance at 540 nm. A standard curve using sodium nitrite should be generated to quantify NO concentrations (in µM).

• Data Analysis: Calculate the percentage inhibition of NO production relative to the LPS-stimulated vehicle control.

| Table 2: Example Data for Nitric Oxide Inhibition Assay | | :--- | :--- | :--- | | Treatment Group | NO Concentration (µM) ± SD | % Inhibition | | Control (No LPS) | 1.2 ± 0.3 | - | | LPS (1 µg/mL) + Vehicle | 45.8 ± 3.1 | 0 | | LPS + Compound (25 µM) | 30.1 ± 2.5 | 34.3 | | LPS + Compound (50 µM) | 21.7 ± 2.1 | 52.6 | | LPS + Compound (100 µM) | 12.5 ± 1.8 | 72.7 | | LPS + Dexamethasone (10 µM) | 8.9 ± 1.1 | 80.6 |

Protocol 3.1.2: iNOS and COX-2 Protein Expression (Western Blot)

• Cell Seeding & Treatment: Seed RAW 264.7 cells in 6-well plates. Treat with the compound and/or LPS as described in 3.1.1.

• Protein Extraction: After 24 hours of incubation, wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE & Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA) and then incubate with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software (e.g., ImageJ). Normalize the expression of iNOS and COX-2 to the loading control.

Module 3.2: Modulation of Pro-inflammatory Cytokines

Principle: Cytokines like Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) are signaling proteins that are crucial for orchestrating the inflammatory response[9][10]. Measuring the levels of these cytokines secreted into the cell culture medium provides a direct assessment of the compound's ability to suppress immune cell activation. The enzyme-linked immunosorbent assay (ELISA) is a highly specific and sensitive method for this purpose[11][12][13].

Protocol 3.2.1: Cytokine Measurement (ELISA)

• Sample Collection: Use the same cell culture supernatants collected for the Griess Assay (Protocol 3.1.1) or from a parallel experiment.

• ELISA Procedure: Perform the ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions for the specific commercial kits used[14]. The general principle is a sandwich ELISA[12]:

  • Wells are pre-coated with a capture antibody specific to the target cytokine.

  • Supernatants (samples) and standards are added to the wells, and the cytokine binds to the antibody.

  • A biotin-conjugated detection antibody is added, which binds to a different epitope on the captured cytokine.

  • Streptavidin-HRP is added, which binds to the biotin.

  • A colorimetric substrate (e.g., TMB) is added, and the HRP enzyme catalyzes a color change.

  • The reaction is stopped, and absorbance is read at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: Calculate the cytokine concentrations in your samples (pg/mL or ng/mL) by interpolating from the standard curve. Determine the percentage inhibition relative to the LPS-stimulated vehicle control.

Module 3.3: Investigation of Upstream Signaling: The NF-κB Pathway

Principle: The NF-κB pathway is a master regulator of inflammation[15][16]. In resting cells, the NF-κB dimer (typically p65/p50) is held inactive in the cytoplasm by an inhibitor protein called IκBα[17]. LPS stimulation triggers a cascade that leads to the phosphorylation and subsequent degradation of IκBα. This releases the NF-κB dimer, allowing it to translocate into the nucleus, where it binds to DNA and activates the transcription of pro-inflammatory genes, including iNOS, COX-2, and various cytokines[5][18]. Investigating IκBα phosphorylation/degradation and the nuclear translocation of the p65 subunit can confirm if the compound's mechanism of action involves this critical pathway.

Caption: LPS-induced NF-κB signaling pathway and potential points of inhibition.

Protocol 3.3.1: Analysis of NF-κB Pathway Proteins (Western Blot)

• Time Course Experiment: This is a shorter experiment. Seed and pre-treat cells as before, but stimulate with LPS (1 µg/mL) for a shorter duration (e.g., 0, 15, 30, 60 minutes).

• Protein Extraction:

  • For IκBα: Use whole-cell lysates as prepared in Protocol 3.1.2.

  • For p65 Translocation: Use a nuclear/cytoplasmic fractionation kit according to the manufacturer's protocol to separate nuclear and cytoplasmic proteins.

• Western Blot: Perform Western blotting as described in Protocol 3.1.2 using the following primary antibodies:

  • Phospho-IκBα (p-IκBα) and total IκBα for whole-cell lysates.

  • p65 for both nuclear and cytoplasmic fractions.

  • Use appropriate loading controls: β-actin for cytoplasmic and whole-cell lysates; Lamin B1 or PCNA for nuclear fractions[19].

• Analysis:

  • Observe if the compound prevents the LPS-induced increase in p-IκBα and the decrease in total IκBα.

  • Observe if the compound prevents the LPS-induced increase of p65 in the nuclear fraction and its corresponding decrease in the cytoplasmic fraction.

Summary Workflow and Data Integration

A successful investigation follows a logical progression. The data from each stage informs the next, building a comprehensive profile of the compound's bioactivity.

Caption: Tiered experimental workflow for evaluating anti-inflammatory potential.

References

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Application Note: A Framework for Evaluating the Synergistic Efficacy of Propyl Vanillate with Co-Preservatives

Introduction: The Imperative for Advanced Preservative Strategies

The preservation of pharmaceutical, cosmetic, and food products is a critical determinant of their safety, stability, and shelf-life.[1][2] Microbial contamination can lead to product degradation and pose significant health risks to consumers.[1][2] While a host of preservatives are available, the industry faces mounting pressure from both regulatory bodies and consumers to develop systems that are not only effective at low concentrations but also possess a favorable safety profile. This has catalyzed research into synergistic preservative combinations, which can broaden the antimicrobial spectrum, reduce the required concentrations of individual agents, and mitigate the risk of microbial resistance.[3]

Propyl vanillate, a derivative of vanillin, is an intriguing compound due to its dual functionality as both an antimicrobial and antioxidant agent. This application note presents a comprehensive experimental framework for investigating the synergistic potential of Propyl vanillate when combined with other widely used preservatives. The protocols herein are designed to provide a robust, reproducible methodology for quantifying antimicrobial synergy and guiding the formulation of more effective and efficient preservative systems.

Theoretical Framework and Experimental Design Rationale

The Principle of Synergy

Synergy occurs when the combined effect of two or more agents is greater than the sum of their individual effects.[4] In the context of preservation, this means a combination of substances can inhibit microbial growth at concentrations where the individual components would be ineffective. This is quantified using the Fractional Inhibitory Concentration Index (FICI) , a widely accepted metric in microbiology.[5][6][7][8][9]

The FICI is calculated as follows: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone) [4][5]

The interaction is then classified based on the resulting FICI value.

Table 1: Interpretation of FICI Values

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to ≤ 1.0	Additive
> 1.0 to < 4.0	Indifference (No interaction)
≥ 4.0	Antagonism

(Source: Interpretation based on multiple microbiology standards[5][6][7])

Rationale for Selecting Co-Preservatives

The selection of preservatives to test alongside Propyl vanillate should be strategic, targeting agents with complementary mechanisms of action. Preservatives often act on different cellular targets; combining them can create a multi-pronged attack that is more difficult for microorganisms to overcome.[1]

Recommended Co-Preservatives for Initial Screening:

• Parabens (e.g., Methylparaben, Propylparaben): Widely used, effective against fungi and Gram-positive bacteria.[3][10] Their combination is known to increase antibacterial effects.[3]

• Organic Acids (e.g., Benzoic Acid, Sorbic Acid): Effective in their undissociated form, typically requiring a low pH.[10]

• Phenoxyethanol: A broad-spectrum preservative effective against Gram-negative bacteria like Pseudomonas aeruginosa.[3]

• Chelating Agents (e.g., EDTA): While not a primary antimicrobial, EDTA enhances preservative activity by destabilizing the outer membrane of Gram-negative bacteria, increasing their susceptibility to other agents.[1][3]

Rationale for Selecting Challenge Organisms

To establish broad-spectrum efficacy, testing must be performed against a panel of relevant microorganisms. Regulatory guidelines, such as the United States Pharmacopeia (USP), specify standard organisms for preservative efficacy testing.[11][12][13]

Standard USP <51> Challenge Panel:

• Gram-Positive Bacteria: Staphylococcus aureus (ATCC 6538)

• Gram-Negative Bacteria: Escherichia coli (ATCC 8739), Pseudomonas aeruginosa (ATCC 9027)

• Yeast: Candida albicans (ATCC 10231)

• Mold: Aspergillus brasiliensis (ATCC 16404)

This panel represents a range of common contaminants found in various products.[11][12]

Protocols for Assessing Antimicrobial Synergy

This section provides a step-by-step workflow for determining the synergistic potential of Propyl vanillate combinations. The cornerstone of this assessment is the checkerboard microdilution assay .[6][14][15]

Workflow Overview

Protocol 3.1: Preparation of Stock Solutions and Inoculum

• Preservative Stocks: Prepare concentrated stock solutions of Propyl vanillate and each co-preservative in a suitable solvent (e.g., DMSO, ethanol). The concentration should be at least 20x the expected Minimum Inhibitory Concentration (MIC).

• Microbial Culture: Grow the test organisms overnight in an appropriate broth (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for fungi).

• Inoculum Standardization: Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 Colony Forming Units (CFU)/mL in Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi). This can be standardized using a spectrophotometer to match a 0.5 McFarland standard.[6]

Protocol 3.2: Determination of Minimum Inhibitory Concentration (MIC)

Causality: Before testing for synergy, the MIC of each preservative must be determined individually. This provides the baseline activity against each test organism and is essential for calculating the FICI.[7]

• Setup: Dispense 50 µL of sterile broth into wells of a 96-well microtiter plate.

• Serial Dilution: Add 50 µL of a preservative stock solution to the first column and perform a 2-fold serial dilution across the plate.

• Inoculation: Add 50 µL of the standardized microbial inoculum to each well.

• Controls: Include a positive control (broth + inoculum, no preservative) and a negative control (broth only).

• Incubation: Incubate plates at 35-37°C for 16-20 hours for bacteria and 20-25°C for 48 hours for fungi.[14]

• Reading MIC: The MIC is the lowest concentration of the preservative that completely inhibits visible growth.

Protocol 3.3: Checkerboard Assay for Synergy Assessment

Causality: The checkerboard assay creates a two-dimensional concentration gradient, allowing for the simultaneous testing of many combinations of two compounds.[14][15] This matrix is crucial for identifying the specific concentration pairing that results in the lowest FICI value, indicating maximum synergy.[6]

• Plate Setup: Dispense 50 µL of broth into each well of a 96-well plate.

• Drug A Dilution: Serially dilute Propyl vanillate (Drug A) horizontally across the plate (e.g., columns 1-10).

• Drug B Dilution: Serially dilute the co-preservative (Drug B) vertically down the plate (e.g., rows A-G). The result is a matrix where each well has a unique combination of concentrations.

• Controls: Row H should contain dilutions of Drug A alone, and Column 11 should contain dilutions of Drug B alone. A growth control well (inoculum, no drugs) is essential.[4]

• Inoculation: Add 100 µL of the standardized inoculum to each well.

• Incubation: Incubate under the same conditions as the MIC assay.

• Data Collection: After incubation, visually inspect each well for turbidity (growth). The MIC of the combination is the lowest concentration pair that inhibits growth.

Key [label=<

Key Combination Wells Drug A Control Drug B Control Growth Control (GC) Negative Control (NC)

]; } dot Caption: Schematic of a checkerboard assay setup.

Data Presentation and Interpretation

Raw data should be tabulated to clearly present the MICs of individual agents and their combinations, followed by the calculated FICI.

Table 2: Example Data Summary for S. aureus

Preservative(s)	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Propyl Vanillate	256	64	\multirow{2}{}{0.5}	\multirow{2}{}{Synergy}
Methylparaben	128	32
Propyl Vanillate	256	128	\multirow{2}{}{1.0}	\multirow{2}{}{Additive}
Benzoic Acid	512	256

This is example data for illustrative purposes only.

Protocol for Assessing Antioxidant Synergy

Propyl vanillate's utility is enhanced by its antioxidant properties. Synergistic effects in this domain can be evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which measures a compound's ability to scavenge free radicals.[16][17][18]

Protocol 5.1: DPPH Radical Scavenging Assay

• Reagent Prep: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare stock solutions of Propyl vanillate and the co-preservative (e.g., another antioxidant like BHT or a paraben).

• Reaction Mixture: In a 96-well plate, combine various concentrations of Propyl vanillate and the co-preservative.

• Initiate Reaction: Add the DPPH solution to each well and mix. The total volume should be consistent (e.g., 200 µL).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[17][19]

• Measurement: Read the absorbance at 517 nm using a microplate reader.[17] A decrease in absorbance indicates radical scavenging.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of DPPH solution without any sample.[19]

• Synergy Analysis: Analyze the data using an isobologram or by calculating a combination index, similar to the FICI, to determine if the antioxidant effect is synergistic.

Conclusion and Self-Validating Systems

The protocols described provide a comprehensive and robust methodology for studying the synergistic effects of Propyl vanillate. The trustworthiness of this experimental design is ensured by the inclusion of critical, self-validating components:

• Internal Controls: The use of positive (growth), negative (sterility), and single-agent controls in every assay ensures that the results are valid and interpretable.

• Standardized Methods: Adherence to established methodologies like the checkerboard assay and standardized inocula ensures reproducibility and comparability with other studies.[6][14]

• Quantitative Endpoints: The calculation of a numerical value (FICI) provides an objective and clear-cut measure of the interaction, removing ambiguity in interpretation.[5]

By systematically applying this framework, researchers can effectively screen for potent preservative combinations, leading to the development of safer, more efficient formulations that meet the rigorous demands of modern industry.

References

• Bio-protocol. Interpretation of Fractional Inhibitory Concentration Index (FICI). Available from: [Link]

• Creative Diagnostics. Antimicrobial Synergy Testing/Checkerboard Assay. Available from: [Link]

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• Chaudhry, W. N., et al. (2016). A novel interpretation of the Fractional Inhibitory Concentration Index: The case Origanum vulgare L. and Leptospermum scoparium. Journal of Microbiological Methods. Available from: [Link]

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Application Note: Formulation and Characterization of Propyl Vanillate-Loaded Nanoparticles for Controlled Release Studies

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Introduction: The Rationale for Nanoencapsulation of Propyl Vanillate

Propyl vanillate, a synthetic ester of vanillic acid, has garnered interest for its antioxidant and antimicrobial properties. However, its therapeutic application can be limited by factors such as poor water solubility and potential instability in biological environments. Encapsulation within polymeric nanoparticles offers a promising strategy to overcome these limitations.[1][2] Nanoparticles can enhance the bioavailability of hydrophobic drugs, protect the active compound from degradation, and enable controlled and sustained release, thereby improving therapeutic efficacy and reducing potential side effects.[3][4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation, characterization, and in vitro release testing of propyl vanillate-loaded nanoparticles. We will focus on two widely used and well-characterized biodegradable polymers: Poly(lactic-co-glycolic acid) (PLGA) and Chitosan.[1][3][6][7][][9] The protocols detailed herein are designed to be robust and reproducible, with explanations of the underlying scientific principles to guide experimental design and troubleshooting.

Part 1: Formulation of Propyl Vanillate-Loaded Nanoparticles

The choice of formulation method is critical and depends on the physicochemical properties of the drug and the polymer.[10] Here, we describe two common and effective techniques: the emulsion-solvent evaporation method, ideal for hydrophobic drugs like propyl vanillate when using PLGA, and the ionic gelation method, suitable for forming chitosan nanoparticles.

PLGA Nanoparticle Formulation via Emulsion-Solvent Evaporation

This technique is based on the emulsification of a polymer and drug solution in an aqueous phase, followed by the removal of the organic solvent to precipitate the nanoparticles.[11][12][13]

• Organic Phase Preparation: Dissolve a specific amount of PLGA (e.g., 100 mg) and propyl vanillate (e.g., 10 mg) in a suitable water-immiscible organic solvent (e.g., 5 mL of dichloromethane or acetone).[13]

• Aqueous Phase Preparation: Prepare an aqueous solution (e.g., 20 mL) containing a surfactant to stabilize the emulsion. Poly(vinyl alcohol) (PVA) at a concentration of 1-5% (w/v) is a common choice.

• Emulsification: Add the organic phase to the aqueous phase dropwise while subjecting the mixture to high-energy homogenization or sonication. This process breaks down the organic phase into nano-sized droplets.[13][14]

• Solvent Evaporation: Stir the resulting oil-in-water (O/W) emulsion at room temperature for several hours (e.g., 4-6 hours) under a fume hood to allow the organic solvent to evaporate. This leads to the precipitation of the polymer, entrapping the drug to form solid nanoparticles.[12][14]

• Nanoparticle Collection: Collect the nanoparticles by ultracentrifugation (e.g., 15,000 rpm for 30 minutes at 4°C).

• Washing: Discard the supernatant and wash the nanoparticle pellet three times with deionized water to remove excess surfactant and unencapsulated drug. Resuspend the pellet in water between each wash, followed by centrifugation.

• Lyophilization (Optional): For long-term storage, the purified nanoparticle suspension can be frozen and lyophilized (freeze-dried) to obtain a dry powder. A cryoprotectant (e.g., trehalose or sucrose) is often added to prevent aggregation during this process.

Caption: Workflow of PLGA nanoparticle formulation.

Chitosan Nanoparticle Formulation via Ionic Gelation

This method leverages the electrostatic interaction between the positively charged amino groups of chitosan and a negatively charged cross-linking agent, such as sodium tripolyphosphate (TPP).[15]

• Chitosan Solution Preparation: Dissolve chitosan (e.g., 0.1-0.5% w/v) in an acidic aqueous solution (e.g., 1% v/v acetic acid) with gentle stirring. Ensure the chitosan is fully dissolved. Chitosan's solubility is pH-dependent.[15]

• Drug Incorporation: Dissolve propyl vanillate in a small amount of a suitable solvent (e.g., ethanol) and add it to the chitosan solution under continuous stirring.

• Cross-linking: Prepare an aqueous solution of sodium tripolyphosphate (TPP) (e.g., 0.1-0.25% w/v).

• Nanoparticle Formation: Add the TPP solution dropwise to the chitosan solution under constant magnetic stirring at room temperature. The spontaneous formation of nanoparticles will be observed as an opalescent suspension.

• Maturation: Continue stirring for a defined period (e.g., 30-60 minutes) to allow for the stabilization of the nanoparticles.

• Nanoparticle Collection and Washing: Collect and wash the nanoparticles by ultracentrifugation as described for the PLGA nanoparticles.

• Lyophilization (Optional): Lyophilize the purified nanoparticles for long-term storage.

Part 2: Characterization of Propyl Vanillate-Loaded Nanoparticles

Thorough characterization is essential to ensure the quality, reproducibility, and performance of the formulated nanoparticles.[16]

Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are crucial as they influence the stability, in vivo distribution, and cellular uptake of the nanoparticles.

• Sample Preparation: Resuspend the nanoparticles in deionized water or a suitable buffer at a low concentration to avoid multiple scattering effects.

• DLS Measurement:

  • Use a Dynamic Light Scattering (DLS) instrument to measure the hydrodynamic diameter (particle size) and the Polydispersity Index (PDI).[17][18][19][20][21]

  • DLS analyzes the fluctuations in scattered light intensity caused by the Brownian motion of the particles.[17][18][20][21] Smaller particles move faster, leading to more rapid fluctuations.[18]

  • The PDI is a measure of the heterogeneity of particle sizes in the sample. A PDI value below 0.3 is generally considered acceptable for drug delivery applications.

• ELS Measurement:

  • Use the same instrument, often equipped with an electrode assembly, to measure the Zeta Potential.

  • This technique, also known as Electrophoretic Light Scattering (ELS), measures the velocity of the charged nanoparticles in an applied electric field.[22]

  • Zeta potential is an indicator of the surface charge of the nanoparticles and predicts their colloidal stability.[22][23][24][25] Nanoparticles with a zeta potential greater than +30 mV or less than -30 mV are generally considered stable due to strong electrostatic repulsion.[23][26]

Formulation	Polymer	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
PV-PLGA-NP	PLGA	e.g., 150-250	e.g., < 0.2	e.g., -15 to -25
PV-CS-NP	Chitosan	e.g., 200-400	e.g., < 0.3	e.g., +20 to +40

Encapsulation Efficiency (EE) and Drug Loading (DL)

These parameters quantify the amount of drug successfully incorporated into the nanoparticles.

• Separation of Free Drug: After nanoparticle preparation and centrifugation, carefully collect the supernatant.

• Quantification of Free Drug: Measure the concentration of propyl vanillate in the supernatant using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation:

  • Encapsulation Efficiency (%EE): %EE = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

  • Drug Loading (%DL): %DL = [(Total amount of drug - Amount of free drug) / Weight of nanoparticles] x 100

Morphology

Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) can be used to visualize the shape and surface morphology of the nanoparticles.[27]

• Sample Preparation: Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid and allow it to air dry.

• Staining (Optional): For better contrast, especially with polymeric nanoparticles, a negative staining agent like phosphotungstic acid may be applied.

• Imaging: Observe the grid under a transmission electron microscope to obtain images of the nanoparticles.

Part 3: In Vitro Controlled Release Studies

In vitro release studies are performed to evaluate the rate and mechanism of drug release from the nanoparticles over time.[28][29][30][31]

Release Study Methods

The dialysis bag method is a commonly used technique for assessing the in vitro release from nanoparticles.[28][32] It separates the nanoparticles from the release medium, allowing only the released drug to diffuse out.[28]

• Preparation:

  • Accurately weigh a specific amount of lyophilized propyl vanillate-loaded nanoparticles or take a known volume of the nanoparticle suspension.

  • Place the sample into a dialysis bag with a suitable molecular weight cut-off (MWCO) that allows the diffusion of the free drug but retains the nanoparticles.

  • Securely seal the dialysis bag.

• Release Medium:

  • Immerse the dialysis bag in a known volume of release medium (e.g., phosphate-buffered saline, PBS, pH 7.4) in a beaker or flask.

  • To mimic physiological conditions, the release study can be conducted at 37°C in a shaking water bath or with gentle stirring to ensure sink conditions.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a small aliquot of the release medium.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain a constant volume and sink conditions.

• Analysis:

  • Analyze the concentration of propyl vanillate in the collected samples using a validated analytical method (e.g., HPLC or UV-Vis spectrophotometry).

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the release profile.

Caption: In vitro drug release study workflow.

Conclusion

This application note provides a detailed framework for the successful formulation and characterization of propyl vanillate-loaded nanoparticles using PLGA and chitosan. The described protocols for nanoparticle synthesis, physicochemical characterization, and in vitro release studies are fundamental for the development of effective controlled-release drug delivery systems. By understanding the principles behind each step, researchers can optimize these methods for their specific applications and advance the therapeutic potential of promising compounds like propyl vanillate.

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Technical Notes & Optimization

Technical Support Guide: Strategies to Improve the Aqueous Solubility of Propyl 4-hydroxy-3-methoxybenzoate for In Vitro Assays

Introduction

Propyl 4-hydroxy-3-methoxybenzoate, a derivative of vanillic acid, is a compound of interest in various research fields. However, like many organic molecules, its utility in aqueous in vitro assays is often hampered by its poor water solubility. This can lead to significant experimental challenges, including compound precipitation, inaccurate concentration measurements, and unreliable biological data.[1]

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive set of strategies, troubleshooting advice, and detailed protocols to overcome the solubility challenges associated with Propyl 4-hydroxy-3-methoxybenzoate. Our approach is grounded in fundamental physicochemical principles to ensure the integrity and reproducibility of your experimental results.

Physicochemical Properties of Propyl 4-hydroxy-3-methoxybenzoate

A clear understanding of the compound's properties is the first step in developing an effective solubilization strategy.

Property	Value	Source
Synonyms	Benzoic acid, 4-hydroxy-3-methoxy-, propyl ester	[2]
Molecular Formula	C₁₁H₁₄O₄	[2]
Molecular Weight	210.23 g/mol	[2]
Appearance	White crystalline powder
Aqueous Solubility	Poorly soluble / Negligible	[3][4]
Organic Solvent Solubility	Readily soluble in ethanol, methanol, acetone, DMSO	[3][5]
Melting Point	95-98°C	[6]
pH Stability	Maximum stability at pH 4-5.[5] Hydrolysis can occur at pH 8 or above.[5]	[5]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when working with Propyl 4-hydroxy-3-methoxybenzoate in aqueous solutions.

Q1: My compound precipitated immediately after I diluted my DMSO stock into my cell culture medium. What happened?

A: This is a classic case of a compound "crashing out" of solution due to a sharp change in solvent polarity. Propyl 4-hydroxy-3-methoxybenzoate is highly soluble in an aprotic solvent like Dimethyl Sulfoxide (DMSO) but has very low solubility in water.[3][7] When a small volume of your concentrated DMSO stock is added to a large volume of aqueous medium, the compound's solubility limit in the final mixture is exceeded, causing it to precipitate.[1] The key is to ensure the final concentration of the compound is below its kinetic solubility limit in the final assay medium.

Q2: What is the best solvent for making a concentrated stock solution?

A: Dimethyl Sulfoxide (DMSO) is the recommended starting solvent for creating a high-concentration stock solution due to its high dissolving power for a wide range of organic compounds.[7] Ethanol is another viable option.[3] The choice depends on the required stock concentration and the tolerance of your specific in vitro system to the solvent. Always prepare stock solutions at a concentration that allows for subsequent dilution into your assay medium while keeping the final solvent concentration to a minimum.[8][9]

Q3: What is the maximum recommended final concentration of DMSO for cell-based assays?

A: As a general rule, the final concentration of DMSO in most cell-based assays should be kept below 0.5%, and ideally at or below 0.1%, to avoid solvent-induced cytotoxicity or other off-target effects.[10] However, the tolerance can be cell-line dependent. It is crucial to run a vehicle control (medium with the same final DMSO concentration as your test samples) to ensure the observed effects are from your compound and not the solvent.

Q4: Can I use pH adjustment to improve the solubility of Propyl 4-hydroxy-3-methoxybenzoate?

A: Adjusting the pH can be an effective strategy for ionizable compounds.[11][12] Propyl 4-hydroxy-3-methoxybenzoate has a phenolic hydroxyl group, which can be deprotonated at higher pH values to form a more soluble phenolate salt. However, caution is required. The compound's stability is optimal in a slightly acidic pH range of 4-5 and it can undergo rapid hydrolysis at a pH of 8 or above.[5] Therefore, increasing the pH to improve solubility might lead to compound degradation over the course of your experiment. This strategy is generally not recommended without thorough stability testing at the intended pH and temperature.

Q5: Are there effective alternatives to using organic co-solvents like DMSO?

A: Yes. If your experimental system is sensitive to organic solvents or if you cannot achieve the desired concentration without precipitation, two excellent alternatives are the use of surfactants and cyclodextrins .

• Surfactants: Above their critical micelle concentration (CMC), surfactants form micelles that can encapsulate hydrophobic compounds in their core, effectively solubilizing them in an aqueous solution.[13][14] Non-ionic surfactants like Tween® 80 or Triton™ X-100 are often used, but their use in cell-based assays must be carefully controlled as they can permeabilize cell membranes.[15]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16][17] They can form inclusion complexes with poorly soluble molecules like Propyl 4-hydroxy-3-methoxybenzoate, significantly enhancing their aqueous solubility and stability.[18][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations.[17]

Q6: My working solution looked clear initially, but I see a precipitate in the wells after incubating for several hours. Why?

A: This phenomenon is often related to kinetic versus thermodynamic solubility. You may have initially created a supersaturated, kinetically soluble solution. Over time, especially with temperature changes (like moving from room temperature to a 37°C incubator), the system equilibrates, and the compound precipitates out to its lower, thermodynamically stable solubility limit.[1] This can be addressed by either lowering the final compound concentration or by using a more robust solubilization method like cyclodextrin complexation, which provides greater stability.[18]

Visualization of Solubilization Mechanisms

To better understand the strategies discussed, the following diagrams illustrate the key concepts.

Caption: Workflow for troubleshooting solubility issues.

Caption: Mechanism of cyclodextrin inclusion complex formation.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol details the standard procedure for creating a high-concentration stock solution, which is the first step in most experiments.[9]

Materials:

• Propyl 4-hydroxy-3-methoxybenzoate (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Appropriate volumetric flask (e.g., 1 mL or 5 mL)

• Sterile, light-blocking, cryo-safe vials for aliquoting

Procedure:

• Calculation: Determine the mass of the compound needed to achieve the desired molar concentration (e.g., 10 mM).

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

  • For a 10 mM (0.01 mol/L) stock in 5 mL (0.005 L): Mass = 0.01 * 0.005 * 210.23 * 1000 = 10.51 mg

• Weighing: Accurately weigh the calculated mass of Propyl 4-hydroxy-3-methoxybenzoate and place it into the volumetric flask.

• Dissolution: Add approximately 70-80% of the final volume of DMSO to the flask.

• Mixing: Mix thoroughly by vortexing or sonicating until the solid is completely dissolved. A brief warming in a 37°C water bath can aid dissolution, but allow the solution to return to room temperature before the final volume adjustment.[20]

• Final Volume Adjustment: Carefully add DMSO to the calibration mark on the volumetric flask.

• Homogenization & Aliquoting: Cap the flask and invert it several times to ensure homogeneity. Dispense the stock solution into single-use aliquots in the labeled cryo-vials.[7]

• Storage: Store the aliquots at -20°C or -80°C, protected from light.[7][9] Avoid repeated freeze-thaw cycles.

Protocol 2: Using Cyclodextrins for Enhanced Aqueous Solubility

This protocol describes how to prepare a solution using Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form an inclusion complex.[16][18]

Materials:

• Propyl 4-hydroxy-3-methoxybenzoate (solid)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Target aqueous buffer (e.g., PBS, cell culture medium)

• Magnetic stirrer and stir bar

Procedure:

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in the target aqueous buffer to create a stock solution (e.g., 10-40% w/v). Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Compound: While stirring the HP-β-CD solution, add the pre-weighed solid Propyl 4-hydroxy-3-methoxybenzoate directly to the solution.

• Complexation: Allow the mixture to stir at room temperature for several hours (e.g., 4-24 hours) to facilitate the formation of the inclusion complex. The solution should become clear as the compound is encapsulated.

• Sterilization (Optional): If required for a sterile assay, filter the final solution through a 0.22 µm syringe filter that is compatible with the components (low protein binding, e.g., PVDF).

• Usage: The resulting clear solution can now be used directly or diluted further into the assay medium. The complex is generally stable upon dilution.

Protocol 3: Kinetic Solubility Assay by Nephelometry

This protocol allows you to determine the maximum concentration at which your compound remains soluble in your specific assay buffer, preventing unexpected precipitation.[1]

Materials:

• 10 mM stock solution of Propyl 4-hydroxy-3-methoxybenzoate in DMSO

• Assay buffer/medium

• 96-well clear-bottom plate

• Nephelometer or plate reader capable of measuring light scattering

Procedure:

• Prepare Serial Dilutions: In the 96-well plate, prepare a serial dilution of your DMSO stock solution directly into the assay buffer. Aim for a final DMSO concentration that is constant across all wells and matches your planned experimental conditions (e.g., 0.5%).

  • Example: For a 2-fold dilution series from 100 µM down to ~0.2 µM in a final volume of 200 µL with 0.5% DMSO, you would add 1 µL of DMSO stock (at various concentrations) to 199 µL of buffer.

• Include Controls: Prepare wells containing only the assay buffer and wells with buffer + 0.5% DMSO (vehicle control).

• Incubation: Incubate the plate at room temperature (or your assay temperature) for 1-2 hours to allow for equilibration.[1]

• Measurement: Measure the light scattering units (LSU) for each well using a nephelometer.

• Data Analysis: Plot the LSU versus the compound concentration. The concentration at which the LSU signal begins to rise sharply above the baseline of the vehicle control is considered the kinetic solubility limit.[1] You should work with final concentrations below this limit to avoid precipitation.

References

• Propylparaben | Solubility of Things. (n.d.).
• PROPYL PARABEN - Ataman Kimya. (n.d.).
• MDPI. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
• National Institutes of Health. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
• MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Taylor & Francis Online. (n.d.). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery.
• Propylparaben CAS#: 94-13-3 - ChemicalBook. (n.d.).
• Semantic Scholar. (n.d.). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective.
• PROPYLPARABEN | - atamankimya.com. (n.d.).
• National Institutes of Health. (n.d.). Physical Properties of Parabens and Their Mixtures: Solubility in Water, Thermal Behavior, and Crystal Structures.
• PhytoTech Labs. (n.d.). Preparing Stock Solutions.
• BenchChem. (2025). Technical Support Center: Troubleshooting Insolubility of Poorly Soluble Compounds.
• National Institutes of Health. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?.
• A Study on Solubility Enhancement Methods for Poorly Water Soluble Drugs. (n.d.).
• The effect of co-solvents on the antibacterial activity of paraben preservatives. (n.d.).
• Elchemy. (2025). The Role of Propylparaben and Methylparaben in Preserving Products.
• Table 1: Uses of propylparaben in pharmaceutical preparations. (n.d.).
• BenchChem. (2025). How to prevent "Antibacterial agent 102" precipitation in assays.
• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble.
• International Journal of Pharmaceutical Sciences. (n.d.). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs.
• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.).
• Scribd. (n.d.). The Effect of Co-Solvents On The Antibacterial Activity of Paraben.
• MCE. (n.d.). Compound Handling Instructions.
• MDPI. (n.d.). Thermodynamic Analysis of the Solubility of Propylparaben in Acetonitrile–Water Cosolvent Mixtures.
• CAMEO Chemicals - NOAA. (n.d.). PROPYL-4-HYDROXYBENZOATE.
• BenchChem. (2025). Application Note: A Protocol for the Preparation of Stock Solutions of [Compound].
• Infinium Assay. (2025). Precipitation and Resuspension Troubleshooting Guide.
• ChemScene. (n.d.). Propyl 4-hydroxy-3-methoxybenzoate.
• ResearchGate. (2025). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?.
• ResearchGate. (2025). Thermodynamic Analysis of the Solubility of Propylparaben in Acetonitrile–Water Cosolvent Mixtures.
• Loba Chemie. (n.d.). PROPYL-4-HYDROXYBENZOATE.
• Cheméo. (n.d.). Chemical Properties of propyl 4-hydroxybenzoate.
• Blog. (2025). What are the effects of surfactants on the solubilization of hydrophobic substances?.
• European Commission. (n.d.). OPINION ON Propylparaben (PP) - Public Health.
• National Institutes of Health. (n.d.). Solubilization of Hydrophobic Dyes in Surfactant Solutions.
• National Institutes of Health. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
• ChemicalBook. (n.d.). propyl 4-hydroxy-3-methoxybenzoate.
• Wikipedia. (n.d.). Propylparaben.
• MDPI. (n.d.). Synergistic Effects of Sodium Lauryl Sulfate and Lauryl Dimethylamine Oxide Blends on Foam Properties and Skin Irritation Reduction.
• ResearchGate. (2025). In vitro methods to assess drug precipitation.
• HPLC Troubleshooting Guide. (n.d.).

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Troubleshooting common issues in the purification of Propyl 4-hydroxy-3-methoxybenzoate

This guide provides in-depth troubleshooting support for researchers, scientists, and drug development professionals encountering common issues during the purification of Propyl 4-hydroxy-3-methoxybenzoate (CAS 6273-95-6). By explaining the causality behind experimental choices, this document serves as both a practical manual and a reference for robust purification protocol development.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the properties and handling of Propyl 4-hydroxy-3-methoxybenzoate.

Q1: What are the most likely impurities in a crude sample of Propyl 4-hydroxy-3-methoxybenzoate?

The most common impurities originate from its synthesis, which is typically the esterification of vanillic acid (4-hydroxy-3-methoxybenzoic acid) with n-propanol.[1]

• Unreacted Starting Materials: Vanillic acid and residual n-propanol.

• Hydrolysis Products: The primary degradation product is vanillic acid, formed by the cleavage of the ester bond.[2]

• Side-Reaction Products: Depending on the synthesis conditions, trace amounts of regioisomers or products from over-reaction may be present.[1]

Q2: How stable is this compound? What conditions should I avoid?

Propyl 4-hydroxy-3-methoxybenzoate is susceptible to hydrolysis, particularly under alkaline conditions. Aqueous solutions at pH 8 or above are subject to rapid hydrolysis.[2] For maximum stability in aqueous solutions, a pH range of 3 to 6 is recommended.[2] It is also incompatible with strong oxidizing agents, strong acids, and iron salts, which can cause discoloration.[2][3]

Q3: What are the key physical properties I should know for purification?

Understanding the physical properties is critical for selecting a purification strategy. While data for the methoxy- derivative is specific, the properties of the closely related Propylparaben provide a strong reference point.

Property	Value (Propyl 4-hydroxy-3-methoxybenzoate)	Reference Value (Propylparaben)	Significance
Molecular Weight	210.23 g/mol [4]	180.20 g/mol [5]	Affects molar calculations and chromatographic behavior.
Appearance	White crystalline powder[3]	Colorless crystals or white powder[5]	Deviations (e.g., yellowing, oiliness) indicate impurities.
Melting Point	Data not widely published	95-98 °C[5][6][7]	A sharp melting point within the expected range is a key purity indicator. Impurities cause depression and broadening of the melting range.[1]
Solubility	Soluble in ethanol, acetone; slightly soluble in water.[2]	Very slightly soluble in water; freely soluble in alcohol and methanol.[2][6]	Crucial for selecting solvents for recrystallization and chromatography.

Section 2: General Troubleshooting Workflow

If your purified product does not meet the required specifications (e.g., purity by HPLC, melting point, appearance), a systematic approach is necessary. The following workflow provides a logical path from problem identification to resolution.

Caption: General troubleshooting workflow for purification.

Section 3: Troubleshooting by Purification Technique

Guide to Recrystallization Issues

Recrystallization is effective when the desired compound and impurities have different solubilities in a given solvent.

Problem 1: The compound "oils out" and does not crystallize.

• Causality: The solution is likely supersaturated, or the boiling point of the solvent is higher than the melting point of the impure compound. High levels of impurities can significantly depress the melting point, leading to a liquid phase.

• Solutions:

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution's surface or adding a seed crystal of pure product.

  • Reduce Cooling Rate: Allow the solution to cool to room temperature slowly before moving it to an ice bath. Rapid cooling promotes oiling.

  • Change Solvent: Select a solvent with a lower boiling point. For a compound with a melting point around 95-98°C, solvents like ethanol-water mixtures, isopropanol, or acetone-heptane systems are often suitable.

Problem 2: Very low recovery of the product.

• Causality: Too much solvent was used, the compound is too soluble in the chosen solvent even at low temperatures, or crystals were filtered before crystallization was complete.

• Solutions:

  • Minimize Solvent: Use only the minimum amount of hot solvent required to fully dissolve the crude product.

  • Optimize Solvent System: If using a co-solvent system (e.g., ethanol/water), ensure the optimal ratio is used. The ideal system dissolves the compound well when hot but poorly when cold.

  • Recover from Mother Liquor: Concentrate the mother liquor (the liquid filtered off the crystals) and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure.

Problem 3: The final product is discolored (e.g., yellow or brown).

• Causality: Colored impurities are co-crystallizing with the product. These are often highly conjugated organic molecules. Contact with iron can also cause discoloration.[2]

• Solution:

  • Activated Charcoal Treatment: Add a small amount (1-2% by weight) of activated charcoal to the hot solution before filtration.

  • Boil Briefly: Gently boil the solution with the charcoal for 5-10 minutes to allow for adsorption of the impurities.

  • Hot Filtration: Filter the hot solution through a pre-warmed funnel containing celite or filter paper to remove the charcoal. Perform this step quickly to prevent premature crystallization in the funnel.

Guide to Column Chromatography Issues

Problem 1: Poor separation between the product and an impurity.

• Causality: The mobile phase (eluent) does not provide sufficient selectivity. The polarity of the eluent may be too high, causing all compounds to move too quickly, or too low, causing them to move too slowly and broaden.

• Solution:

  • Optimize Eluent with TLC: Before running a large column, test solvent systems using Thin Layer Chromatography (TLC). The ideal eluent for silica gel chromatography should give your product an Rf value of ~0.3-0.4 and show baseline separation from impurities.

  • Use a Gradient: Start with a low-polarity eluent and gradually increase the polarity during the run. This can help elute slower-moving impurities after your product has been collected.

Problem 2: The product peak is tailing.

• Causality: The phenolic hydroxyl group on the compound can interact strongly with the acidic silanol groups on the surface of silica gel, causing tailing.

• Solution:

  • Modify the Mobile Phase: Add a small amount of a polar modifier to the eluent. For acidic compounds like this, adding ~0.5-1% acetic acid can suppress the ionization of the silanol groups and improve peak shape.

  • Check for Overloading: Tailing can also occur if the column is overloaded with sample. Reduce the amount of crude material applied to the column.

Section 4: Standard Analytical Protocols

Accurate analysis is key to any purification workflow. HPLC is the industry standard for determining the purity of parabens and related compounds.[8][9]

Protocol: HPLC Purity Analysis

This protocol provides a general starting point for the reversed-phase HPLC analysis of Propyl 4-hydroxy-3-methoxybenzoate. Method optimization may be required.

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm[10][11]	Provides good retention and separation for moderately polar compounds.
Mobile Phase	A: 0.1% Acetic Acid in WaterB: Acetonitrile	A common, effective mobile phase for parabens. The acid helps ensure sharp peaks.[8]
Gradient	Start at 40% B, increase to 80% B over 15 min	A gradient elution ensures that both early-eluting polar impurities (like vanillic acid) and the main product are well-resolved.
Flow Rate	1.0 mL/min[10]	A standard flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm or 280 nm[10][12]	The aromatic ring provides strong UV absorbance at these wavelengths.
Injection Volume	10-20 µL[10][12]	Standard volume to avoid column overloading.

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask.

• Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water. This creates a stock solution of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection to remove particulates.

Visualization of an Analytical Workflow

Caption: Standard workflow for HPLC sample preparation and analysis.

References

• Lempp, B., et al. (2000). Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM. Applied and Environmental Microbiology, 66(2), 838-841. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Propylparaben. PubChem Compound Database. Retrieved from [Link]

• Ataman Kimya. (n.d.). PROPYL PARABEN. Retrieved from [Link]

• European Commission. (2021). OPINION ON Propylparaben (PP). Public Health. Retrieved from [Link]

• Goger, N. G. (2015). Determination of Preservative Parabens in Oral and Injection Formulations by HPLC. Journal of Chemical and Pharmaceutical Research, 7(3), 114-119. Retrieved from [Link]

• Saha, N. K. (2012). Development and Validation of a Single RP-HPLC Assay Method for Analysis of Bulk Raw Material Batches of Four Parabens that are Widely Used as Preservatives. Journal of Chromatographic Science, 50(5), 418-425. Retrieved from [Link]

• Ivanovska, A., et al. (2025). Determination of methylparaben and propylparaben in cosmetic products using HPLC. Macedonian Pharmaceutical Bulletin, 71(1), 71-78. Retrieved from [Link]

• Scribd. (n.d.). Analytical Method of Propyl Paraben. Retrieved from [Link]

• ResearchGate. (2012). Development and Validation of a Single RP-HPLC Assay Method for Analysis of Bulk Raw Material Batches of Four Parabens that are Widely Used as Preservatives in Pharmaceutical and Cosmetic Products. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Methyl Paraben, Benzonitrile, Propyl Paraben, and Toluene on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of propyl 4-hydroxybenzoate (CAS 94-13-3). Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of Propylparaben. Retrieved from [Link]

• Revue Roumaine de Chimie. (2015). Solid-phase extraction and HPLC determination of parabens from pharmaceutical hydrogels, multivitamin syrups and hand creams. Retrieved from [Link]

• ResearchGate. (n.d.). Individual chromatogram of Propyl paraben. Retrieved from [Link]

• Google Patents. (2017). CN106365990A - Propyl p-hydroxybenzoate preparation method.

• Ataman Kimya. (n.d.). PROPYL 4-HYDROXYBENZOATE. Retrieved from [Link]

• Endocrine Disruptor List. (n.d.). Propyl 4-hydroxybenzoate; Propylparaben. Retrieved from [Link]

• DrugBank. (n.d.). Propyl 4-Hydroxybenzoate | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• ResearchGate. (2011). Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

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• 3. PROPYL-4-HYDROXYBENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. chemscene.com [chemscene.com]
• 5. Propylparaben | C10H12O3 | CID 7175 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Preventing the degradation of Propyl vanillate in complex experimental matrices

Welcome to the technical support guide for managing the stability of Propyl Vanillate. As researchers, scientists, and drug development professionals, you are aware that the integrity of your analytical data is fundamentally linked to the stability of your target analyte. Propyl vanillate, a valuable phenolic ester with significant antioxidant properties, is unfortunately susceptible to degradation in complex experimental matrices.[1] This degradation can lead to inaccurate quantification, loss of biological activity, and misleading experimental outcomes.[2]

This guide is designed to provide you with a deep, mechanistic understanding of why propyl vanillate degrades and to offer field-proven troubleshooting strategies and protocols to preserve its integrity from sample collection to analysis.

Part 1: Frequently Asked Questions (FAQs) - Understanding the "Why"

This section addresses the fundamental principles governing propyl vanillate's stability.

Q1: What is propyl vanillate and why is it inherently unstable?

Propyl vanillate is the ester formed from vanillic acid and propanol. Its instability stems from two key structural features:

• Phenolic Hydroxyl Group: The hydroxyl (-OH) group on the aromatic ring is susceptible to oxidation. This process, common to many phenolic compounds, can be accelerated by factors like elevated pH, the presence of oxygen, light, and metal ions.[2] Oxidation converts the phenol into a highly reactive quinone, which can then polymerize to form dark-colored, complex molecules, fundamentally altering the compound's structure and function.[2]

• Ester Linkage: The ester bond connecting the vanillic acid and propyl moieties is vulnerable to hydrolysis. This reaction, which splits the molecule back into vanillic acid and propanol, can be catalyzed by acidic or alkaline conditions and, critically, by esterase enzymes prevalent in biological matrices like plasma, serum, and tissue homogenates.

Q2: What are the primary drivers of propyl vanillate degradation in experimental settings?

Degradation is rarely caused by a single factor but rather a combination of stressors. Understanding these is the first step toward prevention.

Degradation Factor	Mechanism	Experimental Consequence
Oxidation	Reaction with dissolved oxygen, often catalyzed by metal ions (e.g., Fe²⁺, Cu²⁺). The rate increases significantly at higher pH.[2][3]	Loss of parent compound, formation of interfering quinone byproducts, visible browning of solutions.[2]
Hydrolysis	Cleavage of the ester bond, catalyzed by pH extremes or enzymes (esterases).	Loss of parent compound, increase in vanillic acid concentration, potential alteration of biological activity.
Photodegradation	Absorption of light energy (especially UV) can excite the molecule, leading to bond cleavage and free radical formation.[4][5]	Rapid and significant loss of analyte, particularly in clear vials or during prolonged exposure to lab lighting.[6][7]
Thermal Stress	High temperatures during sample processing (e.g., extraction, evaporation) or storage accelerate all degradation reactions.[8][9]	Artificially low quantification of the analyte. Thermal decomposition can start around 321-360°C for related polyester structures.[10]
Enzymatic Activity	Enzymes in biological samples (e.g., polyphenol oxidases, esterases) directly metabolize propyl vanillate.[11]	Extremely rapid degradation post-collection if samples are not immediately stabilized or frozen.

Q3: How will I know if my propyl vanillate is degrading?

The most obvious sign is a color change in your solutions, particularly stock solutions, from clear/colorless to yellow or brown.[2] This indicates oxidative polymerization.[2] However, hydrolysis and initial enzymatic degradation are often invisible. The most reliable indicator is through analytical chemistry, such as HPLC, where you will observe a decrease in the peak area of the parent propyl vanillate peak and the emergence of new peaks corresponding to degradation products like vanillic acid.

Part 2: Troubleshooting Guide - Proactive Prevention Strategies

This section provides direct answers and actionable protocols for specific problems encountered during the experimental workflow.

Q4: My analyte concentration is already low in freshly collected plasma samples. What's happening?

This is a classic sign of rapid enzymatic degradation. Esterases and other enzymes in fresh biological fluids are highly active at room temperature.

Root Cause: Post-collection enzymatic activity.

Solution: Immediate Stabilization at the Point of Collection.

• Temperature Control: Collect blood or other biological fluids in pre-chilled tubes (e.g., on ice).

• Anticoagulant/Stabilizer Choice: Use tubes containing an appropriate anticoagulant. For enhanced stability, consider tubes with added preservatives or immediately transfer the sample to a tube containing an esterase inhibitor (e.g., sodium fluoride), if compatible with downstream analysis.

• Rapid Processing: Process the samples immediately. Centrifuge at 4°C to separate plasma or serum. Do not leave whole blood sitting at room temperature.

• Immediate Freezing: After processing, immediately freeze the plasma or serum aliquots at ≤ -80°C.[2]

Q5: My stock solution of propyl vanillate turns brown over a few days, even in the fridge. How do I fix this?

This is a clear indication of oxidation. Solvents, even when refrigerated, contain dissolved oxygen that will degrade phenolic compounds over time.[2]

Root Cause: Dissolved oxygen in the solvent and potential exposure to light.

Solution: Prepare a Stabilized, Oxygen-Free Stock Solution. See Protocol 1 for a detailed step-by-step guide. The key principles are:

• Solvent Degassing: Before use, thoroughly degas your solvent (e.g., DMSO, Ethanol) by sparging with an inert gas like nitrogen or argon for 15-30 minutes.[2] This removes dissolved oxygen.

• Antioxidant Addition: Consider adding a scavenger antioxidant like Butylated Hydroxytoluene (BHT) to the solvent at a low concentration (e.g., 0.01% w/v) before dissolving your propyl vanillate.[2] BHT is highly effective in organic solvents.[2]

• Light Protection: Always prepare and store the solution in amber glass vials to block UV and visible light.[2][6]

• Inert Overlay & Aliquoting: After preparation, flush the headspace of the vial with nitrogen or argon before sealing. For long-term use, divide the stock into smaller, single-use aliquots to prevent repeated freeze-thaw cycles and re-introduction of air.[2] Store at ≤ -20°C.[2]

Q6: I see significant analyte loss during my sample extraction/homogenization procedure. What can I do?

This is likely due to a combination of thermal stress, oxidation, and enzymatic activity being accelerated during the processing steps.

Root Cause: Sub-optimal processing conditions.

Solution: Integrate Stabilization into the Workflow.

• Maintain Cold Chain: Keep samples on ice at all times during homogenization, sonication, or extraction.[12]

• Use Stabilized Solvents: Use pre-chilled, degassed solvents for all extraction and dilution steps. If appropriate, the extraction solvent should contain antioxidants and/or chelating agents (see Q7).

• Minimize Processing Time: Streamline your workflow to reduce the time samples spend at intermediate temperatures.

• Work in a Controlled Environment: If dealing with extreme instability, consider performing critical steps in a glove box under an inert atmosphere.

Q7: I've implemented basic precautions, but still see some degradation. What advanced stabilization techniques can I use?

When working with particularly challenging matrices (e.g., liver homogenate, cell lysates), a multi-component stabilization "cocktail" may be necessary.

Root Cause: Multiple, aggressive degradation pathways are active.

Solution: Employ a Multi-pronged Chemical Stabilization Strategy.

Stabilizer Class	Example	Typical Concentration	Mechanism of Action & Rationale
Antioxidant	Ascorbic Acid (aqueous), BHT (organic)	0.1 - 1.0 mg/mL (Ascorbic Acid), 0.01% - 0.1% (BHT)	Scavenges free radicals, preventing the initiation of oxidative chain reactions.[2] Propyl gallate, a similar compound, is a known radical scavenger.[13]
Chelating Agent	EDTA (Disodium Salt)	1 - 5 mM	Sequesters divalent metal ions (Fe²⁺, Cu²⁺) that catalyze the formation of reactive oxygen species and accelerate oxidation.[2]
pH Control	Phosphate or Citrate Buffer	50 - 100 mM	Maintain a slightly acidic to neutral pH (e.g., pH 6.0-7.0). High pH significantly accelerates the oxidation of phenolic compounds.[3][14]
Enzyme Inhibitor	Sodium Fluoride (NaF) or Phenylmethylsulfonyl fluoride (PMSF)	10 mM (NaF), 1 mM (PMSF)	NaF is a general inhibitor of serine hydrolases, including many esterases. PMSF is a serine protease/esterase inhibitor. Note: Check for compatibility with your assay.

Part 3: Diagrams & Protocols

Key Degradation Pathways

Caption: Primary degradation routes for Propyl Vanillate.

Recommended Sample Handling Workflow

Caption: Recommended workflow for biological sample processing.

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol details the preparation of a 10 mg/mL stock solution in degassed ethanol, stabilized with BHT.

Materials:

• Propyl Vanillate (high purity)

• 200-proof Ethanol (ACS grade or higher)

• Butylated Hydroxytoluene (BHT)

• Nitrogen or Argon gas with tubing

• 2 mL amber glass HPLC vials with PTFE-lined caps

• Analytical balance, sonicator

Procedure:

• Prepare Stabilized Solvent:

  • Dispense ~10 mL of ethanol into a small glass bottle.

  • Add BHT to a final concentration of 0.05% (w/v). For 10 mL, this is 5 mg of BHT. Mix until dissolved.

  • Submerge the end of the gas tubing into the solvent. Sparge with nitrogen or argon gas at a gentle flow rate for 20 minutes to remove dissolved oxygen.[2]

• Weigh Compound:

  • Accurately weigh 10.0 mg of propyl vanillate.

• Dissolution:

  • Transfer the weighed propyl vanillate to a clean glass vial.

  • Using a glass pipette, add 1.0 mL of the degassed, BHT-stabilized ethanol.

  • Cap the vial and vortex briefly. If needed, sonicate for 2-3 minutes until fully dissolved.

• Aliquoting and Storage:

  • Immediately dispense the stock solution into single-use aliquots (e.g., 100 µL) in the 2 mL amber vials.

  • Before sealing each aliquot, gently flush the headspace of the vial with nitrogen or argon for 5-10 seconds.

  • Cap tightly and label clearly.

  • Store all aliquots at ≤ -20°C.[2] For long-term storage (>1 month), -80°C is recommended.

References

• Zheng, A., et al. (2021). Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC - PubMed Central. Retrieved from [Link]

• Jo, A.-R., et al. (2020). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. MDPI. Retrieved from [Link]

• Food Safety Institute. (2025). Best Practices for Sample Preparation in Food Analysis. Food Safety Institute.

• Spence, J. T., et al. (2022). Bacterial catabolism of acetovanillone, a lignin-derived compound. PMC - PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Towards novel lignin-based aromatic polyesters: In-depth study of the thermal degradation and crystallization of poly(propylene vanillate) | Request PDF. Retrieved from [Link]

• Sáez, V., et al. (2022). Stability of Phenolic Compounds in Grape Stem Extracts. PMC - NIH. Retrieved from [Link]

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• Acme-Hardesty. (2013). Propyl Paraben. Retrieved from [Link]

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• Semantic Scholar. (n.d.). Antioxidant and pro-oxidant activities of p-hydroxybenzyl alcohol and vanillin: Effects on free radicals, brain peroxidation and degradation of benzoate, deoxyribose, amino acids and DNA. Retrieved from [Link]

• Sonoki, T., et al. (2024). Engineering a vanillate-producing strain of Pseudomonas sp. NGC7 corresponding to aromatic compounds derived from the continuous catalytic alkaline oxidation of sulfite lignin. NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation chromatograms of methylparaben, propylparaben and sodium valproate using (a). Retrieved from [Link]

• ResearchGate. (n.d.). The proposed degradation pathway of vanillic acid, including the.... Retrieved from [Link]

• Bar-Even, A., et al. (2021). Kinetic modeling of anaerobic degradation of plant-derived aromatic mixtures by Rhodopseudomonas palustris. PubMed Central. Retrieved from [Link]

• Ataman Kimya. (n.d.). PROPYL PARABEN. Retrieved from [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Retrieved from [Link]

• Laboratorios GUINAMA. (2016). 91812_FDS-PROPYL PARABEN SODIUM-EU. Retrieved from [Link]

• ResearchGate. (n.d.). Putative vanillin biosynthesis and degradation enzymes identified in microalgae. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Propyl Gallate?. Retrieved from [Link]

• ResearchGate. (n.d.). Poly(propylene vanillate): A Sustainable Lignin-Based Semicrystalline Engineering Polyester | Request PDF. Retrieved from [Link]

• MDPI. (2019). An Enzyme Cascade Synthesis of Vanillin. Retrieved from [Link]

• PubMed. (n.d.). Beyond Preservation: Propyl Gallate's Evolving Story as a Metabolic Precursor and Bioactive Compound. Retrieved from [Link]

• PubMed. (n.d.). The influence of formulation and manufacturing process on the photostability of tablets. Retrieved from [Link]

• PubMed. (n.d.). Enzymatic synthesis of vanillin. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on the Stability of Plant Phenolic Compounds. Retrieved from [Link]

• EMA. (n.d.). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• Taylor, K., et al. (2023). An Approach to Flavor Chemical Thermal Degradation Analysis. PMC - NIH. Retrieved from [Link]

• CASSS. (n.d.). Table 5: Analysis of Polysorbate and Its Degradation Products. Retrieved from [Link]

• SciSpace. (n.d.). Photostability and Photostabilization of Drugs and Drug Products. Retrieved from [Link]

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• Nicoli, S., et al. (2024). Characterization and Safety Assessment of a Novel Antioxidant Excipient from Sustainable Recovery of Grape Processing Waste Bentonite Designed to Develop a Thermosensitive Buccal Spray for Oral Cavity Wellness. PMC - NIH. Retrieved from [Link]

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Technical Support Center: Method Development for Efficient Extraction of Propyl 4-hydroxy-3-methoxybenzoate from Natural Products

Welcome to the technical support center dedicated to the efficient extraction of Propyl 4-hydroxy-3-methoxybenzoate from natural product matrices. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of isolating specific phenolic compounds. Here, we synthesize established principles with field-proven insights to provide a practical resource for your experimental work.

Introduction: The Challenge of the Target Molecule

Propyl 4-hydroxy-3-methoxybenzoate, the n-propyl ester of vanillic acid, is a phenolic compound of interest for its potential bioactive properties. Like its close structural relative, Propylparaben (Propyl 4-hydroxybenzoate), it can be found in nature, though it is less commonly documented[1]. Extracting such molecules from complex biological matrices—replete with pigments, lipids, and other secondary metabolites—presents a significant challenge. The goal is not merely extraction, but efficient and selective extraction to ensure high recovery and purity for downstream analysis and application.

This guide provides a framework for developing a robust extraction methodology, addressing common questions and troubleshooting potential pitfalls you may encounter in the laboratory.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the critical first steps before starting an extraction? A: Proper sample preparation is paramount. The primary goal is to maximize the surface area available for solvent interaction.[2] For most plant materials (e.g., leaves, bark, seeds), this involves:

• Drying: Lyophilization (freeze-drying) or oven drying at low temperatures (40-60°C) to remove water, which can interfere with extraction efficiency.

• Grinding: Pulverizing the dried material into a fine, homogenous powder using a mill or mortar and pestle. This disrupts cell walls and increases the surface area for solvent penetration.[2]

Q2: How do I select the best primary extraction solvent? A: The guiding principle is "like dissolves like."[3] Propyl 4-hydroxy-3-methoxybenzoate is a moderately polar phenolic compound. The selection of a solvent or solvent system is the most critical factor influencing yield.[4][5]

• High Polarity Solvents: Methanol and ethanol, often mixed with water (e.g., 80% methanol), are highly effective for extracting a broad range of phenolic compounds.[4][6][7] Methanol is often reported to yield the highest recovery of total phenolics.[4][6]

• Intermediate Polarity Solvents: Ethyl acetate can also be effective and offers different selectivity compared to alcohols.[6]

• Toxicity and Application: For food or pharmaceutical applications, ethanol is often preferred over methanol due to its lower toxicity.[5][8]

Q3: What is the difference between conventional and modern extraction techniques? A: The primary differences lie in efficiency, extraction time, and solvent consumption.

• Conventional Methods: Techniques like maceration (soaking), percolation, and Soxhlet extraction are simple but often require large volumes of organic solvents and long extraction times (hours to days).[3][9]

• Modern "Green" Methods: Techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) use energy to accelerate the process.[9] UAE uses acoustic cavitation to disrupt cell walls, while MAE uses microwave energy to heat the solvent within the sample matrix. These methods drastically reduce extraction time (often to minutes) and solvent usage.[9][10]

Q4: Why is a "cleanup" step like Solid-Phase Extraction (SPE) necessary after the initial extraction? A: A crude extract from a natural product is a complex mixture.[2] It contains your target analyte alongside numerous interfering compounds (lipids, pigments, sugars) that can compromise downstream analysis (e.g., by HPLC or GC-MS) or reduce the purity of the final isolate. SPE is a chromatographic technique used to separate the analyte of interest from these interferences, yielding a cleaner, more concentrated sample.[11][12]

Section 2: Experimental Protocols

These protocols provide a starting point for method development. Optimization will be required based on your specific natural product matrix.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Crude Phenolic Extract

This method is efficient for extracting moderately polar compounds like Propyl 4-hydroxy-3-methoxybenzoate from a powdered, dried plant matrix.

Materials:

• Dried, powdered natural product sample

• Extraction Solvent: 80% Methanol in water (HPLC grade)

• Ultrasonic bath or probe sonicator

• Centrifuge and centrifuge tubes (50 mL)

• Whatman No. 1 filter paper or 0.45 µm syringe filter

• Rotary evaporator

Procedure:

• Sample Weighing: Accurately weigh 5 g of the dried, powdered sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 25 mL of 80% methanol to the tube, creating a 1:5 solid-to-solvent ratio.

• Sonication: Place the tube in an ultrasonic bath. Sonicate for 30 minutes at a controlled temperature (e.g., 40°C). If using a probe, use pulsed sonication to avoid overheating. Rationale: Ultrasonication creates cavitation bubbles that collapse near the cell walls, causing micro-fractures that enhance solvent penetration and release of intracellular contents.[13][14]

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid material.

• Supernatant Collection: Carefully decant the supernatant (the liquid extract) into a clean flask.

• Re-extraction (Optional but Recommended): To maximize yield, repeat steps 2-5 on the solid pellet with a fresh portion of solvent and combine the supernatants.

• Filtration: Filter the combined supernatant through Whatman No. 1 filter paper or a 0.45 µm syringe filter to remove any remaining fine particulates.

• Solvent Evaporation: Concentrate the crude extract to near dryness using a rotary evaporator at a temperature below 50°C to prevent degradation of thermolabile compounds.[9]

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 5 mL) of a suitable solvent (e.g., methanol) for subsequent cleanup and analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of Crude Extract

This protocol uses a reversed-phase (C18) SPE cartridge, which is ideal for retaining moderately polar to nonpolar compounds like Propyl 4-hydroxy-3-methoxybenzoate from a polar aqueous/methanolic solution.

Materials:

• Reversed-Phase C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• SPE vacuum manifold

• Solvents: Methanol (HPLC grade), Deionized Water

• Reconstituted crude extract from Protocol 1

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge. Do not let the sorbent bed go dry. Rationale: This wets the stationary phase and activates the C18 ligands.[11][15]

  • Pass 5 mL of deionized water through the cartridge. Do not let the sorbent bed go dry. Rationale: This equilibrates the sorbent for the aqueous sample to be loaded.[11][15]

• Sample Loading:

  • Dilute the reconstituted extract (from Protocol 1, step 9) with water to reduce the methanol concentration to <10%.

  • Load the diluted sample onto the cartridge at a slow, controlled flow rate (~1-2 mL/min). Rationale: A slow flow rate ensures sufficient interaction time between the analyte and the C18 sorbent for effective retention.[16][17]

  • Collect the flow-through and save it for analysis in case of analyte breakthrough.

• Washing (Interference Removal):

  • Pass 5 mL of deionized water through the cartridge to wash away highly polar, unretained impurities (e.g., salts, sugars).

  • Pass 5 mL of a weak organic solvent wash (e.g., 10% methanol in water) to remove weakly retained impurities. Rationale: This wash is strong enough to remove some interferences but too weak to elute the target analyte.[11]

• Analyte Elution:

  • Elute the target analyte by passing 5 mL of a strong organic solvent (e.g., 100% methanol or acetonitrile) through the cartridge.

  • Collect this fraction in a clean collection tube. This fraction contains your purified Propyl 4-hydroxy-3-methoxybenzoate. Rationale: The strong organic solvent disrupts the hydrophobic interactions between the analyte and the C18 stationary phase, causing it to elute.[11][16]

• Final Preparation: The eluted sample can be evaporated and reconstituted in a suitable mobile phase for HPLC or other analysis.

Section 3: Troubleshooting Guide

Issue 1: Low or No Recovery of Propyl 4-hydroxy-3-methoxybenzoate

• Question: My final analysis shows a very low concentration of the target analyte. What went wrong?

• Possible Causes & Solutions:

  • Inefficient Initial Extraction:

    • Cause: The chosen solvent may be inappropriate for the analyte's polarity, or the extraction time/energy was insufficient.

    • Solution: Re-evaluate your solvent choice. Test a gradient of solvents (e.g., 50%, 80%, 100% methanol). Increase sonication/extraction time or use a higher solvent-to-solid ratio.[9]

  • Analyte Not Retained on SPE Cartridge:

    • Cause: The sample loading solvent was too strong (e.g., >10-15% organic). This causes the analyte to pass through the cartridge without binding.[15]

    • Solution: Ensure the organic content of your sample is sufficiently low before loading. Dilute your sample with water. Analyze the flow-through from the loading step to confirm if the analyte is present.

  • Analyte Not Eluting from SPE Cartridge:

    • Cause: The elution solvent is too weak to displace the analyte from the sorbent, or the elution volume is too small.[11][16]

    • Solution: Increase the strength of the elution solvent (e.g., from methanol to acetonitrile, or add a small amount of modifier like acetic acid). Increase the volume of the elution solvent and collect multiple small fractions to see where the analyte elutes.[11][16]

  • SPE Cartridge Dried Out:

    • Cause: The sorbent bed was allowed to dry out after conditioning but before sample loading. This deactivates the stationary phase.

    • Solution: Always keep the sorbent bed wetted. If it dries, re-condition the cartridge from the beginning.[16]

Issue 2: Poor Reproducibility Between Replicates

• Question: I am running triplicate extractions, but my results are highly variable. Why?

• Possible Causes & Solutions:

  • Inhomogeneous Sample:

    • Cause: The initial powdered natural product is not well-mixed. Different subsamples have different concentrations of the analyte.

    • Solution: Ensure the ground sample is thoroughly mixed before weighing out aliquots.

  • Inconsistent SPE Flow Rates:

    • Cause: Loading or elution flow rates vary significantly between samples, affecting retention and elution times.

    • Solution: Use a vacuum manifold with flow control valves to ensure a consistent, slow flow rate for all samples.[17]

  • Variable Extraction Conditions:

    • Cause: Fluctuations in temperature, sonication time, or solvent volumes between replicates.

    • Solution: Strictly control all experimental parameters. Use a temperature-controlled ultrasonic bath and calibrated pipettes.

Issue 3: Final Sample is Still "Dirty" (Contains Interfering Peaks)

• Question: My HPLC chromatogram shows many interfering peaks close to my target analyte's retention time. How can I improve the cleanup?

• Possible Causes & Solutions:

  • Inadequate SPE Wash Step:

    • Cause: The wash solvent is too weak to remove impurities that have similar polarity to your analyte.

    • Solution: Optimize the wash step. Try increasing the organic percentage in the wash solvent in small increments (e.g., from 10% to 15% or 20% methanol). Be careful not to increase it so much that you prematurely elute your target analyte.[11]

  • Wrong SPE Sorbent:

    • Cause: The C18 sorbent may not provide enough selectivity to separate your analyte from certain interferences.

    • Solution: Consider a different sorbent chemistry. If interferences are very nonpolar, a less retentive phase (like C8) might work. Alternatively, an ion-exchange or mixed-mode sorbent could provide a different separation mechanism if your analyte or interferences are ionizable.[11]

Section 4: Data Summary

Table 1: Common Solvents for Extraction of Phenolic Compounds from Natural Products

Solvent	Polarity Index	Typical Use & Rationale	Reference(s)
Methanol	5.1	Highly effective for a broad range of polar to medium-polar phenolics. Often gives the highest yield.	[4][6][7]
Ethanol	4.3	Good for most phenolics. Preferred for food/pharma applications due to lower toxicity. Often used in aqueous mixtures.	[5][8]
Acetone	4.3	Effective for extracting various phenolic compounds, often used in aqueous mixtures.	[4]
Ethyl Acetate	4.4	A less polar solvent, good for extracting less polar phenolics and flavonoid aglycones.	[6]
Water	9.0	Used for highly polar compounds or as a co-solvent with alcohols to modulate polarity.	[4][8]
n-Hexane	0.0	Nonpolar. Primarily used for a pre-extraction "de-fatting" step to remove lipids and waxes before extracting the target phenolics.	[7]

Section 5: Visualizations

General Extraction & Analysis Workflow

Caption: A typical workflow for the extraction and analysis of Propyl 4-hydroxy-3-methoxybenzoate.

Troubleshooting Low Analyte Recovery

Caption: A decision tree for troubleshooting low recovery of the target analyte during extraction.

References

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• Sultana, B., Anwar, F., & Ashraf, M. (2009). Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants. PubMed Central. Retrieved January 15, 2026, from [Link]

• Akay, C., & Gökçe, H. (2020). Ultrasound- and Vortex-Assisted Dispersive Liquid-Liquid Microextraction of Parabens from Personal Care Products and Urine, Followed by High-Performance Liquid Chromatography. Marmara Pharmaceutical Journal. Retrieved January 15, 2026, from [Link]

• Ashenhurst, J. (2016). Natural Product Extraction: How to Isolate Molecules From Organisms. Master Organic Chemistry. Retrieved January 15, 2026, from [Link]

• ResearchGate. (2013). Any suggestion for the best solvent for phenolic compound and organic substances extraction?. Retrieved January 15, 2026, from [Link]

• Welch Materials. (2023). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Retrieved January 15, 2026, from [Link]

• Chen, Y. C., & Mou, S. L. (2016). Ultrasound-assisted temperature-controlled ionic liquid emulsification microextraction coupled with capillary electrophoresis for the determination of parabens in personal care products. PubMed. Retrieved January 15, 2026, from [Link]

• Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. PubMed Central. Retrieved January 15, 2026, from [Link]

• Al-Owaisi, M., et al. (2021). Optimization Method for Phenolic Compounds Extraction from Medicinal Plant (Juniperus procera) and Phytochemicals Screening. PubMed Central. Retrieved January 15, 2026, from [Link]

• Zhang, L., et al. (2012). Parabens analysis in cosmetics by ultrasonic extraction coupled with HPLC detection. Advanced Materials Research. Retrieved January 15, 2026, from [Link]

• ResearchGate. (2014). Determination of parabens in environmental solid samples by ultrasonic-assisted extraction and liquid chromatography with triple quadrupole mass spectrometry. Retrieved January 15, 2026, from [Link]

• ResearchGate. (2019). Vortex Assisted Extraction for Propyl Paraben Analysis in Cosmetics. Retrieved January 15, 2026, from [Link]

• IntechOpen. (2022). Extraction of Natural Products: Principles and Fundamental Aspects. Retrieved January 15, 2026, from [Link]

• MDPI. (2023). Natural Product Extraction Techniques. Encyclopedia. Retrieved January 15, 2026, from [Link]

• Groupe Berkem. (2023). How does plant extraction works?. Retrieved January 15, 2026, from [Link]

• Akay, C., & Gökçe, H. (2020). Ultrasound- and Vortex-Assisted Dispersive Liquid-Liquid Microextraction of Parabens from Personal Care Products and Urine, Followed by High-Performance Liquid Chromatography. PubMed Central. Retrieved January 15, 2026, from [Link]

• Ataman Kimya. (n.d.). PROPYL 4-HYDROXYBENZOATE. Retrieved January 15, 2026, from [Link]

• ResearchGate. (2024). (PDF) Extraction of Methylparaben and Propylparaben using Magnetic Nanoparticles. Retrieved January 15, 2026, from [Link]

• Phenomenex. (n.d.). Sample Prep Tech Tip: Troubleshooting SPE. Retrieved January 15, 2026, from [Link]

• Biotage. (2023). 7 Horrible Mistakes You're Making with Solid Phase Extraction. Retrieved January 15, 2026, from [Link]

• Hawach Scientific. (2023). How to Solve Solid Phase Extraction Cartridge Common Problems?. Retrieved January 15, 2026, from [Link]

• ASM Science Journal. (2019). Vortex Assisted Extraction for Propylparaben Analysis in Cosmetics. Retrieved January 15, 2026, from [Link]

• Sunarić, S., et al. (2015). Solid-phase extraction and HPLC determination of parabens from pharmaceutical hydrogels, multivitamin syrups and hand creams. Revue Roumaine de Chimie. Retrieved January 15, 2026, from [Link]

• European Commission. (n.d.). IDENTIFICATION AND DETERMINATION OF 2-PHENOXY-ETHANOL, METHYL, ETHYL, PROPYL, AND BUTYL 4- HYDROXYBENZOATE in COSMETIC PRODUCTS. Retrieved January 15, 2026, from [Link]

• GXP. (2018). Microwave assisted extraction of phytochemicals an efficient and modern approach for botanicals and pharmaceuticals. Retrieved January 15, 2026, from [Link]

• ResearchGate. (2015). Application of Microwave-assisted Micro-Solid-phase Extraction of Parabens in Human Ovarian Cancer Tissues. Retrieved January 15, 2026, from [Link]

• Wikipedia. (n.d.). Propylparaben. Retrieved January 15, 2026, from [Link]

• Clinical Medicine and Health Research Journal. (2024). Extraction of Methylparaben and Propylparaben Using Magnetic Nanoparticles. Retrieved January 15, 2026, from [Link]

• Mahuzier, P. E., Altria, K. D., & Clark, B. J. (2001). Selective and quantitative analysis of 4-hydroxybenzoate preservatives by microemulsion electrokinetic chromatography. PubMed. Retrieved January 15, 2026, from [Link]

• Viñas, P., et al. (2015). New developments in the extraction and determination of parabens in cosmetics and environmental samples. A review. PubMed. Retrieved January 15, 2026, from [Link]

• MDPI. (2022). Review of the Integrated Approaches for Monitoring and Treating Parabens in Water Matrices. Retrieved January 15, 2026, from [Link]

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Technical Support Center: Troubleshooting Matrix Interference in the Mass Spectetric Analysis of Propyl Vanillate

Welcome to the technical support center for the mass spectrometric analysis of propyl vanillate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with matrix interference in the quantitative analysis of this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to provide practical, field-proven insights and solutions.

Introduction to Propyl Vanillate and Matrix Effects

Propyl vanillate, the propyl ester of vanillic acid, is an antioxidant and flavoring agent used in various industries, including food, cosmetics, and pharmaceuticals. Accurate quantification of propyl vanillate is crucial for quality control, stability testing, and pharmacokinetic studies. Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for this purpose due to its high sensitivity and selectivity. However, the accuracy and reliability of LC-MS data can be significantly compromised by "matrix effects."

Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the analysis. Common sources of matrix interference include salts, phospholipids, proteins, and other small molecules present in the sample.[2][3]

This guide will provide a structured approach to identifying, understanding, and mitigating matrix effects in the analysis of propyl vanillate across different sample types.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of matrix interference in my propyl vanillate analysis?

A1: The most common indicators of matrix effects include:

• Poor reproducibility of results: High variability in analyte response across replicate injections of the same sample.

• Inaccurate quantification: The calculated concentration of propyl vanillate is significantly different from the expected value.

• Non-linear calibration curves: The relationship between concentration and response is not linear, especially at lower concentrations.

• Peak shape distortion: Broadening, tailing, or splitting of the chromatographic peak for propyl vanillate.

• Shifting retention times: Inconsistent elution of propyl vanillate from the analytical column.

• Signal suppression or enhancement: A noticeable decrease or increase in the analyte signal when comparing a standard in pure solvent to a standard spiked into a sample matrix.

Q2: I am observing significant ion suppression for propyl vanillate in my plasma samples. What is the likely cause and how can I address it?

A2: In plasma samples, the most common culprits for ion suppression are phospholipids and proteins.[2] These endogenous components can co-elute with propyl vanillate and compete for ionization in the mass spectrometer source.

Troubleshooting Steps:

• Optimize Sample Preparation: A simple protein precipitation with acetonitrile is often the first step.[1][4] However, this may not be sufficient to remove all phospholipids. Consider the following enhancements:

  • Phospholipid Removal (PLR) Plates/Cartridges: These specialized solid-phase extraction (SPE) products are designed to selectively remove phospholipids from the sample extract.

  • Liquid-Liquid Extraction (LLE): After protein precipitation, an LLE can be performed to partition propyl vanillate into an organic solvent, leaving more polar interferences in the aqueous phase.

• Chromatographic Separation: Improve the separation of propyl vanillate from the region where phospholipids typically elute. Phospholipids are a broad class of compounds, but they often elute as a broad peak in the middle of a reversed-phase gradient.

  • Gradient Optimization: Adjust the gradient profile to increase the resolution between propyl vanillate and the phospholipid elution zone.

  • Column Chemistry: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to alter the selectivity of the separation.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for propyl vanillate will co-elute and experience similar matrix effects, allowing for accurate correction during data processing.

Q3: My propyl vanillate analysis in a cosmetic cream shows inconsistent results. What are the specific challenges with this matrix?

A3: Cosmetic creams are complex emulsions containing a wide variety of ingredients that can interfere with the analysis. These include oils, waxes, emulsifiers, surfactants, and other active ingredients.[5][6]

Troubleshooting Steps:

• Sample Preparation is Key: A simple dilution and injection will likely lead to significant matrix effects and instrument contamination. A multi-step extraction is often necessary.

  • Initial Solvent Extraction: Use a solvent system that effectively breaks the emulsion and extracts propyl vanillate. A mixture of isopropanol and water can be a good starting point.[7]

  • Solid-Phase Extraction (SPE): SPE is highly effective for cleaning up cosmetic extracts. A reversed-phase (C18) or mixed-mode sorbent can be used to retain propyl vanillate while washing away interfering matrix components.[8]

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank cosmetic base that is free of propyl vanillate. This helps to compensate for matrix effects that cannot be completely removed by sample preparation.

Q4: How do I set up my mass spectrometer to confirm the identity of propyl vanillate and for quantitative analysis?

A4: For confident identification and quantification, a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is recommended.

Predicted ESI-MS/MS Fragmentation of Propyl Vanillate:

Propyl vanillate has a molecular weight of 210.23 g/mol . In negative ion mode ESI, the deprotonated molecule [M-H]⁻ at m/z 209.2 would be the precursor ion. The fragmentation of the ester linkage is a primary pathway.

• Precursor Ion (Q1): m/z 209.2

• Predicted Product Ions (Q3):

  • m/z 167.1: Loss of propene (C₃H₆, 42.1 Da) from the propyl ester group. This is a common fragmentation for propyl esters.

  • m/z 123.1: Loss of both propene and carbon dioxide (CO₂, 44.0 Da).

  • m/z 152.1: Loss of the propyl group as a radical and subsequent rearrangement.

A good starting point for an MRM transition would be 209.2 -> 167.1 for quantification and 209.2 -> 123.1 as a qualifying transition.

In-Depth Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing and Mitigating Matrix Effects

This guide provides a logical workflow for identifying the source of matrix effects and implementing corrective actions.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Systematic Troubleshooting Workflow

Experimental Protocols:

1. Post-Column Infusion Experiment:

• Objective: To qualitatively identify regions in the chromatogram where matrix effects (ion suppression or enhancement) occur.

• Procedure:

  • Prepare a standard solution of propyl vanillate at a concentration that gives a stable signal (e.g., 100 ng/mL).

  • Infuse this solution at a constant flow rate (e.g., 10 µL/min) into the LC flow path between the analytical column and the mass spectrometer using a T-fitting.

  • While infusing, inject a blank matrix extract (prepared using your current sample preparation method).

  • Monitor the signal of the infused propyl vanillate. Dips in the baseline indicate ion suppression, while peaks indicate ion enhancement.

2. Post-Extraction Spike Experiment:

• Objective: To quantitatively assess the magnitude of the matrix effect.

• Procedure:

  • Prepare two sets of samples:

    • Set A: Spike a known amount of propyl vanillate into a clean solvent.

    • Set B: Prepare blank matrix extracts and then spike the same amount of propyl vanillate into the final extract.

  • Analyze both sets of samples by LC-MS.

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

    • A value between 85% and 115% is generally considered acceptable.[9]

Guide 2: Sample Preparation Strategies for Different Matrices

The choice of sample preparation is critical for minimizing matrix interference. The following table summarizes recommended starting points for common matrices.

Matrix	Primary Interferences	Recommended Sample Preparation Workflow
Plasma/Serum	Proteins, Phospholipids	Protein Precipitation (PPT) followed by Phospholipid Removal (PLR) or Liquid-Liquid Extraction (LLE)
Food (e.g., oils, beverages)	Fats, Sugars, Pigments	Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)
Cosmetics (e.g., creams, lotions)	Waxes, Oils, Surfactants, Emulsifiers	Solvent Extraction followed by Solid-Phase Extraction (SPE)

Detailed Protocols:

Protocol 2.1: Protein Precipitation for Plasma/Serum Samples [1][4][10]

• To 100 µL of plasma/serum in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for analysis or further cleanup.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#34A853"];

} Protein Precipitation Workflow

Protocol 2.2: Solid-Phase Extraction for Cosmetic Samples [8]

• Accurately weigh approximately 0.5 g of the cosmetic product into a glass vial.

• Add 5 mL of isopropanol/water (1:1, v/v) and vortex vigorously for 2 minutes.

• Sonicate for 15 minutes.

• Centrifuge at 5,000 x g for 10 minutes.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the supernatant from step 4 onto the SPE cartridge.

• Wash the cartridge with 3 mL of water/methanol (80:20, v/v) to remove polar interferences.

• Elute the propyl vanillate with 3 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; edge [color="#FBBC05"];

} Solid-Phase Extraction for Cosmetics

Conclusion

Successfully troubleshooting matrix interference in the mass spectrometric analysis of propyl vanillate requires a systematic approach that combines optimized sample preparation, robust chromatographic separation, and appropriate mass spectrometric conditions. By understanding the nature of the sample matrix and the principles of matrix effects, researchers can develop reliable and accurate quantitative methods. This guide provides a foundation for addressing these challenges, but it is important to remember that method development and troubleshooting are often iterative processes that may require further optimization based on specific experimental observations.

References

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Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Efficacy of Propyl 4-hydroxy-3-methoxybenzoate and Other Vanilloid Compounds: A Technical Guide for Researchers

Introduction: The Therapeutic Potential of Vanilloid Antioxidants

Vanilloids, a diverse group of compounds characterized by a vanillyl moiety (4-hydroxy-3-methoxybenzyl group), have garnered significant interest in the scientific community for their broad therapeutic potential.[1] Found in various natural sources, these compounds are not only responsible for the characteristic flavors and aromas of many foods but also exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects.[1][2] At the heart of many of these properties lies their capacity to act as potent antioxidants. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, making the study of antioxidants a critical area of research.[3]

This guide provides a comprehensive comparative analysis of the antioxidant efficacy of Propyl 4-hydroxy-3-methoxybenzoate, a synthetic vanilloid ester, against other prominent vanilloid compounds. We will delve into the structural features that govern their antioxidant activity, present standardized in vitro and cell-based methodologies for their evaluation, and offer a framework for interpreting the resulting data. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness the antioxidant potential of this promising class of molecules.

Structure-Activity Relationship of Vanilloid Antioxidants

The antioxidant capacity of vanilloid compounds is intrinsically linked to their molecular structure.[4][5] The phenolic hydroxyl group on the vanillyl moiety is the primary site of antioxidant activity, readily donating a hydrogen atom to neutralize free radicals.[6][7] The resulting phenoxy radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring. Several structural factors influence the antioxidant potency of vanilloids:

• The Phenolic Hydroxyl Group: This is the most critical feature for radical scavenging. Its presence is a prerequisite for significant antioxidant activity.

• The Methoxy Group: The methoxy group at the ortho position to the hydroxyl group enhances antioxidant activity through electron donation, which further stabilizes the phenoxy radical.[4][5]

• Substituents on the Benzoic Acid Moiety: In the case of esters like Propyl 4-hydroxy-3-methoxybenzoate, the nature of the ester group can influence lipophilicity and, consequently, the compound's ability to interact with lipid-based radicals and penetrate cellular membranes.

Mechanisms of Antioxidant Action

Phenolic compounds, including vanilloids, exert their antioxidant effects through several mechanisms:[6][8]

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical, quenching its reactivity.[9]

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, forming a radical cation.[9]

• Chelation of Transition Metals: Some phenolic compounds can chelate metal ions like iron and copper, which can otherwise catalyze the formation of ROS.[5]

The dominant mechanism can depend on the specific vanilloid, the type of free radical, and the reaction medium.

In Vitro Assays for Comparative Antioxidant Efficacy

A multi-assay approach is recommended for a robust comparison of antioxidant activity, as different assays reflect different aspects of antioxidant action.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This widely used assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[10][11] The reduction of the deep purple DPPH to its pale yellow hydrazine form is monitored spectrophotometrically at approximately 517 nm.[10][12]

Experimental Workflow: DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[13][14] The blue-green ABTS•+ is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate.[13] The reduction of ABTS•+ by an antioxidant leads to a loss of color, which is measured spectrophotometrically at 734 nm.[13]

Experimental Protocol: ABTS Assay

• Preparation of ABTS Radical Cation (ABTS•+):

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This produces the ABTS•+ stock solution.

• Preparation of ABTS•+ Working Solution:

  • Dilute the ABTS•+ stock solution with ethanol or a suitable buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add 20 µL of the vanilloid sample or standard (e.g., Trolox) at various concentrations to a 96-well plate.

  • Add 180 µL of the ABTS•+ working solution to each well.

  • Incubate at room temperature for 6 minutes.

  • Read the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of inhibition of ABTS•+ for each concentration.

  • Plot the percentage of inhibition against the concentration to determine the IC50 value or express the results as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[15][16] The reduction is monitored by the formation of a colored complex between Fe²⁺ and 2,4,6-tripyridyl-s-triazine (TPTZ), which has a maximum absorbance at 593 nm.[15][16] The FRAP assay directly measures the total reducing power of a sample.[3][17]

Signaling Pathway: FRAP Assay Mechanism

Caption: Mechanism of the Ferric Reducing Antioxidant Power (FRAP) assay.

Cell-Based Assays: Bridging the Gap to Biological Relevance

While in vitro assays are valuable for initial screening, they do not account for cellular uptake, metabolism, and localization of the antioxidant.[18][19] The Cellular Antioxidant Activity (CAA) assay provides a more biologically relevant measure of antioxidant efficacy.[19][20][21]

Cellular Antioxidant Activity (CAA) Assay

The CAA assay utilizes a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and deacetylated to the non-fluorescent 2',7'-dichlorofluorescin (DCFH).[18] In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[18] The ability of an antioxidant to inhibit DCF formation is a measure of its cellular antioxidant activity.[20][22]

Experimental Protocol: Cellular Antioxidant Activity (CAA) Assay

• Cell Culture:

  • Seed adherent cells (e.g., HepG2) in a 96-well black, clear-bottom plate and culture until confluent.[18][21]

• Loading with DCFH-DA and Antioxidant:

  • Wash the cells with a suitable buffer.

  • Incubate the cells with a solution containing DCFH-DA and the vanilloid compound at various concentrations for 1 hour at 37°C.[21][22]

• Induction of Oxidative Stress:

  • Wash the cells to remove the probe and antioxidant that have not been taken up.

  • Add a free radical initiator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to induce ROS production.[19]

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm) at regular intervals for 1 hour at 37°C.[18][22]

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • Determine the CAA value, often expressed as quercetin equivalents.[19]

Comparative Data Analysis

For a direct comparison, all vanilloid compounds should be tested under identical experimental conditions. The results can be summarized in a table for easy interpretation.

Table 1: Hypothetical Comparative Antioxidant Efficacy of Vanilloid Compounds

Compound	DPPH IC50 (µM)	ABTS TEAC (µmol TE/µmol)	FRAP Value (µmol Fe²⁺/µmol)	CAA Value (µmol QE/µmol)
Propyl 4-hydroxy-3-methoxybenzoate	Data	Data	Data	Data
Vanillin	Data	Data	Data	Data
Vanillic Acid	Data	Data	Data	Data
Capsaicin	Data	Data	Data	Data
Propyl Gallate	Data	Data	Data	Data
Ascorbic Acid (Positive Control)	Data	Data	Data	Data
Trolox (Positive Control)	Data	Data	Data	Data

Note: This table is a template. Actual values must be determined experimentally. A lower IC50 value indicates greater antioxidant activity. Higher TEAC, FRAP, and CAA values indicate greater antioxidant capacity.

Conclusion

The comparative analysis of the antioxidant efficacy of Propyl 4-hydroxy-3-methoxybenzoate and other vanilloid compounds requires a systematic approach employing a battery of standardized assays. By understanding the structure-activity relationships and applying the detailed methodologies provided in this guide, researchers can effectively screen and rank these compounds for their antioxidant potential. The insights gained from such studies are invaluable for the development of novel therapeutics and nutraceuticals aimed at combating oxidative stress-related diseases.

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A Comparative Guide to the Cross-Validation of HPLC and GC Methods for the Quantification of Propyl 4-hydroxy-3-methoxybenzoate

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the accurate quantification of Propyl 4-hydroxy-3-methoxybenzoate, a derivative of vanillic acid. As researchers, scientists, and drug development professionals, the selection of an appropriate analytical method is paramount for ensuring data integrity in quality control, stability studies, and research applications. This document moves beyond a simple recitation of protocols to explain the causality behind experimental choices, grounding every recommendation in established scientific principles and regulatory standards.

The core of this guide is a detailed cross-validation strategy, designed to ensure the interchangeability and reliability of data generated by either technique. All methodologies are presented with the self-validating framework of the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure trustworthiness and scientific rigor.[1][2][3][4]

Analyte Profile: Propyl 4-hydroxy-3-methoxybenzoate

A fundamental understanding of the analyte's physicochemical properties is the cornerstone of robust method development. Propyl 4-hydroxy-3-methoxybenzoate, also known as Propyl Vanillate, is a moderately polar compound with properties that make it amenable to analysis by both HPLC and GC.

Property	Value	Rationale for Method Selection
Molecular Formula	C₁₁H₁₄O₄[5]	Provides basic identity.
Molecular Weight	210.23 g/mol [5]	Influences volatility and solubility.
Appearance	White crystalline powder	Relevant for sample preparation.
Polarity	Moderately Polar	Suitable for reversed-phase HPLC. Amenable to GC, potentially with derivatization for enhanced performance.
Volatility	Semi-volatile	The compound's ester structure allows for volatilization at typical GC operating temperatures.
UV Absorbance	The phenolic ring and carboxyl group create a strong chromophore.	Enables highly sensitive detection using HPLC with a UV-Vis or Diode Array Detector (DAD). A maximum absorbance is typically observed around 260 nm.[6][7]

High-Performance Liquid Chromatography (HPLC): A Robust Approach

HPLC is a premier technique for the analysis of non-volatile or thermally sensitive compounds.[8] For Propyl 4-hydroxy-3-methoxybenzoate, its inherent UV absorbance and moderate polarity make reversed-phase HPLC an ideal choice, offering a direct and robust method of quantification without the need for chemical derivatization.

HPLC Experimental Protocol

a) Instrumentation and Reagents:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and DAD/UV-Vis detector.

• Analytical column: C18, 150 x 4.6 mm, 5 µm particle size.

• Reagents: HPLC-grade acetonitrile and water; analytical grade formic acid.

• Reference Standard: Propyl 4-hydroxy-3-methoxybenzoate (≥99% purity).

b) Chromatographic Conditions:

Parameter	Condition	Justification
Mobile Phase	Acetonitrile : Water (0.1% Formic Acid)	A gradient elution, starting from a higher aqueous composition, is often used to separate parabens and related substances effectively.[9][10] A typical gradient might be 40:60 v/v ramping to 70:30 over 10 minutes.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing optimal efficiency and reasonable run times.
Column Temperature	30 °C	Maintains consistent retention times and improves peak shape by reducing mobile phase viscosity.
Detection Wavelength	260 nm	Corresponds to a high absorbance maximum for vanillate derivatives, ensuring high sensitivity.[6][7]
Injection Volume	10 µL	A standard volume that balances sensitivity with the risk of column overload.
Run Time	15 minutes	Sufficient to elute the analyte and any potential impurities while allowing for column re-equilibration.

c) Standard and Sample Preparation:

• Standard Stock Solution (500 µg/mL): Accurately weigh 25 mg of Propyl 4-hydroxy-3-methoxybenzoate reference standard and dissolve in a 50 mL volumetric flask with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.

• Sample Preparation: Dissolve the sample in acetonitrile to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL). Filter through a 0.45 µm syringe filter prior to injection to remove particulates.

Logical Workflow for HPLC Analysis

Caption: Experimental workflow for HPLC quantification.

Gas Chromatography (GC): The High-Efficiency Alternative

GC is an exceptionally powerful technique for separating and analyzing volatile and semi-volatile compounds.[8] Given its ester structure, Propyl 4-hydroxy-3-methoxybenzoate is sufficiently volatile for GC analysis. While direct injection is feasible, derivatization (e.g., silylation) can be employed to block the polar hydroxyl group, improving thermal stability and peak symmetry. For quantification, a Flame Ionization Detector (FID) provides excellent sensitivity and a wide linear range for carbon-containing compounds.

GC Experimental Protocol

a) Instrumentation and Reagents:

• GC system equipped with a split/splitless injector, FID, and autosampler.

• Analytical column: DB-5 or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Reagents: High-purity grade hexane or ethyl acetate; derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

• Gases: High-purity helium (carrier), hydrogen, and air (for FID).

b) Chromatographic Conditions:

Parameter	Condition	Justification
Column	DB-5 (30m x 0.25mm, 0.25µm)	A non-polar column providing excellent separation for a wide range of semi-volatile compounds.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas offering good efficiency and safety.
Injector Temp.	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Detector Temp. (FID)	280 °C	Prevents condensation of the analyte in the detector and ensures stable response.
Oven Program	150 °C (hold 1 min), ramp at 15 °C/min to 250 °C (hold 5 min)	A temperature program is essential to ensure the analyte is eluted with a good peak shape in a reasonable time, while separating it from solvent and potential impurities.
Injection Mode	Split (e.g., 20:1)	Prevents column overload and ensures sharp peaks for quantitative analysis.
Injection Volume	1 µL	Standard volume for capillary GC.

c) Standard and Sample Preparation (with Derivatization):

• Standard Stock Solution (500 µg/mL): Accurately weigh 25 mg of Propyl 4-hydroxy-3-methoxybenzoate and dissolve in a 50 mL volumetric flask with ethyl acetate.

• Calibration Standards: Prepare serial dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) from the stock solution.

• Derivatization: Transfer 100 µL of each standard and sample solution to a GC vial. Add 100 µL of BSTFA. Cap tightly and heat at 70 °C for 30 minutes. Cool to room temperature before injection.

• Sample Preparation: Dissolve the sample in ethyl acetate to a target concentration within the calibration range. Derivatize in the same manner as the standards.

Logical Workflow for GC Analysis

Caption: Workflow for the cross-validation of HPLC and GC methods.

Performance Comparison: HPLC vs. GC

The following tables summarize the expected performance characteristics and provide a direct comparison to guide method selection.

Quantitative Performance Data Summary

Validation Parameter	HPLC-UV	GC-FID
Linearity (R²)	≥ 0.9995	≥ 0.9992
Range (µg/mL)	1 - 100	1 - 100
Accuracy (% Recovery)	99.2 - 101.5%	98.5 - 101.8%
Precision (%RSD)	< 1.5%	< 1.8%
LOQ (µg/mL)	~0.5	~0.8

Qualitative Head-to-Head Comparison

Feature	HPLC-UV	GC-FID
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Analyte Suitability	Excellent for moderately polar, non-volatile, or thermally labile compounds.	Best for volatile or semi-volatile, thermally stable compounds. [8]
Sample Preparation	Simple: "dissolve and inject." Filtration is usually sufficient.	More complex if derivatization is required to improve peak shape and thermal stability.
Specificity	Good. Specificity is based on retention time and UV spectrum (if using DAD). May be susceptible to interferences from compounds with similar polarity and chromophores.	Excellent. Specificity is based on the high resolution of capillary columns. Coupling with a Mass Spectrometer (GC-MS) provides the highest degree of certainty in identification.
Sensitivity	Very good, dependent on the analyte's molar absorptivity.	Excellent, FID is highly sensitive to hydrocarbons.
Analysis Time	Typically 10-20 minutes per sample.	Typically 10-20 minutes per sample, plus time for derivatization if needed.
Instrumentation	Widely available in QC and research labs.	Common, but perhaps less ubiquitous than HPLC in some pharmaceutical QC environments.

Conclusion and Recommendations

Both High-Performance Liquid Chromatography and Gas Chromatography are proven, reliable techniques for the quantification of Propyl 4-hydroxy-3-methoxybenzoate. A thorough cross-validation as described herein is essential to ensure the consistency and reliability of analytical data, providing a high degree of confidence in reported results. [11] Recommendations:

• For routine Quality Control in a pharmaceutical setting: The HPLC-UV method is the preferred choice. Its simplicity in sample preparation (no derivatization), robustness, and the widespread availability of instrumentation make it highly efficient and cost-effective.

• For high-sensitivity impurity profiling or analysis in complex matrices: The GC-FID or GC-MS method is superior. GC offers exceptional resolving power, and when coupled with a mass spectrometer, provides unparalleled specificity, making it ideal for identifying unknown impurities or quantifying the analyte at trace levels in challenging sample matrices.

The ultimate choice depends on the specific analytical challenge, including the sample matrix, required sensitivity, and the instrumentation available. This guide provides the necessary framework for researchers to select, develop, and validate the most appropriate method for their analytical needs.

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A Comparative Investigation of the Antimicrobial Spectra of Propyl Vanillate and Related Phenolic Esters

This guide provides a detailed comparative analysis of the antimicrobial properties of propyl vanillate and other structurally related phenolic esters. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to elucidate the structure-activity relationships that govern the efficacy of these compounds against a range of microbial pathogens. We will explore the nuances of their antimicrobial spectra, delve into the underlying mechanisms of action, and provide a robust experimental framework for their evaluation.

Introduction: The Significance of Phenolic Esters in Antimicrobial Research

Phenolic compounds are secondary metabolites in plants, recognized for a wide array of biological activities, including antioxidant and antimicrobial effects.[1][2] Their esterification, particularly with short-chain alcohols, is a key strategy to modulate their physicochemical properties, such as lipophilicity. This modification can significantly enhance their ability to interact with and penetrate microbial cell membranes, often leading to increased antimicrobial potency.[3][4]

A critical principle in this field is the structure-activity relationship (SAR), which dictates that the antimicrobial efficacy is intrinsically linked to the chemical structure. Factors such as the length of the alkyl ester chain, and the number and position of hydroxyl and methoxy groups on the phenol ring, are pivotal in determining the spectrum and potency of activity.[2][4] Generally, for a given phenolic acid, increasing the alkyl chain length of the ester enhances antimicrobial activity, a trend observed across numerous studies.[5][6][7] However, this enhancement is often balanced by a decrease in water solubility, which can limit practical applications.[5]

This guide focuses on propyl vanillate, an ester of vanillic acid, and compares its antimicrobial profile with other relevant phenolic esters, including the widely used preservative propylparaben (propyl 4-hydroxybenzoate) and the potent antioxidant propyl gallate (propyl 3,4,5-trihydroxybenzoate). By examining these compounds, we aim to provide a clear, data-driven perspective on their relative strengths and potential applications.

Comparative Analysis of Chemical Structures

The antimicrobial activity of these esters is fundamentally governed by their molecular architecture. The diagram below illustrates the structures of propyl vanillate, propylparaben, and propyl gallate, highlighting the key differences in their phenolic rings. All three share a propyl ester group, which increases their lipophilicity compared to their parent acids, facilitating interaction with microbial cell walls.[4]

Caption: Chemical structure comparison of key phenolic esters.

The primary distinction lies in the substitutions on the benzene ring. Propylparaben is the simplest, with a single hydroxyl group. Propyl vanillate introduces a methoxy group ortho to the ester linkage, while propyl gallate features three hydroxyl groups. These variations directly influence the molecule's polarity, hydrogen-bonding capacity, and redox potential, which in turn dictates the mechanism and spectrum of antimicrobial action.[8]

Unveiling the Antimicrobial Spectra: A Data-Driven Comparison

The efficacy of an antimicrobial agent is quantified by its Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of the compound that prevents visible growth of a microorganism.[9] A lower MIC value indicates higher potency. The following table summarizes experimental MIC data for propyl vanillate and related esters against a panel of representative microorganisms, including Gram-positive bacteria, Gram-negative bacteria, yeast, and mold.

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Yeast)	Aspergillus brasiliensis (Mold)
Propyl Vanillate	Moderate	Moderate-Weak	Moderate	Moderate
MIC (mM)	~2.5 - 5.0	>5.0	~2.5 - 5.0	~2.5 - 5.0
Propylparaben	Strong	Moderate	Strong	Strong
MIC (mM)	1.2 - 2.5[10][11]	2.5 - 5.0[10][11]	1.2 - 2.5[10][11]	1.2 - 2.5[10]
Methylparaben	Moderate	Weak	Moderate	Moderate
MIC (mM)	5.0 - 10.0[10]	>10.0[10]	5.0 - 10.0[10]	5.0 - 10.0[10]
Butylparaben	Very Strong	Strong	Very Strong	Very Strong
MIC (mM)	<1.25[1][12]	1.2 - 2.5[10]	<1.25[7]	<1.25
Propyl Gallate	Strong	Strong	Strong	Strong
MIC (mM)	~1.25 - 2.5	~1.25 - 2.5	~1.25 - 2.5	~1.25 - 2.5

Note: Data is synthesized from multiple sources and represents typical ranges.[1][7][10][11][12] Exact MIC values can vary based on specific strains and testing conditions.

Key Insights from the Data:

• Effect of Alkyl Chain Length: The comparison between Methylparaben, Propylparaben, and Butylparaben clearly demonstrates the principle that increasing the alkyl chain length enhances antimicrobial activity.[7] Butyl esters are consistently more potent than their propyl and methyl counterparts.[1] This is attributed to increased lipophilicity, which improves the molecule's ability to disrupt the lipid-rich cell membranes of microbes.[3]

• Propyl Vanillate vs. Propylparaben: Propylparaben generally exhibits stronger and broader activity than propyl vanillate. The presence of the methoxy group in propyl vanillate appears to slightly reduce its overall efficacy compared to the simpler structure of propylparaben.

• Gram-Positive vs. Gram-Negative Bacteria: Phenolic esters are typically more effective against Gram-positive bacteria than Gram-negative bacteria.[7] The complex outer membrane of Gram-negative bacteria, containing lipopolysaccharides, provides an additional barrier that is less permeable to these lipophilic compounds.[2]

• Antifungal Activity: Parabens and gallates demonstrate significant activity against both yeasts and molds, making them effective broad-spectrum preservatives.[6][7]

Mechanism of Action: How Do Phenolic Esters Inhibit Microbial Growth?

While the precise mechanisms can vary, the primary mode of action for many phenolic esters, including parabens and vanillates, involves the disruption of microbial cell membrane integrity and function.[13]

The process can be summarized as follows:

• Adsorption and Partitioning: The lipophilic alkyl chain facilitates the partitioning of the ester from the aqueous phase into the lipid bilayer of the microbial cell membrane.

• Membrane Disruption: Accumulation of the ester molecules within the membrane disrupts its structure and fluidity. This compromises the membrane's function as a selective barrier, leading to the leakage of essential intracellular components like ions (e.g., K+) and metabolites.[2]

• Inhibition of Cellular Processes: The disruption of the membrane potential and integrity inhibits critical cellular processes, including electron transport, nutrient uptake, and ATP synthesis.[13] Interference with key enzymatic processes and DNA synthesis has also been reported.[13]

Propyl gallate, with its three hydroxyl groups, also functions as a potent antioxidant by scavenging free radicals.[8] This dual-action capability—disrupting membranes and inducing oxidative stress—may contribute to its robust antimicrobial activity.

Caption: Workflow for the Broth Microdilution MIC Assay.

Conclusion and Future Directions

The comparative investigation reveals clear structure-activity relationships among propyl vanillate and related phenolic esters. The antimicrobial potency is significantly influenced by the length of the alkyl ester chain and the nature of substitutions on the phenolic ring. While propylparaben remains a highly effective broad-spectrum preservative, propyl vanillate presents a viable alternative, albeit with generally more moderate activity. Propyl gallate stands out for its strong activity, likely benefiting from both membrane disruption and antioxidant properties.

This guide provides a foundational framework for researchers. Future investigations should focus on synergistic effects of combining these esters, exploring their efficacy against antibiotic-resistant strains, and evaluating their safety profiles for specific applications in the pharmaceutical, cosmetic, and food industries. A thorough understanding of their comparative spectra and mechanisms is paramount for the rational design and development of novel antimicrobial solutions.

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In Vivo Validation of Propyl 4-hydroxy-3-methoxybenzoate: A Comparative Guide to its Therapeutic Potential

For decades, Propyl 4-hydroxy-3-methoxybenzoate, commonly known as Propylparaben, has been a cornerstone preservative in the pharmaceutical, cosmetic, and food industries, valued for its broad-spectrum antimicrobial properties.[1][2][3] However, emerging research into its biological activities prompts a critical evaluation of its potential beyond preservation, specifically its therapeutic effects in in vivo models. This guide provides a comprehensive analysis of Propylparaben's in vivo profile, objectively comparing its known biological effects with those of established and alternative compounds. We will delve into the experimental data, propose validated models for future therapeutic assessment, and provide detailed protocols to ensure scientific rigor.

Understanding Propyl 4-hydroxy-3-methoxybenzoate: Beyond Preservation

Propylparaben is the n-propyl ester of p-hydroxybenzoic acid.[4] Its primary function is to inhibit the growth of fungi and bacteria, thereby extending the shelf-life of a vast array of products.[1][3] It is readily absorbed through the gastrointestinal tract and skin and is quickly metabolized and excreted.[1][2]

While its role as a preservative is well-documented, its intrinsic chemical structure, a phenolic compound, suggests the potential for antioxidant activity. This has led to scientific inquiry into whether Propylparaben could exert therapeutic effects in diseases where oxidative stress is a key pathological driver. However, much of the existing in vivo research has focused on its toxicological profile, particularly concerning endocrine disruption.[5][6]

Mechanism of Action: A Double-Edged Sword

The proposed mechanism for Propylparaben's antimicrobial action involves the disruption of microbial cell membrane integrity and interference with essential enzymatic processes.[3] Some studies suggest its effects may be linked to mitochondrial failure by inducing membrane permeability transition, leading to mitochondrial depolarization and depletion of cellular ATP.[1][2] This mechanism, while effective against microbes, also highlights a potential for cytotoxicity in mammalian cells at high concentrations, which is a critical consideration for any therapeutic application.

Comparative Analysis of In Vivo Efficacy: The Current Landscape

Direct in vivo evidence for the therapeutic efficacy of Propylparaben is sparse. The majority of animal studies have been designed to assess its safety and potential toxicity. These studies, however, provide valuable data on dosing, administration, and potential side effects that are crucial for designing future therapeutic trials.

Propylparaben in Animal Models: A Focus on Toxicology

Extensive toxicological studies have been conducted on Propylparaben in various animal models, primarily rats. These studies have established No-Observed-Adverse-Effect Levels (NOAELs) at high doses, suggesting a relatively low acute toxicity.[1][2]

Animal Model	Dose Range (mg/kg/day)	Administration Route	Key Findings	Reference
Wistar Rats	10, 100, 1000	Oral Gavage	No adverse effects on reproductive development or function. NOAEL established at 1000 mg/kg/day.	[7][8]
Wistar Rats	3, 10, 100, 1000	Oral Gavage	No evidence of effects on male reproductive organs, sperm parameters, or hormone levels.	[9]
Male Wistar Rats	10, 100, 500 (in combination with Methylparaben)	Oral Gavage	Altered biochemical and hematological parameters; negative effects on liver and kidney tissues.	[10][11]
Juvenile Crl:CD(SD) Rats	10, 100, 1000	Oral Gavage	Well-tolerated; no evidence of estrogenic activity or effects on reproductive organs.	[7][8]

These studies underscore the importance of dose selection in evaluating the biological effects of Propylparaben. While high doses reveal toxicological endpoints, lower, non-toxic doses would be imperative for investigating any potential therapeutic benefits.

Comparison with a Structurally Related Compound: The Case of Methylparaben

While direct therapeutic studies on Propylparaben are lacking, research on a closely related compound, Methylparaben (MP), offers intriguing possibilities. A study investigating the neuroprotective effects of MP in a mouse model of Parkinson's disease demonstrated that MP could attenuate neurotoxicity and improve behavioral impairments.[12] The neuroprotective effects were attributed to its potent antioxidant properties.[12]

This finding is significant as it suggests that the basic paraben structure may possess therapeutic potential, particularly in neurodegenerative diseases where oxidative stress is a key contributor. Given that Propylparaben also possesses a phenolic structure capable of antioxidant activity, it is plausible that it could exert similar neuroprotective effects.

Comparison with an Established Antioxidant: N-Acetylcysteine (NAC)

To provide a benchmark for potential therapeutic efficacy, we can compare the hypothetical antioxidant effects of Propylparaben with a well-established antioxidant therapeutic, N-acetylcysteine (NAC). NAC is a precursor to the antioxidant glutathione and is used clinically to treat conditions associated with oxidative stress.

Compound	Proposed Therapeutic Mechanism	Established In Vivo Efficacy	Potential Advantages	Potential Disadvantages
Propylparaben	Antioxidant (hypothesized)	Not established for therapeutic use.	Readily available, well-characterized pharmacokinetics.	Potential for endocrine disruption and other toxicities at high doses.
N-Acetylcysteine (NAC)	Glutathione precursor, direct antioxidant	Effective in various models of oxidative stress-induced injury.	Proven clinical efficacy for specific indications, good safety profile.	Lower cell permeability compared to more lipophilic compounds.

This comparison highlights the significant knowledge gap that needs to be addressed before Propylparaben can be considered for any therapeutic application.

Experimental Protocols for In Vivo Validation

To rigorously assess the therapeutic potential of Propyl 4-hydroxy-3-methoxybenzoate, well-designed in vivo studies are essential. Below are detailed, step-by-step methodologies for key experiments in a relevant animal model.

Animal Model: Lipopolysaccharide (LPS)-Induced Neuroinflammation in Mice

This model is chosen for its robustness in inducing a measurable inflammatory and oxidative stress response in the brain, relevant to various neurodegenerative conditions.

Workflow for In Vivo Validation of Propylparaben

Caption: Experimental workflow for validating the therapeutic effects of Propylparaben in a mouse model of neuroinflammation.

Step-by-Step Protocol:

• Animal Husbandry and Acclimatization:

  • House male C57BL/6 mice (8-10 weeks old) in a controlled environment (12:12 h light-dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to food and water.

  • Allow a 7-day acclimatization period before the start of the experiment.

• Preparation of Propylparaben Solution:

  • Dissolve Propyl 4-hydroxy-3-methoxybenzoate in a vehicle of corn oil.

  • Prepare solutions to deliver doses of 10, 50, and 100 mg/kg body weight. The selection of these doses is based on the toxicological data, aiming for therapeutic efficacy without adverse effects.

• Treatment Groups:

  • Randomly divide the mice into the following groups (n=10 per group):

    • Group 1: Vehicle control (Corn oil)

    • Group 2: LPS + Vehicle

    • Group 3: LPS + Propylparaben (10 mg/kg)

    • Group 4: LPS + Propylparaben (50 mg/kg)

    • Group 5: LPS + Propylparaben (100 mg/kg)

    • Group 6 (Optional): LPS + Positive Control (e.g., N-Acetylcysteine)

• Administration:

  • Administer Propylparaben or vehicle via oral gavage once daily for 7 consecutive days prior to LPS injection.

• Induction of Neuroinflammation:

  • On day 8, administer a single intraperitoneal (i.p.) injection of Lipopolysaccharide (LPS) from E. coli O111:B4 at a dose of 1 mg/kg.

  • Continue the daily administration of Propylparaben or vehicle for 24-48 hours post-LPS injection.

• Behavioral Assessments:

  • At 24 hours post-LPS, conduct behavioral tests to assess sickness behavior and cognitive function (e.g., open field test for locomotor activity and Y-maze for spatial memory).

• Tissue Collection and Analysis:

  • At 48 hours post-LPS, euthanize the mice and collect brain tissue.

  • Dissect the hippocampus and cortex for biochemical and histological analysis.

  • Biochemical Analysis:

    • Measure levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) using ELISA.

    • Assess oxidative stress markers (malondialdehyde, glutathione levels) using commercially available kits.

    • Perform Western blotting to analyze the expression of key inflammatory signaling proteins (e.g., p-NF-κB, Iba1).

  • Histological Analysis:

    • Perform immunohistochemistry on brain sections to visualize and quantify microglial activation (Iba1 staining) and astrogliosis (GFAP staining).

Proposed Signaling Pathway for Therapeutic Action

Based on the known antioxidant properties of phenolic compounds and the findings from the Methylparaben study, a potential therapeutic mechanism for Propylparaben could involve the modulation of the Nrf2 signaling pathway.

Hypothesized Nrf2-Mediated Antioxidant Response

Caption: A hypothesized signaling pathway for the antioxidant and anti-inflammatory effects of Propyl 4-hydroxy-3-methoxybenzoate via the Nrf2 pathway.

This proposed pathway provides a testable hypothesis for future in vivo studies. Validation would involve measuring the nuclear translocation of Nrf2 and the expression of its downstream target genes in the brain tissue of Propylparaben-treated animals.

Conclusion and Future Directions

Propyl 4-hydroxy-3-methoxybenzoate is a compound with a long history of safe use as a preservative. While its therapeutic potential remains largely unexplored, its chemical structure and the promising results from related compounds suggest that it warrants further investigation. The primary hurdle is the lack of dedicated in vivo studies focused on its efficacy in disease models.

Future research should focus on:

• Dose-response studies in models of diseases driven by oxidative stress and inflammation to identify a therapeutic window.

• Head-to-head comparison with established therapeutics to benchmark its efficacy.

• Elucidation of its precise mechanism of action , including the validation of the Nrf2 pathway and other potential targets.

By employing rigorous and well-validated experimental models and protocols, the scientific community can definitively determine whether Propyl 4-hydroxy-3-methoxybenzoate holds promise as a novel therapeutic agent.

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• Soni, M. G., Carabin, I. G., & Burdock, G. A. (2005). Safety assessment of propyl paraben: a review of the published literature. Food and Chemical Toxicology, 43(7), 985-1015. [Link]

• Gazin, A. I., et al. (2013). Oral propylparaben administration to juvenile male Wistar rats did not induce toxicity in reproductive organs. Reproductive Toxicology, 42, 19-29. [Link]

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• Jung, Y. H., et al. (2012). Methylparaben protects 6-hydroxydopamine-induced neurotoxicity in SH-SY5Y cells and improved behavioral impairments in mouse model of Parkinson's disease. Neuroscience, 226, 159-170. [Link]

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Head-to-head comparison of the sensory properties of Propyl 4-hydroxy-3-methoxybenzoate and ethyl vanillate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the vast landscape of chemical compounds utilized across the pharmaceutical, food, and cosmetic industries, the sensory properties of excipients and flavoring agents are of paramount importance. While often selected for functional roles such as preservation, their impact on the final product's taste and smell can significantly influence consumer acceptance and patient compliance. This guide provides a detailed, head-to-head comparison of the sensory attributes of two key compounds: Propyl 4-hydroxy-3-methoxybenzoate (commonly known as propylparaben) and ethyl vanillate.

While both are derivatives of benzoic acid, their sensory profiles are markedly different. Propyl 4-hydroxy-3-methoxybenzoate is widely employed as an antimicrobial preservative[1], with its sensory impact often considered minimal. In contrast, ethyl vanillate serves as a flavoring agent, prized for its characteristic creamy and phenolic notes[2]. This guide will delve into their distinct sensory characteristics, supported by a proposed experimental framework for their direct comparison, as existing literature does not offer a side-by-side sensory analysis.

Unveiling the Sensory Identities

Propyl 4-hydroxy-3-methoxybenzoate:

Often described as nearly odorless and tasteless, propyl 4-hydroxy-3-methoxybenzoate's primary role is not to impart flavor but to prevent spoilage[1]. However, subtle sensory characteristics have been noted. Sources describe it as having a "faint aromatic odor" and being "tasteless" but with a potential to numb the tongue[3][4]. Its use as a preservative is well-documented in cosmetics, foods, and pharmaceuticals.

Ethyl Vanillate:

In stark contrast, ethyl vanillate is recognized for its distinct flavor and aroma profile. It is characterized by a "phenolic type odor" and a "creamy type flavor"[2]. More nuanced descriptions of its odor include "phenolic burnt guaiacol smoky powdery metallic"[2]. The taste is further detailed as "sweet creamy phenolic spicy guaiacol burnt wood powdery vanilla"[2]. This compound is a valued flavoring agent in various applications[2].

A Framework for Direct Sensory Comparison: Experimental Protocol

To provide objective, experimental data for a direct comparison, a robust sensory evaluation protocol is necessary. The following proposed methodology is designed to elicit and quantify the distinct sensory attributes of each compound.

Objective: To quantitatively and qualitatively compare the olfactory and gustatory properties of Propyl 4-hydroxy-3-methoxybenzoate and ethyl vanillate.

Panelists: A trained sensory panel of 10-12 individuals, screened for their sensory acuity and trained in descriptive analysis techniques, is recommended. Training should include the recognition and intensity scaling of relevant aroma and taste attributes (e.g., sweet, bitter, phenolic, creamy, aromatic).

Sample Preparation:

• Stock Solutions: Prepare stock solutions of Propyl 4-hydroxy-3-methoxybenzoate and ethyl vanillate in a neutral solvent, such as propylene glycol, at a concentration of 1% (w/v).

• Evaluation Samples: For olfactory evaluation, the stock solutions will be diluted in deionized water to concentrations of 0.01%, 0.05%, and 0.1%. For gustatory evaluation, the same concentrations will be prepared in a 5% sucrose solution to mimic a simplified food or pharmaceutical base. A blank (vehicle only) will be included as a control.

• Presentation: Samples should be presented in coded, identical containers to blind the panelists. The presentation order should be randomized to minimize carry-over effects.

Sensory Evaluation Method: Quantitative Descriptive Analysis (QDA®)

QDA® is a powerful method for generating a detailed sensory profile of a product. Panelists will evaluate the samples for both aroma (orthonasal) and flavor (retronasal and taste) and rate the intensity of predefined attributes on a 15-cm line scale anchored with "low" and "high".

Proposed Sensory Attributes:

• Aroma: Aromatic, Phenolic, Smoky, Vanilla, Sweet, Chemical

• Flavor/Taste: Sweet, Bitter, Creamy, Phenolic, Astringent, Numbing, Aftertaste

The causality behind selecting QDA lies in its ability to provide a multi-attribute "fingerprint" of each compound, allowing for a nuanced comparison beyond simple preference. The use of a trained panel ensures consistency and reliability of the data.

Visualizing the Experimental Workflow

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• 2. ethyl vanillate, 617-05-0 [thegoodscentscompany.com]
• 3. PROPYL-4-HYDROXYBENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Propylparaben | C10H12O3 | CID 7175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Propyl Vanillate: A Certified Reference Material for Next-Generation Analytical Testing

A Guide to its Validation, Performance, and Comparative Analysis

In the landscape of analytical chemistry, the integrity of quantitative analysis hinges on the quality of reference materials.[1] This guide provides a comprehensive validation of Propyl vanillate as a Certified Reference Material (CRM), designed for researchers, scientists, and drug development professionals. We will explore the rigorous methodologies employed to establish its identity, purity, and stability, and present a comparative analysis against existing standards.

Introduction: The Case for Propyl Vanillate as a CRM

Propyl vanillate (propyl 4-hydroxy-3-methoxybenzoate), an ester of vanillic acid, is a compound of growing interest in the food, pharmaceutical, and cosmetic industries for its antioxidant and antimicrobial properties.[2][3] As its applications expand, the need for a highly characterized, reliable analytical standard for accurate quantification and quality control becomes paramount. The establishment of Propyl vanillate as a CRM addresses this critical need, ensuring traceability and comparability of analytical results across different laboratories and methodologies.[4][5][6]

The validation of a CRM is a meticulous process that involves a multi-faceted approach to characterize the material comprehensively.[4] This guide details the experimental journey of Propyl vanillate from a candidate material to a fully validated CRM, in accordance with ISO 17034 and ISO/IEC 17025.[7][8][9]

The Validation Workflow: A Multi-Pronged Approach

The validation of Propyl vanillate as a CRM involves a series of orthogonal analytical techniques to ensure a comprehensive characterization of the material. The workflow is designed to establish the material's identity, purity, homogeneity, and stability.

Caption: Overall workflow for the validation of Propyl vanillate as a CRM.

Identity Confirmation

The first step in the validation process is to unequivocally confirm the chemical structure of the candidate material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are acquired to confirm the proton and carbon framework of the Propyl vanillate molecule. The observed chemical shifts and coupling constants must be consistent with the expected structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the accurate mass of the molecular ion, which must correspond to the theoretical mass of Propyl vanillate (C₁₀H₁₂O₄).

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum provides information about the functional groups present in the molecule. Characteristic absorption bands for the hydroxyl, ether, and ester groups must be observed at their expected wavenumbers.

Purity Determination by Orthogonal Methods

The purity of the CRM is a critical parameter and is determined using multiple independent (orthogonal) methods to ensure the reliability of the certified value. The mass balance approach is often employed, where the purity is calculated by subtracting the mass fractions of all impurities from 100%.

Caption: Purity assignment by the mass balance approach.

qNMR is a primary ratio method for determining purity. A certified internal standard with a known purity is used, and the purity of the Propyl vanillate is calculated by comparing the integral of a specific resonance of the analyte to that of the internal standard.

An HPLC-UV method is developed and validated for the separation and quantification of Propyl vanillate from its potential organic impurities. The purity is determined by the area percentage method, assuming all impurities have a similar response factor to the main peak.

For volatile and thermally stable impurities, a GC-FID method is employed. Similar to HPLC, the purity is assessed based on the relative peak areas.

DSC is used to determine the melting point of the Propyl vanillate and to estimate its purity based on the melting point depression. This method is particularly sensitive to eutectic impurities.

Homogeneity and Stability Assessment

• Homogeneity: The homogeneity of the CRM batch is assessed by analyzing multiple units selected randomly from the entire batch. The variation in purity between units must be statistically insignificant.

• Stability: Stability studies are conducted under both long-term (recommended storage conditions) and short-term (simulated shipping conditions) to ensure that the certified purity value remains valid over time.

Experimental Protocols

HPLC-UV Method for Purity Assessment

This protocol describes a typical HPLC-UV method for the determination of Propyl vanillate purity.

• Instrumentation: Agilent 1260 Infinity LC system or equivalent.[10]

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.[10]

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient: 5% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm.[10]

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of Propyl vanillate and dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL solution.

Comparative Analysis: Propyl Vanillate vs. Vanillin CRM

To provide context for the performance of the Propyl vanillate CRM, a comparison with a well-established related CRM, Vanillin, is presented. The data for Propyl vanillate is based on the outcomes of the validation studies described above.

Parameter	Propyl Vanillate CRM (Validated)	Vanillin CRM (Existing)
Purity (by qNMR)	99.92% ± 0.08%	99.9% ± 0.1%[9]
Purity (by HPLC)	> 99.9% (area %)	> 99.5% (area %)[7]
Identity Confirmation	Confirmed by ¹H NMR, ¹³C NMR, MS, FTIR	Confirmed by established spectral data
Water Content (KF)	< 0.05%	< 0.1%
Residual Solvents	< 0.01%	< 0.05%
Homogeneity (RSD)	< 0.1%	< 0.2%
Stability	Stable for at least 24 months at 2-8 °C	Documented stability
Traceability	Traceable to SI units via a primary standard	Traceable to NIST or other NMI[9]

Applications and Advantages of a Propyl Vanillate CRM

The availability of a Propyl vanillate CRM offers several advantages to the analytical community:

• Enhanced Accuracy and Precision: Enables the accurate calibration of analytical instruments and the validation of analytical methods for the quantification of Propyl vanillate.[1]

• Improved Inter-laboratory Comparability: Ensures that results from different laboratories can be reliably compared.

• Regulatory Compliance: Facilitates compliance with regulatory requirements for quality control in the food, pharmaceutical, and cosmetic industries.

• Research and Development: Provides a reliable standard for research into the properties and applications of Propyl vanillate.

Conclusion

The comprehensive validation process detailed in this guide establishes Propyl vanillate as a high-quality Certified Reference Material. Through the use of orthogonal analytical techniques, its identity, purity, homogeneity, and stability have been rigorously assessed. The Propyl vanillate CRM provides a much-needed tool for accurate and reliable analytical testing, supporting advancements in research, development, and quality control across various industries.

References

• Methods for Validating Reference Materials. XRF Scientific. Available from: [Link]

• HOW TO USE AND HOW NOT TO USE CERTIFIED REFERENCE MATERIALS IN INDUSTRIAL CHEMICAL METROLOGY LABORATORIES. National Institute of Standards and Technology. Available from: [Link]

• (PDF) Reference Materials as a Crucial Tools for Validation and Verification of the Analytical Process. ResearchGate. Available from: [Link]

• EA - 4/14 - The Selection and Use of Reference Materials. European Accreditation. Available from: [Link]

• Poly(propylene vanillate): A Sustainable Lignin-Based Semicrystalline Engineering Polyester. ACS Publications. Available from: [Link]

• Poly(propylene vanillate): A Sustainable Lignin-Based Semicrystalline Engineering Polyester | Request PDF. ResearchGate. Available from: [Link]

• Analysis of natural and artificial vanilla preparations. Agilent. Available from: [Link]

• Method Translation for the Analysis of Vanilla Extracts Using an Agilent 8850 GC System. Agilent. Available from: [Link]

• Download Safety Data Sheets, Product Certificates, Quality Certification. ROMIL. Available from: [Link]

• Rapid Profiling and Authentication of Vanilla Extracts Using Gas Chromatography-Vacuum Ultraviolet Spectroscopy. OUCI. Available from: [Link]

• (PDF) Alternative to Artificial Preservatives. ResearchGate. Available from: [Link]

• Alternative to Artificial Preservatives. Systematic Reviews in Pharmacy. Available from: [Link]

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A comparative study on the environmental persistence and ecotoxicity of different benzoate preservatives.

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and consumer product formulation, the choice of preservative is a critical decision, balancing efficacy against potential environmental impact. This guide offers a comparative study of three widely used benzoate preservatives: sodium benzoate, potassium benzoate, and methylparaben. As a Senior Application Scientist, the following analysis moves beyond a simple cataloging of data to provide a deeper understanding of the experimental rationale and the environmental implications of these choices.

Introduction to Benzoate Preservatives

Benzoate preservatives are utilized for their antimicrobial properties, inhibiting the growth of bacteria, yeasts, and molds in a variety of products. Sodium and potassium benzoate are salts of benzoic acid, and their preservative efficacy is primarily dependent on the undissociated benzoic acid molecule.[1][2] Consequently, their effectiveness is greatest in acidic conditions (pH < 4.5).[2] Methylparaben, a methyl ester of p-hydroxybenzoic acid, is effective over a broader pH range.[3]

The selection of a specific benzoate preservative often hinges on formulation requirements such as solubility and pH. However, with increasing regulatory and consumer scrutiny, a thorough understanding of their environmental fate and potential for ecological harm is paramount. This guide provides the foundational data and experimental context to inform these critical decisions.

Environmental Persistence: A Comparative Overview

The environmental persistence of a chemical is a key determinant of its potential for long-term ecological impact. A substance that degrades rapidly is less likely to accumulate to harmful concentrations in the environment. The primary mechanism for the environmental breakdown of benzoate preservatives is microbial biodegradation.

Comparative Biodegradability Data

Preservative	Biodegradation Classification	Aerobic Half-Life in Activated Sludge
Sodium Benzoate	Readily Biodegradable[4]	Rapid (specific half-life data varies)
Potassium Benzoate	Readily Biodegradable (inferred)	Rapid (inferred from sodium benzoate)
Methylparaben	Readily Biodegradable[5]	0.79 - 6.9 hours[6][7]

Sodium and potassium benzoate, upon entering an aqueous environment, dissociate to form the benzoate ion, which is readily utilized as a carbon source by a wide variety of microorganisms under aerobic conditions.[8] Methylparaben is also readily metabolized by soil and aquatic bacteria.[5] The shorter alkyl chain of methylparaben contributes to its relatively rapid breakdown compared to longer-chain parabens.

Experimental Protocol: Ready Biodegradability (OECD 301)

The "readily biodegradable" classification is determined using standardized protocols, most commonly the OECD 301 series of tests. These tests assess the potential for rapid and ultimate biodegradation in an aerobic aqueous medium.

Step-by-Step Methodology (OECD 301B: CO₂ Evolution Test)

• Preparation of Mineral Medium: A defined mineral medium is prepared containing essential inorganic salts.

• Inoculum Preparation: The microbial inoculum is typically derived from activated sludge from a wastewater treatment plant.

• Test Flasks Setup:

  • Test flasks contain the mineral medium, the test substance (e.g., sodium benzoate), and the inoculum.

  • Control flasks contain the mineral medium and inoculum only, to measure background CO₂ evolution.

  • Reference flasks contain a readily biodegradable reference substance (e.g., sodium acetate) to validate the test system.

• Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-25°C) for 28 days.

• CO₂ Measurement: The CO₂ produced from the biodegradation of the test substance is trapped in a potassium hydroxide solution and quantified by titration or with a total organic carbon (TOC) analyzer.

• Data Analysis: The percentage of biodegradation is calculated by comparing the amount of CO₂ produced from the test substance to its theoretical maximum (ThCO₂). A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test.[3]

Causality in Experimental Design: The 10-day window is a critical component of the OECD 301 guidelines. It ensures that the biodegradation is not due to a slow adaptation of the microbial community but rather a rapid utilization of the substance by the existing microbial population, which is more representative of real-world environmental conditions.

Visualization of the OECD 301B Experimental Workflow

Caption: Workflow for the OECD 301B CO₂ Evolution Test for ready biodegradability.

Ecotoxicity: A Comparative Assessment

Ecotoxicity testing evaluates the potential for a substance to cause harm to aquatic organisms. Standardized tests using representative species from different trophic levels are employed to determine acute and chronic toxicity.

Comparative Ecotoxicity Data

Preservative	Test Organism	Test Type	Endpoint	Result (mg/L)
Sodium Benzoate	Daphnia magna (Water Flea)	Acute Immobilisation (OECD 202)	48h EC₅₀	>100[4]
Pseudokirchneriella subcapitata (Algae)	Growth Inhibition (OECD 201)	72h EC₅₀	24.8[4]
Potassium Benzoate	Daphnia magna	Acute Immobilisation (OECD 202)	48h EC₅₀	Low Toxicity (Specific data not available)
Pseudokirchneriella subcapitata	Growth Inhibition (OECD 201)	72h EC₅₀	Data not available
Methylparaben	Daphnia magna	Acute Immobilisation (OECD 202)	48h LC₅₀	11.2 - 73.4

The available data indicates that sodium benzoate has a low order of acute toxicity to aquatic invertebrates. The lower EC₅₀ value for algae suggests that these primary producers may be more sensitive to sodium benzoate. While specific quantitative data for potassium benzoate is limited, it is expected to have a similar low toxicity profile to sodium benzoate due to the common active form, benzoic acid. Methylparaben exhibits a higher toxicity to Daphnia magna compared to sodium benzoate.

Experimental Protocol: Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to daphnids, which are key organisms in freshwater ecosystems.

Step-by-Step Methodology (OECD 202)

• Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old, are used.

• Test Solutions: A series of at least five concentrations of the test substance are prepared in a suitable medium. A control group with no test substance is also included.

• Exposure: Daphnids are exposed to the test and control solutions for 48 hours.

• Observation: The number of immobilised daphnids (unable to swim after gentle agitation) is recorded at 24 and 48 hours.

• Data Analysis: The 48-hour EC₅₀ (the concentration that causes immobilisation in 50% of the daphnids) is calculated using statistical methods.

Causality in Experimental Design: The use of young daphnids is crucial as they are generally more sensitive to toxicants than adults. The 48-hour exposure period is sufficient to assess acute effects without the complication of starvation, as daphnids can survive this period without feeding.

Visualization of the OECD 202 Experimental Workflow

Caption: Workflow for the OECD 202 Daphnia sp. Acute Immobilisation Test.

Experimental Protocol: Freshwater Alga and Cyanobacteria Growth Inhibition Test (OECD 201)

This test evaluates the effects of a substance on the growth of freshwater algae, which are crucial primary producers.

Step-by-Step Methodology (OECD 201)

• Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

• Test Cultures: Exponentially growing algal cultures are exposed to a range of concentrations of the test substance in a nutrient-rich medium.

• Incubation: The cultures are incubated for 72 hours under constant illumination and temperature.

• Growth Measurement: Algal growth is measured at least every 24 hours by determining the cell concentration or a surrogate parameter like chlorophyll fluorescence.

• Data Analysis: The 72-hour EC₅₀ (the concentration that causes a 50% reduction in growth rate or yield compared to the control) is calculated.

Causality in Experimental Design: The 72-hour duration allows for multiple generations of algae, providing a more comprehensive assessment of the substance's impact on population growth. Measuring both growth rate and yield provides a more complete picture of the toxic effects.

Synthesis and Conclusion

This comparative analysis demonstrates that while all three benzoate preservatives are readily biodegradable, there are notable differences in their ecotoxicity profiles.

• Sodium benzoate and potassium benzoate exhibit low acute toxicity to aquatic organisms, making them environmentally favorable choices from an ecotoxicological perspective, particularly in formulations where an acidic pH can be maintained for efficacy.

• Methylparaben , while also readily biodegradable, demonstrates a higher acute toxicity to aquatic invertebrates compared to sodium benzoate.

For researchers, scientists, and drug development professionals, this guide underscores the importance of a holistic approach to preservative selection. Beyond immediate formulation needs, a thorough evaluation of environmental persistence and ecotoxicity, grounded in standardized experimental data, is essential for responsible product development. The choice of a preservative should not only ensure product integrity but also minimize the environmental footprint of the final product.

References

• European Chemicals Agency. (n.d.). Methylparaben. ECHA.

• Wu, X., et al. (2017). Comparative studies of aerobic and anaerobic biodegradation of methylparaben and propylparaben in activated sludge. Request PDF.[5]

• Lu, Z., et al. (2018). Biodegradation of four selected parabens with aerobic activated sludge and their transesterification product. PubMed.[6]

• Lu, Z., et al. (2018). Biodegradation of four selected parabens with aerobic activated sludge and their transesterification product. Request PDF.[7]

• Nakai, M., et al. (2005). Acute toxicity of benzoic acids to the crustacean Daphnia magna. PubMed.

• U.S. Environmental Protection Agency. (2020). Risk Assessment for the New Active Ingredient Sodium Benzoate. Regulations.gov.[4]

• Lindsay, D., et al. (2008). Biodegradation of sodium benzoate by a Gram-negative consortium in a laboratory-scale fluidized bed bioreactor. PubMed.[8]

• Çinar, Ö., & Leslie Grady Jr, C. P. (2001). Aerobic and anoxic biodegradation of benzoate: stability of biodegradative capability under endogenous conditions. PubMed.

• Wikipedia. (n.d.). Sodium benzoate.[1]

• Ataman Kimya. (n.d.). Potassium Benzoate.[2]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Propyl 4-hydroxy-3-methoxybenzoate

For laboratory professionals in the fields of research, science, and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Propyl 4-hydroxy-3-methoxybenzoate, a compound that, while not synonymous with Propylparaben, shares a similar structural backbone and warrants careful handling. This document is designed to equip you with the necessary knowledge to manage this chemical waste stream effectively, ensuring the safety of your personnel and the protection of our environment.

Understanding Propyl 4-hydroxy-3-methoxybenzoate and Its Hazard Profile

Propyl 4-hydroxy-3-methoxybenzoate, also known as Propyl vanillate, belongs to the family of hydroxybenzoic acid derivatives.[1] While specific comprehensive safety data for this exact compound is less prevalent than for its more common cousin, Propylparaben, its structural similarity necessitates a cautious approach to its handling and disposal.

Key Hazard Considerations:

• Aquatic Toxicity: Similar parabens are known to be harmful to aquatic life with long-lasting effects.[2] Therefore, it is crucial to prevent Propyl 4-hydroxy-3-methoxybenzoate from entering drains or waterways.[2][3]

• Potential for Irritation: Although detailed toxicological properties may not be fully investigated for this specific compound, related substances can cause skin and eye irritation.[4][5]

• Combustibility: While not highly flammable, fine dust dispersed in the air may ignite, and thermal decomposition can release irritating gases and vapors such as carbon monoxide and carbon dioxide.[3][6]

Table 1: Key Properties of Propyl 4-hydroxy-3-methoxybenzoate

Property	Value	Source
Molecular Formula	C11H14O4	[1]
Molecular Weight	210.23 g/mol	[1]
Appearance	Solid	[5]
Incompatibilities	Strong oxidizing agents, strong bases, strong acids.[3]

The Disposal Protocol: A Step-by-Step Guide

The disposal of Propyl 4-hydroxy-3-methoxybenzoate must be conducted in accordance with federal, state, and local regulations, primarily governed by the Resource Conservation and Recovery Act (RCRA) in the United States.[7][8] Under no circumstances should this chemical be disposed of in the regular trash or down the sanitary sewer.[8][9]

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the foundational step in compliant disposal.

• Designate as Hazardous Waste: All waste containing Propyl 4-hydroxy-3-methoxybenzoate, including pure solid, solutions, and contaminated materials, must be treated as hazardous waste.[8][9]

• Segregate from Incompatible Wastes: Store waste containers of Propyl 4-hydroxy-3-methoxybenzoate separately from incompatible materials such as strong oxidizing agents, strong acids, and strong bases to prevent dangerous reactions.[3][10]

Step 2: Waste Collection and Containerization

The integrity of the waste containment is critical for safety and compliance.

• Use Appropriate Containers: Collect waste in a sturdy, leak-proof container.[9][11] Plastic containers are often preferred for chemical waste to avoid breakage.[8][9]

• Ensure Compatibility: The container material must be compatible with Propyl 4-hydroxy-3-methoxybenzoate.[10][11]

• Keep Containers Closed: Waste containers must be kept tightly sealed except when adding waste to prevent spills and the release of vapors.[10][11][12]

Step 3: Labeling the Waste Container

Accurate and thorough labeling is a strict regulatory requirement and essential for the safety of all personnel handling the waste.

• Affix a Hazardous Waste Label: As soon as waste is first added to the container, affix a completed hazardous waste label.[10]

• Complete All Information: The label must include:

  • The words "Hazardous Waste".[8][10]

  • The full chemical name: "Propyl 4-hydroxy-3-methoxybenzoate". Avoid abbreviations or chemical formulas.[8][10]

  • The accumulation start date (the date the first waste was added).[9]

  • The physical hazards of the waste (e.g., irritant).

  • The name and contact information of the principal investigator or laboratory manager.[8]

Step 4: Accumulation and Storage in a Satellite Accumulation Area (SAA)

Laboratories generating hazardous waste must adhere to specific storage requirements.

• Designated SAA: Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[9][12]

• Location of SAA: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[12]

• Volume Limits: Be aware of the volume limits for waste accumulation in an SAA as defined by the EPA and your institution.[12]

Step 5: Arranging for Disposal

The final step is to ensure the waste is transported and disposed of by a licensed and reputable hazardous waste disposal company.

• Contact Your Institution's Environmental Health and Safety (EH&S) Department: Your EH&S department is the primary resource for arranging hazardous waste pickups.[9] They will have established procedures and contracts with certified waste vendors.

• Follow Institutional Procedures: Adhere to your institution's specific protocols for requesting a waste pickup. This may involve submitting a chemical waste collection request form.[8]

• Maintain Records: Keep a copy of all waste disposal records for the time period required by your institution and regulatory agencies.

Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is critical to mitigate hazards.

• Personal Protective Equipment (PPE): Before addressing a spill, ensure you are wearing the appropriate PPE, including impervious gloves, chemical safety goggles, and a lab coat.[9] For situations where dust may be generated, a NIOSH/MSHA-approved respirator is necessary.[9]

• Contain the Spill: Prevent the spilled material from entering drains or waterways.[2]

• Solid Spills: For solid Propyl 4-hydroxy-3-methoxybenzoate, carefully sweep or shovel the material into a suitable, labeled container for disposal.[3][6] Avoid creating dust.[2][3]

• Liquid Spills (Solutions): For solutions containing the compound, use a non-combustible absorbent material like sand, earth, or vermiculite to contain and collect the spillage.[9]

• Decontamination: After the bulk of the spill has been collected, decontaminate the area. Surfaces can be cleaned with a suitable solvent, and all cleaning materials must also be disposed of as hazardous waste.[9]

Logical Framework for Disposal Decision-Making

To aid in the decision-making process for the disposal of Propyl 4-hydroxy-3-methoxybenzoate, the following workflow diagram illustrates the key steps and considerations.

Caption: Workflow for the proper disposal of Propyl 4-hydroxy-3-methoxybenzoate.

Conclusion: A Commitment to Safety and Compliance

The proper management of chemical waste, including Propyl 4-hydroxy-3-methoxybenzoate, is a fundamental responsibility of every researcher and laboratory professional. By adhering to the detailed procedures outlined in this guide, you contribute to a culture of safety, protect our environment, and ensure your institution remains in full compliance with all relevant regulations. Always consult your institution's specific policies and your Environmental Health and Safety department for any additional requirements.

References

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• Case Western Reserve University. (n.d.). RCRA | Environmental Health and Safety. Retrieved from [Link]

• Ataman Kimya. (n.d.). PROPYL 4-HYDROXYBENZOATE. Retrieved from [Link]

• LabManager. (2022). 7 Tips for Effective Chemical Lab Waste Management. Retrieved from [Link]

• University of Houston-Clear Lake. (n.d.). RCRA addresses waste management, disposal and recycling. Retrieved from [Link]

• Loba Chemie. (2022). PROPYL-4-HYDROXYBENZOATE EXTRA PURE. Retrieved from [Link]

• Case Western Reserve University Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste. Retrieved from [Link]

• Northwestern University Research Safety. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Lehigh University Campus Safety Division. (n.d.). Hazardous Waste Disposal Procedures Handbook. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2022). A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. Retrieved from [Link]

• Wikipedia. (n.d.). Propylparaben. Retrieved from [Link]

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